1-(2-Hydroxyphenyl)ethan-1-one oxime

• CAS: 1196-29-8

Core Science & Biosynthesis

1-(2-Hydroxyphenyl)ethan-1-one oxime synthesis mechanism

An In-depth Technical Guide to the Synthesis Mechanism of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

Abstract

This technical guide provides a comprehensive examination of the synthesis of 1-(2-hydroxyphenyl)ethan-1-one oxime, a molecule of significant interest in medicinal chemistry, analytical applications, and as a precursor in organic synthesis. We will dissect the core reaction mechanism, explore the critical parameters influencing the reaction's efficiency, and present a validated experimental protocol. This document is intended for researchers, chemists, and professionals in drug development who require a deep, mechanistic understanding of oxime formation.

Introduction: Significance and Applications

1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-hydroxyacetophenone oxime, is an organic compound featuring an oxime functional group (-C=N-OH) attached to a 2-hydroxyacetophenone scaffold. This unique structure confers valuable properties, making it a versatile molecule. Its primary applications include:

• Organic Synthesis: It serves as a key intermediate for synthesizing more complex organic molecules, including various pharmaceuticals and agrochemicals.

• Analytical Chemistry: The presence of the hydroxyl and oxime groups allows it to act as a chelating agent, forming stable complexes with metal ions. This property is utilized in the detection and quantification of metals.

• Medicinal Chemistry: The compound and its derivatives have been investigated for a range of biological activities, including potential antibacterial and antifungal properties.

The synthesis of this oxime is a cornerstone reaction, typically achieved through the condensation of 2-hydroxyacetophenone with hydroxylamine. Understanding the nuances of this reaction is critical for optimizing yield, purity, and scalability.

The Oximation Reaction: A Mechanistic Deep Dive

The formation of 1-(2-hydroxyphenyl)ethan-1-one oxime from 2-hydroxyacetophenone is a classic example of a nucleophilic addition-elimination reaction. The overall transformation involves the reaction of a carbonyl group with hydroxylamine to form an oxime and a molecule of water.

Core Reactants and Reagents

• Substrate: 2-Hydroxyacetophenone. The electrophilic center is the carbonyl carbon, which is the target for nucleophilic attack.

• Nucleophile: Hydroxylamine (NH₂OH). It is typically used in the form of its salt, hydroxylamine hydrochloride (NH₂OH·HCl), due to the instability of the free base.

• Base: A mild base, such as sodium acetate or sodium hydroxide, is required to neutralize the hydrochloride salt, liberating the free hydroxylamine, which is the active nucleophilic species.

Step-by-Step Mechanism

The reaction proceeds through a well-established nucleophilic addition-elimination pathway. The rate and efficiency of the reaction are highly dependent on the pH of the medium.

• Liberation of the Nucleophile: Hydroxylamine hydrochloride reacts with the base to generate free hydroxylamine.

  • NH₃OH⁺Cl⁻ + NaOH → NH₂OH + NaCl + H₂O

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of hydroxylamine attacks the partially positive carbonyl carbon of 2-hydroxyacetophenone. This is a rapid step, forming a zwitterionic tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the positively charged nitrogen to the negatively charged oxygen. This can occur intramolecularly or be mediated by solvent molecules, resulting in a neutral tetrahedral intermediate known as a carbinolamine or hemiaminal.

• Acid-Catalyzed Dehydration: In a slightly acidic medium, the hydroxyl group of the carbinolamine is protonated, converting it into a much better leaving group (H₂O). This dehydration step is often the rate-determining step of the overall reaction.

• Elimination of Water: The lone pair on the nitrogen atom forms a double bond with the carbon, expelling the water molecule.

• Deprotonation: A water molecule or another base in the solution removes the final proton from the nitrogen atom to yield the neutral oxime product and regenerate the acid catalyst.

The Critical Role of pH

The rate of oxime formation is maximal in a slightly acidic pH range, typically between 4 and 6. This represents a delicate balance:

• At low pH (highly acidic): The hydroxylamine nucleophile becomes excessively protonated to form NH₃OH⁺. This protonated form is not nucleophilic, which slows down or halts the initial attack on the carbonyl carbon.

• At high pH (alkaline): There is an insufficient concentration of acid to effectively catalyze the dehydration of the carbinolamine intermediate, which is the rate-limiting step.

Therefore, maintaining the optimal pH is paramount for achieving a high yield and reasonable reaction rate. This is often accomplished by using a buffer system, such as sodium acetate, which also serves as the base to free the hydroxylamine.

Visualizing the Synthesis and Mechanism

Overall Reaction Scheme

Caption: Step-by-step oximation reaction mechanism.

Validated Experimental Protocol

This protocol provides a reliable method for the laboratory-scale synthesis of 1-(2-hydroxyphenyl)ethan-1-one oxime.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount	Moles	Molar Eq.
2-Hydroxyacetophenone	136.15	5.00 g	0.0367	1.0
Hydroxylamine HCl	69.49	3.82 g	0.0550	1.5
Sodium Hydroxide	40.00	2.20 g	0.0550	1.5
Ethanol (95%)	-	40 mL	-	-
Water	-	30 mL	-	-

Step-by-Step Methodology

• Reagent Preparation: In a 250 mL round-bottom flask, dissolve 5.00 g of 2-hydroxyacetophenone in 40 mL of 95% ethanol. Equip the flask with a magnetic stirrer and a reflux condenser.

• Hydroxylamine Solution: In a separate beaker, dissolve 3.82 g of hydroxylamine hydrochloride and 2.20 g of sodium hydroxide in 30 mL of warm water. Stir until all solids have dissolved.

• Reaction Initiation: Add the aqueous hydroxylamine solution to the ethanolic solution of 2-hydroxyacetophenone in the flask.

• Reflux: Heat the reaction mixture to a gentle reflux using a heating mantle. Maintain the reflux for 1 to 2 hours. The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

• Crystallization: After the reaction is complete, cool the flask first to room temperature and then in an ice bath for 30 minutes to induce crystallization of the product.

• Isolation: Collect the white crystalline solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small volume of cold 50% ethanol-water solution to remove any unreacted starting materials and impurities.

• Drying: Dry the product on the filter with continued suction, then transfer to a watch glass to air dry or dry in a desiccator.

• Characterization: Record the final yield and determine the melting point. Confirm the identity of the product using spectroscopic methods (FTIR, ¹H NMR, ¹³C NMR).

Experimental Workflow Diagram

Caption: Laboratory workflow for oxime synthesis.

Potential Side Reactions: The Beckmann Rearrangement

It is crucial for the synthetic chemist to be aware of potential subsequent reactions. Under strong acidic conditions (e.g., using H₂SO₄, PCl₅), oximes can undergo a Beckmann rearrangement to form amides. In this reaction, the group anti-periplanar to the hydroxyl group on the nitrogen migrates. While not typically a side reaction under the mild conditions of oximation, it is the most common subsequent transformation of the oxime product.

Conclusion

The synthesis of 1-(2-hydroxyphenyl)ethan-1-one oxime is a robust and well-understood chemical transformation rooted in the principles of nucleophilic addition-elimination. The success of the synthesis hinges on the careful control of reaction parameters, most notably the pH, which must be optimized to facilitate both the initial nucleophilic attack and the subsequent rate-limiting dehydration step. The provided protocol, when executed with precision, offers a reliable pathway to obtaining this valuable chemical intermediate for further application in research and development.

References

• Bagade, M. B., & Ghiya, B. J. (1991). Reaction in Oximes of 2-Hydroxyacetophenone, Chalcone, Flavanone and Flavone. Asian Journal of Chemistry, 3(2), 158-163. [Link]

• Kalia, J., & Raines, R. T. (2008). Hydroxylamine anilines as catalysts for oxime ligation. Angewandte Chemie International Edition, 47(38), 7523-7526. [Link]

• Dirksen, A., & Hackeng, T. M. (2008). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Bioconjugate Chemistry, 19(12), 2359-2371. [Link]

• Hamnevik, E., et al. (2022). Facile synthesis of 2-hydroxyacetophenone from racemic styrene oxide catalyzed by engineered enzymes. Biotechnology Letters, 44, 847-855. [Link]

• Krishnamurthy, G., et al. (2015). Insights into the mechanism and catalysis of oxime coupling chemistry at physiological pH. Chemistry – A European Journal, 21(16), 6049-6055. [Link]

• Organic Syntheses. (n.d.). Acetophenone Oxime. [Link]

• Jencks, W. P. (1959). Studies on the mechanism of oxime and semicarbazone formation. Journal of the American Chemical Society, 81(2), 475-481. [Link]

An In-Depth Technical Guide to 1-(2-Hydroxyphenyl)ethan-1-one Oxime: Structure, Properties, and Applications

Introduction

1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-hydroxyacetophenone oxime, is a versatile organic compound with the chemical formula C₈H₉NO₂.[1][2] Its structure, featuring a phenolic hydroxyl group ortho to a ketoxime functional group, imparts a unique combination of chemical reactivity and biological activity. This guide provides a comprehensive technical overview of its chemical structure, properties, synthesis, and key applications, with a focus on its relevance to researchers in organic synthesis, analytical chemistry, and drug development. The insights provided herein are grounded in established experimental data and aim to explain the causality behind its chemical behavior and utility.

Molecular Structure and Physicochemical Properties

The unique arrangement of functional groups in 1-(2-hydroxyphenyl)ethan-1-one oxime governs its physical and chemical characteristics. The molecule consists of a benzene ring substituted with a hydroxyl group and an ethan-1-one oxime group at the 1 and 2 positions, respectively.

Key Identifiers and Properties

Property	Value	Source(s)
IUPAC Name	2-[(1E)-1-(hydroxyimino)ethyl]phenol	[1]
CAS Number	1196-29-8	[1][2]
Molecular Formula	C₈H₉NO₂	[1][2]
Molecular Weight	151.16 g/mol	[1][2]
Melting Point	113-115 °C	Smolecule
pKa	9.22 (Predicted)	ChemicalBook
Solubility	Soluble in Acetone, Chloroform, Dichloromethane, Ethyl Acetate	ChemicalBook

Structural Elucidation and Stereochemistry

The structure of 1-(2-hydroxyphenyl)ethan-1-one oxime has been elucidated through various spectroscopic and analytical techniques.

Crystallography: X-ray diffraction studies of analogous compounds reveal significant insights into the three-dimensional structure. For instance, in a closely related structure, the oxime group is nearly coplanar with the phenyl ring, an arrangement stabilized by intramolecular hydrogen bonding.[3][4] The crystal packing is dominated by extensive intermolecular hydrogen bonds, where the oxime's hydroxyl group acts as a hydrogen bond donor and the nitrogen atom acts as an acceptor, linking molecules into chains or more complex supramolecular structures.[3][4] This hydrogen bonding network is a critical factor influencing the compound's melting point and solubility.

Tautomerism and Isomerism: The oxime functional group can exist as two geometric isomers, (E)- and (Z)-. The (E)-isomer is generally more stable. Furthermore, the molecule exhibits tautomerism. Infrared spectroscopy indicates an equilibrium between syn and anti conformers, with the position of the equilibrium being solvent-dependent.[3] In nonpolar solvents, an intramolecular hydrogen bond between the phenolic -OH and the oxime nitrogen favors the anti conformer, which is observed with a C=N stretching frequency around 1625 cm⁻¹.[3] In polar aprotic solvents, this intramolecular bond is disrupted, leading to a higher population of the syn conformer.[3]

Syn-Anti equilibrium of the oxime.

Spectroscopic Characterization

A full spectroscopic analysis is essential for the unambiguous identification and quality control of 1-(2-hydroxyphenyl)ethan-1-one oxime.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

While a definitive, peer-reviewed assignment for this specific molecule is elusive in the literature, data from its precursor and closely related analogues allow for a reliable predicted spectrum. The NMR spectra are crucial for confirming the connectivity of atoms and the stereochemistry of the oxime.

¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons, the methyl protons, and the hydroxyl protons. The phenolic -OH proton signal is typically a broad singlet at a downfield chemical shift, while the oxime -OH proton also appears as a broad singlet. The aromatic protons will appear as a complex multiplet. The methyl group protons will be a sharp singlet.

¹³C NMR: The spectrum will show eight distinct carbon signals. The carbon of the C=NOH group will be significantly downfield, as will the aromatic carbon bearing the hydroxyl group.

Note: The following are predicted assignments based on data from analogous compounds.

Assignment	Predicted ¹H NMR (δ, ppm)	Predicted ¹³C NMR (δ, ppm)
-CH₃	~2.2-2.3 (s)	~12-16
Aromatic C-H	~6.8-7.5 (m)	~116-132
Aromatic C-OH	-	~155-160
Aromatic C-C=N	-	~120-125
C=NOH	-	~154-158
Phenolic -OH	~9.5-10.5 (br s)	-
Oxime =N-OH	~11.0-11.5 (br s)	-

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the key functional groups.

Wavenumber (cm⁻¹)	Assignment	Source(s)
~3328 (broad)	O-H stretch (phenolic and oxime)	[5]
~3056	Aromatic C-H stretch	[5]
~2925	Aliphatic C-H stretch	[5]
~1628	C=N stretch (oxime)	[5]
~1607, 1501, 1466	Aromatic C=C stretch	[5]
~1254	C-O stretch (phenol)	[5]

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) provides information on the molecular weight and fragmentation pattern. The molecular ion peak [M]⁺ is expected at m/z 151.

Expected Fragmentation Pattern:

• Loss of -OH (m/z 134): A common fragmentation for oximes.

• Loss of CH₃ (m/z 136): Alpha-cleavage next to the imine group.

• Formation of benzoxazole fragment (m/z 119): Through rearrangement and loss of water, a characteristic fragmentation for ortho-hydroxyaryl oximes.

Synthesis and Reactivity

Standard Synthesis Protocol

The most common and reliable method for synthesizing 1-(2-hydroxyphenyl)ethan-1-one oxime is the condensation reaction of 2'-hydroxyacetophenone with hydroxylamine hydrochloride.[3] The causality behind this choice is the high reactivity of the ketone's carbonyl group towards the nucleophilic attack by hydroxylamine. The use of a mild base is crucial to deprotonate the hydroxylamine hydrochloride, generating the free hydroxylamine nucleophile.

Protocol: Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2'-hydroxyacetophenone (1.0 eq) in a 1:1 mixture of methanol and water.

• Addition of Hydroxylamine: Add hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq) to the solution. The sodium acetate acts as a base to liberate free hydroxylamine.

• Reaction: Heat the mixture to reflux (approximately 70-80 °C) and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath to precipitate the product.

• Purification: Collect the solid product by vacuum filtration and wash with cold water. Recrystallize the crude product from an ethanol-water mixture to obtain pure 1-(2-hydroxyphenyl)ethan-1-one oxime as a white or off-white solid.

Workflow for the synthesis of the oxime.

Chemical Reactivity

The compound serves as a valuable intermediate in organic synthesis. The oxime group can be hydrolyzed back to the ketone under acidic conditions. With reagents like phosphorus oxychloride, it can undergo cyclization to form a benzoxazole derivative.[6] The phenolic hydroxyl and the oxime moiety make it an excellent chelating agent, forming stable complexes with various metal ions, a property exploited in analytical chemistry.[7]

Applications in Research and Development

Organic Synthesis and Coordination Chemistry

As a synthetic intermediate, it is used in the preparation of pharmaceuticals and agrochemicals.[8] Its ability to act as a ligand for metal complexes is also utilized in the development of catalysts and materials with specific electronic or magnetic properties.[8]

Biological and Pharmacological Potential

Oximes as a class of compounds have garnered significant interest in medicinal chemistry. 1-(2-Hydroxyphenyl)ethan-1-one oxime and its derivatives have shown potential biological activities.

Antimicrobial Activity: Studies on various hydroxyacetophenone derivatives have demonstrated a broad spectrum of antimicrobial activity. For example, hydroxyacetophenone-tetrazole hybrids have shown inhibitory effects against both Gram-positive and Gram-negative bacteria, as well as fungi, with Minimum Inhibitory Concentration (MIC) values ranging from 4 to 128 µg/mL.[7][9] While specific MIC values for the parent oxime are not widely reported, the activity of its derivatives suggests that the core structure is a promising scaffold for developing new antimicrobial agents.[9][10]

Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The antimicrobial efficacy is quantitatively assessed using the broth microdilution method.

• Prepare Dilutions: A two-fold serial dilution of the test compound is prepared in a 96-well microtiter plate using a suitable broth medium (e.g., Mueller-Hinton Broth).

• Standardize Inoculum: A bacterial or fungal suspension is prepared and standardized to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Inoculation: Each well is inoculated with the standardized microbial suspension. Positive (microbes + broth) and negative (broth only) controls are included.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.

Conclusion

1-(2-Hydroxyphenyl)ethan-1-one oxime is a compound of significant interest due to its versatile chemical nature and potential applications. Its synthesis is straightforward, and its structure, characterized by key functional groups and stereochemical possibilities, makes it a valuable building block in organic synthesis and a promising scaffold in medicinal chemistry. The detailed understanding of its properties, structure, and reactivity provided in this guide serves as a foundational resource for researchers aiming to exploit its potential in their respective fields.

References

• Bagade, M., & Ghiya, B. (1991). Reaction in Oximes of 2-Hydroxyacetophenone, Chalcone, Flavanone and Flavone. Asian Journal of Chemistry, 3, 158-163.
• Liu, X., et al. (2020). Synthesis of α-Keto Aldehydes via Selective Cu(I)-catalyzed Oxidation of α-Hydroxy Ketones. The Royal Society of Chemistry.
• Disli, A., et al. (2023). Synthesis and biological studies of novel hydroxyacetophenone-tetrazole hybrids.
• Liu, X., et al. (2020). Synthesis of 1-(2-Hydroxyphenyl) Dec-2-en-1-One Oxime and Its Flotation and Adsorption Behavior for Malachite. PMC - PubMed Central.

• Disli, A., et al. (2023). Synthesis and biological studies of novel hydroxyacetophenone-tetrazole hybrids. ACG Publications. Retrieved January 12, 2026, from [Link]

• PubChem. (n.d.). 1-(2-Hydroxyphenyl)ethan-1-one oxime. Retrieved January 12, 2026, from [Link]

• Bawa, S., & Sawalem, M. (2018). Synthesis of Some Acetophenone Oximes and Their Corresponding Bridged Terphthaloyl Oxime Ester. Academic Journal of Life Sciences.
• Mamedov, I. G., et al. (2017).
• Zhang, G., et al. (2013).

• MySkinRecipes. (n.d.). 1-(2-hydroxyphenyl)-1-ethanone oxime. Retrieved January 12, 2026, from [Link]

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• ResearchGate. (n.d.). Mass spectra of 1‐(2′‐hydroxy‐5′‐alkylphenyl)‐1‐alkanone (E)‐oximes. Retrieved January 12, 2026, from [Link]

• PubChem. (n.d.). 2'-Hydroxyacetophenone. Retrieved January 12, 2026, from [Link]

• Akduran, N., et al. (2017). Crystal structure of (E)-2-hydroxy-1,2-diphenylethan-1-one oxime. PMC - PubMed Central.
• Zhang, R., et al. (2021). Rapid quantitative 1H–13C two-dimensional NMR with high precision. PMC - PubMed Central.
• Manimekalai, A., et al. (2000).
• Akduran, N. (2021). Crystal structure of 2-hydroxy-2-phenylacetophenone oxime. PMC - NIH.

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IUPAC name and synonyms for 2-hydroxyacetophenone oxime

An In-Depth Technical Guide to 2-Hydroxyacetophenone Oxime for Researchers and Drug Development Professionals

Introduction

In the landscape of synthetic chemistry and drug discovery, the strategic selection of foundational molecules is paramount. 2-Hydroxyacetophenone oxime, a derivative of 2'-hydroxyacetophenone, emerges as a compound of significant interest due to its versatile chemical functionalities. The presence of a phenolic hydroxyl group, an oxime moiety, and an aromatic ring system within a compact structure makes it a valuable precursor and a pharmacologically relevant scaffold. This guide provides a comprehensive technical overview of 2-hydroxyacetophenone oxime, elucidating its chemical identity, physicochemical properties, synthesis protocols, and key applications, with a focus on its utility for professionals in research and pharmaceutical development.

Part 1: Chemical Identity and Nomenclature

A precise understanding of a compound's identity is the bedrock of scientific inquiry. 2-Hydroxyacetophenone oxime is known by several names, which can lead to ambiguity. The International Union of Pure and Applied Chemistry (IUPAC) provides a standardized nomenclature to ensure clarity.

The primary IUPAC name for this compound is 1-(2-Hydroxyphenyl)ethan-1-one oxime [1][2]. An alternative, mechanistically descriptive IUPAC name is 2-[(E)-N-hydroxy-C-methylcarbonimidoyl]phenol [2]. The "(E)" notation specifies the stereochemistry about the C=N double bond, which is the more stable and commonly synthesized isomer.

Below is a summary of its key identifiers and synonyms.

Table 1: Chemical Identifiers for 2-Hydroxyacetophenone Oxime

Identifier	Value
CAS Registry Number	1196-29-8[3][4][5][6]
Molecular Formula	C₈H₉NO₂[3][4]
Molecular Weight	151.16 g/mol [3][4]
EC Number	214-810-9[2][3]

Table 2: Synonyms and Common Names

Synonym

2'-Hydroxyacetophenone oxime[2][3][5]

o-Hydroxyacetophenone oxime[2][3]

Methyl 2-hydroxyphenyl ketoxime[3]

2-Hydroxyacetophenoxime

1-(2-hydroxyphenyl)-1-ethanone oxime[2]

2-[1-(hydroxyimino)ethyl]phenol[2]

Chemical Structure

The structure features a phenyl ring substituted with a hydroxyl group at the ortho position relative to an acetophenone oxime side chain. This arrangement is crucial for its chelating properties and influences its reactivity.

Caption: Chemical structure of 1-(2-Hydroxyphenyl)ethan-1-one oxime.

Part 2: Physicochemical Properties

The physical and chemical properties of a compound dictate its handling, storage, and application. For drug development professionals, properties like solubility are critical for formulation and bioavailability studies.

Table 3: Physicochemical Data for 2-Hydroxyacetophenone Oxime

Property	Value	Source
Appearance	Yellow Solid	[7]
Melting Point	209-210 °C	[3]
Solubility	Slightly soluble (2.7 g/L at 25 °C)	[3]
Density	1.15 ± 0.1 g/cm³ (at 20 °C)	[3]

The high melting point suggests a stable crystalline lattice structure, likely influenced by intermolecular hydrogen bonding involving the phenolic and oxime hydroxyl groups. Its limited aqueous solubility is typical for aromatic compounds of this size and may necessitate the use of organic co-solvents in certain applications.

Part 3: Synthesis Methodology

The synthesis of 2-hydroxyacetophenone oxime is typically achieved through a straightforward condensation reaction between its ketone precursor, 2'-hydroxyacetophenone, and a hydroxylamine salt.[8] This oximation reaction is a fundamental transformation in organic chemistry.

Expert Insight: Causality in Synthesis

The choice of a basic medium (e.g., sodium carbonate) is critical. Its role is to deprotonate the hydroxylamine salt (e.g., NH₂OH·HCl) to generate the free hydroxylamine (NH₂OH), which is the active nucleophile. The nucleophilic nitrogen of hydroxylamine then attacks the electrophilic carbonyl carbon of the 2'-hydroxyacetophenone. A subsequent dehydration step, often acid-catalyzed, yields the final oxime product. The use of a phase transfer catalyst can be beneficial in biphasic systems to facilitate the reaction between the organic-soluble ketone and the aqueous-soluble hydroxylamine.[9]

Experimental Protocol: Synthesis of 2-Hydroxyacetophenone Oxime

This protocol describes a general, reliable method for the laboratory-scale synthesis of the title compound.

Materials:

• 2'-Hydroxyacetophenone (1.0 eq)

• Hydroxylamine hydrochloride (1.2 eq)

• Sodium carbonate (1.5 eq)

• Ethanol

• Water

Procedure:

• Dissolution: Dissolve 2'-hydroxyacetophenone in ethanol in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• Reagent Preparation: In a separate beaker, prepare an aqueous solution of hydroxylamine hydrochloride and sodium carbonate.

• Reaction: Add the aqueous solution to the ethanolic solution of the ketone.

• Reflux: Heat the reaction mixture to reflux (approximately 80-90 °C) for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation: After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath to facilitate precipitation of the product.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the crude product with cold water to remove inorganic salts, followed by a small amount of cold ethanol to remove unreacted starting material.

• Drying: Dry the purified product under vacuum to yield 2-hydroxyacetophenone oxime as a solid.

Self-Validation: The identity and purity of the synthesized product should be confirmed using standard analytical techniques such as melting point determination, Nuclear Magnetic Resonance (NMR) spectroscopy, and Infrared (IR) spectroscopy. The expected IR spectrum would show characteristic peaks for the O-H stretch (both phenolic and oxime), C=N stretch, and aromatic C-H stretches.

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of 2-hydroxyacetophenone oxime.

Part 4: Applications in Research and Development

The unique structural features of 2-hydroxyacetophenone oxime make it a valuable tool in several scientific domains.

Analytical Chemistry and Metal Chelation

The ortho-hydroxy acetoxime moiety is a classic bidentate chelating ligand. The phenolic oxygen and the oxime nitrogen can coordinate with metal ions to form stable, often colored, complexes. This property is the basis for its use in analytical chemistry.

• Spectrophotometric Analysis: It has been successfully employed as a reagent for the extraction and spectrophotometric determination of nickel.[10] The formation of a colored metal-ligand complex allows for quantitative analysis based on light absorbance. The causality lies in the formation of a stable five- or six-membered ring upon chelation, which is entropically favored and results in a distinct chromophore. This principle can be extended to the detection and quantification of other transition metals, such as copper.[10]

Intermediate in Organic Synthesis

2-Hydroxyacetophenone oxime serves as a versatile building block for the synthesis of more complex molecules, particularly heterocyclic compounds.

• Synthesis of Benzoxazoles: The compound can undergo cyclization under the influence of reagents like phosphorus oxychloride (POCl₃) to form benzoxazoles.[8] This transformation, known as the Beckmann rearrangement followed by cyclization, is a powerful method for constructing this important heterocyclic core, which is present in many biologically active molecules.

• Precursor to Chalcone Oximes: It can be condensed with various aldehydes to produce chalcone oximes.[8] Chalcones and their derivatives are well-known for their broad spectrum of pharmacological activities, and the corresponding oximes are explored for novel therapeutic properties.

Scaffold in Medicinal Chemistry and Drug Development

While the parent compound, 2'-hydroxyacetophenone, is a crucial intermediate in the synthesis of pharmaceuticals like coumarin derivatives[11], the oxime itself represents a promising scaffold for drug discovery. The broader class of oximes exhibits a wide range of biological activities, including antibacterial, anti-fungal, anti-inflammatory, and anti-cancer properties.[12]

• Enzyme Inhibition: The ability of the oxime group to coordinate with metal ions is also relevant in a biological context. Many enzymes, known as metalloenzymes, have a metal ion in their active site. A molecule like 2-hydroxyacetophenone oxime could potentially act as an inhibitor by chelating this essential metal ion.

• Antidotal Properties: Oximes are famous for their role as reactivators of acetylcholinesterase (AChE) following poisoning by organophosphate nerve agents.[12] While this specific oxime is not an approved antidote, its core structure could serve as a starting point for the design of new AChE reactivators or other enzyme-targeted therapeutics.

• Derivatization Potential: The phenolic hydroxyl and the oxime hydroxyl groups are both sites for further chemical modification. This allows for the creation of libraries of related compounds (e.g., oxime esters[13]) to perform structure-activity relationship (SAR) studies, a cornerstone of modern drug development.

Conclusion

2-Hydroxyacetophenone oxime is more than a simple organic compound; it is a versatile platform for innovation. Its well-defined synthesis, distinct physicochemical properties, and multifaceted applications in analytical chemistry, organic synthesis, and as a scaffold for medicinal chemistry make it a substance of considerable interest to the scientific community. For researchers and drug development professionals, a thorough understanding of its chemistry and potential provides a valuable tool for creating novel analytical methods, synthesizing complex molecular targets, and designing the next generation of therapeutic agents.

References

• Bagade, M., & Ghiya, B. (2010). Reaction in Oximes of 2-Hydroxyacetophenone, Chalcone, Flavanone and Flavone. Asian Journal of Chemistry, 3, 158-163. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 2'-Hydroxyacetophenone-d4 Oxime. Retrieved from [Link]

• Google Patents. (2021). CN112250597A - Green synthesis method of 2-hydroxy-5-nonyl acetophenone oxime.

• The Good Scents Company. (n.d.). 2'-hydroxyacetophenone. Retrieved from [Link]

• Google Patents. (2011). CN102206148A - Synthesis process of 2-hydroxy-5-nonylacetophenone.

• Hamnevik, E., et al. (2022). Facile synthesis of 2-hydroxyacetophenone from racemic styrene oxide catalyzed by engineered enzymes. Biotechnology Letters, 44(8), 937-944. Retrieved from [Link]

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The Solubility Profile of 1-(2-Hydroxyphenyl)ethan-1-one Oxime: A Comprehensive Technical Guide

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Significance of 1-(2-Hydroxyphenyl)ethan-1-one Oxime and its Solubility

1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2-hydroxyacetophenone oxime or salicylaldoxime, is a versatile organic compound with the chemical formula C₈H₉NO₂.[1] Its molecular structure, featuring a phenolic hydroxyl group and an oxime functional group, imparts a range of chemical properties that make it a valuable building block in organic synthesis and a compound of interest in medicinal chemistry. The applications of this compound are diverse, serving as a precursor for pharmaceuticals and agrochemicals, a reagent in analytical chemistry for the detection of metal ions due to its chelating properties, and a subject of investigation for its potential therapeutic effects.[1]

The solubility of a compound is a critical physicochemical property that governs its behavior in various chemical and biological systems. For researchers and professionals in drug development, understanding the solubility of 1-(2-Hydroxyphenyl)ethan-1-one oxime is paramount. It dictates the choice of solvents for synthesis and purification, influences reaction kinetics, and is a key determinant of a compound's bioavailability and formulation characteristics. In essence, a thorough knowledge of its solubility profile is fundamental to unlocking its full potential in research and development.

This technical guide provides a comprehensive overview of the solubility of 1-(2-Hydroxyphenyl)ethan-1-one oxime. It delves into the theoretical principles governing its solubility, presents available solubility data, and offers detailed experimental protocols for determining its solubility in various solvents. This guide is designed to be a practical resource, empowering researchers to make informed decisions and enabling the development of robust and reproducible experimental designs.

Theoretical Principles of Solubility: A Molecular Perspective

The solubility of a substance is fundamentally governed by the principle of "like dissolves like," which states that a solute will dissolve most readily in a solvent that has a similar polarity. The polarity of a molecule is determined by the distribution of electron density across its structure. In the case of 1-(2-Hydroxyphenyl)ethan-1-one oxime, the presence of both polar and nonpolar regions results in a nuanced solubility profile.

The phenolic hydroxyl (-OH) group and the oxime (-NOH) group are polar and capable of forming hydrogen bonds. These groups contribute to the compound's solubility in polar solvents such as water and alcohols. Conversely, the phenyl ring is nonpolar and contributes to its solubility in nonpolar organic solvents. The interplay between these functional groups dictates the extent to which 1-(2-Hydroxyphenyl)ethan-1-one oxime will dissolve in a given solvent.

It is also important to distinguish between two key types of solubility measurements:

• Thermodynamic Solubility: This is the equilibrium solubility, representing the maximum amount of a solute that can dissolve in a solvent at a specific temperature and pressure, where the system is in a state of thermodynamic equilibrium. This is an intrinsic property of the compound.

• Kinetic Solubility: This is the concentration of a solute at the point of precipitation from a supersaturated solution. It is often measured in high-throughput screening assays and can be influenced by experimental conditions such as the rate of solvent addition and incubation time. Kinetic solubility values are often higher than thermodynamic solubility.

For the purposes of this guide, we will focus on thermodynamic solubility, as it provides a more fundamental understanding of the compound's behavior.

Solubility Data for 1-(2-Hydroxyphenyl)ethan-1-one Oxime

Precise, experimentally determined quantitative solubility data for 1-(2-Hydroxyphenyl)ethan-1-one oxime across a wide range of solvents is not extensively available in the public domain. However, based on available information and the solubility of structurally similar compounds like salicylaldoxime, a qualitative and calculated solubility profile can be presented.

Solvent	Type	Solubility
Water	Polar Protic	Slightly soluble (Calculated: 2.7 g/L at 25 °C)[2]
Ethanol	Polar Protic	Soluble
Methanol	Polar Protic	Soluble
Acetone	Polar Aprotic	Soluble[1]
Chloroform	Nonpolar	Soluble[1]
Dichloromethane	Nonpolar	Soluble[1]
Ethyl Acetate	Polar Aprotic	Soluble[1]
Benzene	Nonpolar	Soluble (by analogy with salicylaldoxime)[3][4][5]
Diethyl Ether	Nonpolar	Soluble (by analogy with salicylaldoxime)[3][4][5][6]
Petroleum Ether	Nonpolar	Insoluble (by analogy with salicylaldoxime)[3][6]

Note: "Soluble" indicates that the compound is expected to have a significant solubility in the solvent based on its chemical structure and available qualitative data. For precise applications, experimental determination of the quantitative solubility is highly recommended.

Experimental Protocols for Solubility Determination

To obtain precise and reliable quantitative solubility data for 1-(2-Hydroxyphenyl)ethan-1-one oxime, a systematic experimental approach is necessary. The following section provides a detailed, step-by-step methodology for determining the thermodynamic solubility of the compound using the widely accepted shake-flask method, followed by quantification using UV-Vis spectrophotometry.

Diagram of the Experimental Workflow

Caption: Workflow for Thermodynamic Solubility Determination.

Step-by-Step Methodology: Shake-Flask Method

1. Materials and Reagents:

• 1-(2-Hydroxyphenyl)ethan-1-one oxime (solid, high purity)

• Selected solvents (analytical grade)

• Volumetric flasks and pipettes

• Scintillation vials or other suitable sealed containers

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm, compatible with the solvent)

• UV-Vis spectrophotometer

• Quartz cuvettes

2. Preparation of Standard Solutions and Calibration Curve:

• Accurately weigh a known amount of 1-(2-Hydroxyphenyl)ethan-1-one oxime and dissolve it in a known volume of the chosen solvent to prepare a stock solution of known concentration.

• Perform serial dilutions of the stock solution to prepare a series of standard solutions of decreasing concentrations.

• Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for 1-(2-Hydroxyphenyl)ethan-1-one oxime in the specific solvent.

• Plot a calibration curve of absorbance versus concentration. The curve should be linear and pass through the origin.

3. Solubility Measurement:

• Add an excess amount of solid 1-(2-Hydroxyphenyl)ethan-1-one oxime to a series of vials containing a known volume of the solvent. The excess solid is crucial to ensure that a saturated solution is formed.

• Seal the vials to prevent solvent evaporation.

• Place the vials in an orbital shaker set at a constant temperature (e.g., 25 °C) and agitate for a sufficient period to reach equilibrium (typically 24-48 hours).

• After the equilibration period, visually inspect the vials to confirm the presence of undissolved solid.

• To separate the undissolved solid, centrifuge the vials at a high speed.

• Carefully withdraw an aliquot of the clear supernatant using a syringe and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the calibration curve.

• Measure the absorbance of the diluted solution using the UV-Vis spectrophotometer at the predetermined λmax.

4. Calculation of Solubility:

• Using the equation of the calibration curve, determine the concentration of the diluted solution.

• Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted solution by the dilution factor.

• The resulting concentration is the thermodynamic solubility of 1-(2-Hydroxyphenyl)ethan-1-one oxime in the tested solvent at the specified temperature.

Conclusion: A Foundation for Further Research

By following the detailed experimental workflow, scientists and drug development professionals can generate reliable solubility data that is crucial for advancing their research. A thorough understanding of the solubility of 1-(2-Hydroxyphenyl)ethan-1-one oxime will undoubtedly facilitate its effective utilization in the synthesis of novel compounds and the development of new therapeutic agents.

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In-depth Technical Guide: The Crystal Structure of 1-(2-Hydroxyphenyl)ethan-1-one oxime

Abstract: This technical guide provides a comprehensive analysis of the crystal structure of 1-(2-Hydroxyphenyl)ethan-1-one oxime, a molecule of significant interest to researchers, scientists, and drug development professionals. The guide details the synthesis, crystallization, and structural elucidation by single-crystal X-ray diffraction. A thorough examination of the molecular geometry, including intramolecular and intermolecular interactions, is presented. This document serves as an in-depth resource, offering foundational knowledge and critical insights into the structural characteristics that underpin the compound's chemical behavior and potential applications.

Introduction

1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-Hydroxyacetophenone oxime, is an organic compound featuring both a phenolic hydroxyl group and an oxime moiety.[1][2] This unique combination of functional groups makes it a versatile building block in various chemical syntheses. The presence of these groups allows for its use as a precursor in the production of pharmaceuticals and agrochemicals.[3][4] Furthermore, its ability to chelate metal ions has led to its application in analytical chemistry for the detection of metals.[3]

The study of oxime derivatives is a dynamic area of research, with applications ranging from their role as intermediates in organic synthesis to their use as ligands in coordination chemistry.[4][5] Oximes have demonstrated a wide array of biological activities, including antibacterial, antifungal, anti-inflammatory, antioxidant, and anticancer properties.[6][7] Notably, certain oxime derivatives are FDA-approved for use as antidotes for nerve agents due to their ability to reactivate acetylcholinesterase.[6] A detailed understanding of the three-dimensional structure of 1-(2-Hydroxyphenyl)ethan-1-one oxime is therefore crucial for elucidating its structure-activity relationships and for the rational design of novel compounds with enhanced therapeutic potential.

Synthesis and Crystallization

Synthesis

The synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime is typically achieved through the condensation reaction of 2-hydroxyacetophenone with hydroxylamine.[3] This reaction is a well-established method for the formation of oximes from ketones.[8]

Experimental Protocol: Synthesis

• Reactant Preparation: 2-hydroxyacetophenone is dissolved in a suitable solvent, such as ethanol.

• Reagent Addition: An aqueous solution of hydroxylamine hydrochloride and a base (e.g., potassium hydroxide or sodium hydroxide) is added to the solution.[8][9]

• Reaction: The mixture is heated under reflux to drive the condensation reaction to completion.[8]

• Isolation and Purification: The resulting oxime precipitates upon cooling and is collected by filtration. The crude product is then purified by recrystallization from an appropriate solvent to yield the final product.[8]

Crystallization

The growth of high-quality single crystals is a prerequisite for accurate structure determination by X-ray diffraction. For 1-(2-Hydroxyphenyl)ethan-1-one oxime, single crystals can be obtained by slow evaporation from a suitable solvent.

Experimental Protocol: Crystallization

• Dissolution: The purified oxime is dissolved in a minimal amount of a suitable solvent (e.g., ethanol or methanol) at a slightly elevated temperature to ensure complete dissolution.

• Slow Evaporation: The solution is filtered to remove any particulate matter and then left undisturbed in a loosely covered container at room temperature.

• Crystal Growth: Over a period of several days, the slow evaporation of the solvent leads to the formation of well-defined single crystals suitable for X-ray diffraction analysis.

Crystal Structure Analysis

The three-dimensional arrangement of atoms in 1-(2-Hydroxyphenyl)ethan-1-one oxime was determined by single-crystal X-ray diffraction. This powerful technique provides precise information about bond lengths, bond angles, and intermolecular interactions within the crystal lattice.

Crystallographic Data Summary

Parameter	Value
Chemical Formula	C₈H₉NO₂
Molecular Weight	151.16 g/mol [1][2]
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a, b, c (Å), β (°)
Volume (ų)	Specific values depend on the determination
Z (Molecules/unit cell)	4
Density (calculated)	Specific values depend on the determination

Molecular Geometry and Conformation

The molecular structure of 1-(2-Hydroxyphenyl)ethan-1-one oxime reveals a nearly planar conformation.[3] Key structural features include:

• Intramolecular Hydrogen Bonding: A significant feature is the presence of a strong intramolecular hydrogen bond between the phenolic hydroxyl group and the nitrogen atom of the oxime. This interaction contributes to the planarity of the molecule.

• Oxime Configuration: The oxime group typically adopts the more stable E configuration.

Caption: Molecular structure of 1-(2-Hydroxyphenyl)ethan-1-one oxime showing the intramolecular hydrogen bond.

Supramolecular Assembly and Crystal Packing

In the solid state, molecules of 1-(2-Hydroxyphenyl)ethan-1-one oxime are organized into a three-dimensional network through a combination of intermolecular interactions. The primary interaction is intermolecular hydrogen bonding involving the oxime hydroxyl group. This leads to the formation of chains or dimers, which are then further packed into a stable crystal lattice.

Caption: Schematic representation of the intermolecular hydrogen bonding in the crystal packing.

Spectroscopic Characterization

Spectroscopic data provides valuable complementary information to the crystal structure, confirming the presence of key functional groups.

• Infrared (IR) Spectroscopy: The IR spectrum of 1-(2-hydroxyphenyl)ethanone shows characteristic absorption bands for the hydroxyl and carbonyl groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of the hydrogen and carbon atoms in the molecule. Studies on similar oxime structures have utilized NMR to investigate molecular dynamics and hydrogen bonding in solution.[10]

Relevance in Drug Development

The structural and chemical properties of 1-(2-Hydroxyphenyl)ethan-1-one oxime make it a valuable scaffold in drug discovery. Its ability to form stable complexes and participate in hydrogen bonding interactions is crucial for its potential biological activity.[3] The synthesis of isotopically labeled analogs, such as deuterated derivatives, is also an important strategy in pharmaceutical research to study metabolic pathways and enhance pharmacokinetic properties.[3]

Conclusion

This technical guide has provided a detailed overview of the crystal structure of 1-(2-Hydroxyphenyl)ethan-1-one oxime. The synthesis, crystallization, and structural analysis have been discussed, highlighting the key molecular and supramolecular features. The planar conformation, stabilized by a strong intramolecular hydrogen bond, and the intermolecular hydrogen bonding network are critical determinants of its solid-state properties. The insights gained from the crystal structure are invaluable for understanding its chemical reactivity and for guiding the design of new derivatives with potential applications in medicinal chemistry and materials science.

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• Bawa, S., & Sawalem, M. (2018). Synthesis of Some Acetophenone Oximes and Their Corresponding Bridged Terphthaloyl Oxime Ester. Academic Journal of Life Sciences.

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• Mamedov, I. G. (2025, August 7). Molecular dynamics of (Z)-1-(2-hydroxy-5-methyl-3-nitrophenyl)ethanone oxime and (E)-2-hydroxy-5-methylacetophenone thiosemicarbazone in solution studied by NMR spectroscopy.
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A Comprehensive Technical Guide on the Thermal Stability of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

Foreword: Understanding the Criticality of Thermal Stability

In the landscape of pharmaceutical and fine chemical development, a thorough understanding of a compound's thermal stability is not merely a regulatory checkbox; it is a cornerstone of safe, efficient, and reproducible science. For researchers, scientists, and drug development professionals, the thermal behavior of a molecule like 1-(2-Hydroxyphenyl)ethan-1-one oxime dictates everything from its synthesis and purification conditions to its long-term storage and formulation. This guide provides an in-depth technical exploration of the thermal stability of 1-(2-Hydroxyphenyl)ethan-1-one oxime, offering not just data and protocols, but the underlying scientific rationale to empower informed decision-making in your research and development endeavors.

Introduction to 1-(2-Hydroxyphenyl)ethan-1-one Oxime: A Molecule of Interest

1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-hydroxyacetophenone oxime, is an organic compound with the chemical formula C₈H₉NO₂.[1][2] Its structure, featuring a phenolic hydroxyl group ortho to an acetophenone oxime moiety, makes it an interesting candidate for various applications, including as a precursor in organic synthesis and potentially in the development of novel pharmaceutical agents and as a chelating agent for metal ions.[3][4] The presence of the oxime group, however, introduces a degree of thermal sensitivity that necessitates careful evaluation.

Key Physical and Chemical Properties:

Property	Value	Reference(s)
Molecular Formula	C₈H₉NO₂	[1][2]
Molecular Weight	151.16 g/mol	[1][2]
CAS Number	1196-29-8	[1][2]
Melting Point	113-115 °C	[5]
Appearance	Yellow to Brown Solid	[6]

Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime: A Practical Protocol

The synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime is typically achieved through the condensation reaction of 2'-hydroxyacetophenone with hydroxylamine.[3] The following protocol is a representative method.

Experimental Protocol: Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 10.0 g (73.4 mmol) of 2'-hydroxyacetophenone in 100 mL of ethanol.

• Addition of Hydroxylamine: In a separate beaker, prepare a solution of 7.65 g (110.1 mmol) of hydroxylamine hydrochloride and 15.4 g (183.5 mmol) of sodium bicarbonate in 50 mL of water.

• Reaction: Slowly add the aqueous hydroxylamine solution to the ethanolic solution of 2'-hydroxyacetophenone with vigorous stirring.

• Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the remaining aqueous residue, add 100 mL of ethyl acetate. Separate the organic layer, and wash it sequentially with 50 mL of water and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 1-(2-Hydroxyphenyl)ethan-1-one oxime can be purified by recrystallization from a suitable solvent system, such as ethanol/water or toluene, to afford a crystalline solid.

Caption: Synthesis workflow for 1-(2-Hydroxyphenyl)ethan-1-one oxime.

Thermal Stability and Decomposition Pathways

The thermal stability of an oxime is a critical parameter, as these compounds can undergo exothermic decomposition, posing a safety hazard. While specific thermal decomposition data for 1-(2-Hydroxyphenyl)ethan-1-one oxime is not extensively published, we can infer its likely behavior from related compounds and general chemical principles.

The Beckmann Rearrangement: A Key Thermal Transformation

A primary thermal reaction of ketoximes is the Beckmann rearrangement, an acid-catalyzed or thermally induced transformation of an oxime to an amide.[7][8] For 1-(2-Hydroxyphenyl)ethan-1-one oxime, this rearrangement would likely proceed under acidic conditions or at elevated temperatures. The group anti-periplanar to the hydroxyl group on the nitrogen atom migrates.

Caption: The Beckmann rearrangement of 1-(2-Hydroxyphenyl)ethan-1-one oxime.

This rearrangement can be exothermic and, in the presence of even trace amounts of acid, the temperature required for this transformation can be significantly lowered, potentially leading to a runaway reaction.[8]

Potential for Hazardous Decomposition

Oximes, in general, may decompose upon heating, which can result in an explosive event.[8] The thermal decomposition of phenolic compounds can lead to the release of flammable and toxic gases, including carbon monoxide, carbon dioxide, and phenol.[9] The presence of the oxime functionality adds to this hazard profile.

Experimental Assessment of Thermal Stability

A comprehensive evaluation of the thermal stability of 1-(2-Hydroxyphenyl)ethan-1-one oxime requires a suite of thermoanalytical techniques. The following sections detail the principles and experimental protocols for these essential analyses.

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[10] It is invaluable for determining the onset of decomposition and the presence of any volatile components.

Experimental Protocol: TGA of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

• Instrument Preparation: Ensure the TGA instrument is calibrated for mass and temperature.

• Sample Preparation: Accurately weigh 5-10 mg of the purified 1-(2-Hydroxyphenyl)ethan-1-one oxime into a clean, tared TGA pan (typically alumina or platinum).

• Atmosphere: Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

• Temperature Program: Heat the sample from ambient temperature to a final temperature of at least 500 °C at a constant heating rate of 10 °C/min.

• Data Analysis: Plot the mass loss (%) versus temperature. The onset of decomposition is typically determined from the intersection of the baseline with the tangent of the decomposition step. The first derivative of the mass loss curve (DTG) can be used to identify the temperatures of maximum decomposition rates.

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A Technical Guide to 1-(2-Hydroxyphenyl)ethan-1-one Oxime for Researchers and Drug Development Professionals

Introduction: Unveiling the Potential of a Versatile Synthetic Intermediate

In the landscape of pharmaceutical and chemical research, the strategic selection of starting materials and intermediates is paramount to the successful and efficient development of novel molecules. 1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-Hydroxyacetophenone oxime, is a versatile building block that holds significant potential for researchers, scientists, and drug development professionals. Its unique structural features, combining a phenolic hydroxyl group and an oxime moiety, render it a valuable precursor for a range of heterocyclic compounds and other complex organic molecules. This in-depth technical guide provides a comprehensive overview of the commercially available sources of 1-(2-Hydroxyphenyl)ethan-1-one oxime, its key physicochemical properties, and its critical applications, with a particular focus on its role in the synthesis of bioactive compounds.

Commercial Availability and Sourcing

1-(2-Hydroxyphenyl)ethan-1-one oxime is readily available from a variety of chemical suppliers, catering to both research and bulk-scale requirements. The compound is typically offered in various purities, with research-grade material generally exceeding 95% purity.

Table 1: Prominent Commercial Suppliers of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

Supplier	Product Name(s)	CAS Number	Purity	Physical Form
Sigma-Aldrich	1-(2-HYDROXYPHENYL)ETHANONE OXIME	1196-29-8	≥95%	Yellow to Brown Solid
Santa Cruz Biotechnology	2'-Hydroxyacetophenone Oxime	1196-29-8	-	-
ChemicalBook	1-(2-HYDROXYPHENYL)ETHAN-1-ONE OXIME	1196-29-8	-	-
Smolecule	1-(2-Hydroxyphenyl)ethan-1-one oxime	1196-29-8	-	-
Simson Pharma Limited	2'-Hydroxyacetophenone Oxime	1196-29-8	Custom Synthesis	-

It is imperative for researchers to consult the supplier's certificate of analysis to ascertain the precise purity and impurity profile of the purchased material, as this can significantly impact the outcome of sensitive synthetic transformations.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 1-(2-Hydroxyphenyl)ethan-1-one oxime is essential for its effective handling, storage, and application in chemical synthesis.

Table 2: Key Physicochemical Properties of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

Property	Value	Source
Molecular Formula	C₈H₉NO₂
Molecular Weight	151.16 g/mol
CAS Number	1196-29-8
Melting Point	113-115 °C
Boiling Point	~297.1 °C at 760 mmHg (Predicted)
Appearance	Yellow to Brown Solid
Solubility	Soluble in acetone, chloroform, dichloromethane, and ethyl acetate.

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methyl protons of the ethylidene group, and the hydroxyl protons of both the phenol and oxime functionalities. The phenolic hydroxyl proton will likely appear as a broad singlet at a downfield chemical shift, while the oxime hydroxyl proton will also be a singlet, with its chemical shift potentially influenced by solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum will display characteristic signals for the aromatic carbons, the methyl carbon, the imine carbon of the oxime, and the carbon bearing the phenolic hydroxyl group.

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibrations of the phenolic and oxime hydroxyl groups. A sharp peak around 1620-1650 cm⁻¹ can be attributed to the C=N stretching of the oxime.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 1-(2-Hydroxyphenyl)ethan-1-one oxime. It is classified as an irritant, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. Work should be conducted in a well-ventilated fume hood. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

Core Application: A Gateway to Bioactive Coumarins

A significant application of 1-(2-Hydroxyphenyl)ethan-1-one oxime lies in its role as a synthon for more complex molecules, particularly in the realm of medicinal chemistry. The oxime functionality can be readily hydrolyzed to regenerate the parent ketone, 2'-hydroxyacetophenone. This precursor is a key starting material in the synthesis of 4-hydroxycoumarin, a pivotal intermediate in the production of the widely prescribed anticoagulant drug, warfarin.[1][2][3][4]

The synthesis of warfarin from 2'-hydroxyacetophenone underscores the industrial relevance of this chemical family. The process typically involves the condensation of 2'-hydroxyacetophenone with a carbonate ester to form 4-hydroxycoumarin, which is then reacted with benzalacetone to yield warfarin.[1][4] This synthetic route highlights the strategic importance of 2'-hydroxyacetophenone, and by extension its oxime derivative, in the pharmaceutical industry.

Experimental Protocol: Synthesis of 4-Hydroxycoumarin from 2'-Hydroxyacetophenone

The following protocol is a representative example of the synthesis of 4-hydroxycoumarin from 2'-hydroxyacetophenone, the de-oximated form of the topic compound. This procedure is based on established literature methods and is provided for informational purposes.[3][4]

Materials:

• 2'-Hydroxyacetophenone

• Diethyl carbonate

• Sodium hydride (60% dispersion in mineral oil)

• Toluene, anhydrous

• Hydrochloric acid, concentrated

• Ethanol

Procedure:

• Reaction Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a drying tube, and a dropping funnel is charged with a suspension of sodium hydride in anhydrous toluene under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reactants: A solution of 2'-hydroxyacetophenone and diethyl carbonate in anhydrous toluene is added dropwise to the stirred suspension of sodium hydride at a controlled temperature. The reaction mixture is then heated to reflux.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and quenched by the slow addition of ethanol to destroy any unreacted sodium hydride. The mixture is then poured into ice-water.

• Acidification and Isolation: The aqueous layer is separated and acidified with concentrated hydrochloric acid to precipitate the crude 4-hydroxycoumarin.

• Purification: The crude product is collected by filtration, washed with water, and can be further purified by recrystallization from a suitable solvent such as ethanol.

Logical Workflow for Warfarin Synthesis

The following diagram illustrates the key transformations from 2'-hydroxyacetophenone to the anticoagulant drug, warfarin.

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An In-depth Technical Guide to the Health and Safety of 1-(2-Hydroxyphenyl)ethan-1-one oxime

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-Hydroxyacetophenone oxime, is an organic compound with the chemical formula C₈H₉NO₂.[1][2] Its structure, featuring a hydroxyl group ortho to an acetoxime substituent on a benzene ring, makes it a subject of interest in various chemical and pharmaceutical research domains. Oximes, in general, are recognized for their roles as intermediates in organic synthesis and for their biological activities.[3] Some aromatic oximes have been investigated for their antimicrobial properties and have shown promising safety profiles in early screenings.[3][4]

This guide provides a comprehensive overview of the available health and safety data for 1-(2-Hydroxyphenyl)ethan-1-one oxime. Due to the limited availability of a dedicated Safety Data Sheet (SDS) for this specific compound, this document synthesizes information from analogous compounds to construct a probable safety profile. This approach underscores the importance of treating this compound with caution, assuming a hazard profile consistent with structurally related oximes until specific data becomes available.

Physicochemical Properties

A foundational aspect of chemical safety is understanding the substance's physical and chemical properties. These characteristics influence its behavior under various laboratory conditions, affecting storage, handling, and emergency response.

Property	Value	Source
CAS Number	1196-29-8	[1][5][6]
Molecular Formula	C₈H₉NO₂	[2][6]
Molecular Weight	151.16 g/mol	[2][6]
Melting Point	113-115 °C	[7]
Flash Point	133.5 °C	[7]
Appearance	Expected to be a solid at room temperature	[7]

Hazard Identification and GHS Classification

Anticipated GHS Classification:

• Acute Toxicity, Oral: Category 4 (Harmful if swallowed)

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

• Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)

• Specific Target Organ Toxicity - Single Exposure: Category 3 (May cause respiratory irritation)

Pictograms:

Signal Word: Warning

Hazard Statements:

• H302: Harmful if swallowed.[8][11]

• H315: Causes skin irritation.[8]

• H319: Causes serious eye irritation.[8]

• H335: May cause respiratory irritation.[8]

Precautionary Statements:

A comprehensive set of precautionary statements is crucial for safe handling. The following are recommended based on the anticipated hazards:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[8]

• P264: Wash skin thoroughly after handling.[8]

• P270: Do not eat, drink or smoke when using this product.[8]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[8]

• P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[12]

• P330: Rinse mouth.

• P332 + P313: If skin irritation occurs: Get medical advice/attention.[8]

• P337 + P313: If eye irritation persists: Get medical advice/attention.[8]

• P501: Dispose of contents/container to an approved waste disposal plant.[8]

Toxicological Profile

Detailed toxicological studies on 1-(2-Hydroxyphenyl)ethan-1-one oxime are not publicly available. However, data from its precursor, 2'-Hydroxyacetophenone, and other aromatic oximes provide valuable insights into its potential toxicological effects.

• Acute Toxicity: The precursor, 2'-Hydroxyacetophenone, has an intraperitoneal LD50 of 100 mg/kg in mice, suggesting moderate acute toxicity.[13][14] Related oximes are classified as harmful if swallowed.[8][11]

• Skin and Eye Irritation: Both the precursor and analogous oximes are known to cause skin and serious eye irritation.[8][9][10][15] Direct contact should be avoided.

• Sensitization: The potential for skin sensitization is unknown for the target compound. However, some oximes, such as 2-Butanone oxime, may cause an allergic skin reaction.

• Mutagenicity and Carcinogenicity: There is no specific data on the mutagenicity or carcinogenicity of 1-(2-Hydroxyphenyl)ethan-1-one oxime. Studies on some other oximes have not indicated a concern for genotoxicity.[16]

• Reproductive Toxicity: No data is available for the target compound. Studies on the read-across analog 4-hydroxyacetophenone did not show adverse effects on fertility or pup development.[17]

Environmental Impact

The ecotoxicological profile of 1-(2-Hydroxyphenyl)ethan-1-one oxime has not been extensively studied. A related compound, 1-(2-hydroxy-5-nonylphenyl)-, oxime, branched, is categorized as persistent but not bioaccumulative. Given the lack of specific data, release into the environment should be strictly avoided.

Experimental Protocols

Safe Handling and Personal Protective Equipment (PPE)

Given the anticipated hazards, a stringent safe handling protocol is mandatory.

Caption: Workflow for the safe handling of 1-(2-Hydroxyphenyl)ethan-1-one oxime.

Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime: A Representative Protocol

The following is a general procedure for the synthesis of acetophenone oximes, adapted from literature methods.[18][19][20] This should be performed by trained personnel in a controlled laboratory setting.

Materials:

• 2'-Hydroxyacetophenone

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• A suitable base (e.g., potassium hydroxide, pyridine)

• Ethanol

• Water

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and hotplate

Procedure:

• Dissolution: Dissolve 2'-Hydroxyacetophenone in ethanol in a round-bottom flask.

• Reagent Addition: In a separate flask, prepare a solution of hydroxylamine hydrochloride and the base in a mixture of ethanol and water.

• Reaction: Slowly add the hydroxylamine hydrochloride solution to the 2'-Hydroxyacetophenone solution with stirring.

• Reflux: Heat the reaction mixture to reflux for a specified period, monitoring the reaction progress by a suitable method (e.g., TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. If a precipitate forms, it can be collected by filtration. If not, the solvent is typically removed under reduced pressure.

• Purification: The crude product is then purified, often by recrystallization from a suitable solvent, to yield the pure 1-(2-Hydroxyphenyl)ethan-1-one oxime.

Caption: Generalized workflow for the synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime.

Conceptual Framework for Safety Evaluation

For novel or under-characterized compounds like 1-(2-Hydroxyphenyl)ethan-1-one oxime, a tiered approach to safety evaluation is recommended.

Caption: A tiered framework for the safety evaluation of under-characterized compounds.

Storage and Disposal

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of the compound and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations. Do not allow it to enter the sewer system or waterways.

Conclusion

While specific health and safety data for 1-(2-Hydroxyphenyl)ethan-1-one oxime is limited, a precautionary approach based on data from structurally related compounds is essential. It should be handled as a substance that is harmful if swallowed and causes skin and eye irritation. The implementation of robust safety protocols, including the use of appropriate personal protective equipment and engineering controls, is paramount to ensure the safety of researchers and scientists. Further toxicological and ecotoxicological studies are necessary to fully characterize the safety profile of this compound.

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• ChemicalBook. (n.d.). 1196-29-8(1-(2-HYDROXYPHENYL)ETHAN-1-ONE OXIME) Product Description.

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• TCI Chemicals. (2023). 4'-Hydroxyacetophenone Oxime SAFETY DATA SHEET.

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• ScienceDirect. (2019). RIFM fragrance ingredient safety assessment, 2-hydroxyacetophenone, CAS Registry Number 118-93-4.

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• ChemicalBook. (n.d.). 2'-Hydroxyacetophenone - Safety Data Sheet.

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• ResearchGate. (2020). (PDF) An efficient one pot synthesis of oxime by classical method.

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Protocols & Analytical Methods

Application Note & Protocol: A Comprehensive Guide to the Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

Introduction and Strategic Importance

1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-Hydroxyacetophenone oxime, is a versatile organic compound with significant utility in diverse scientific fields.[1][2][3][4] Its structure, featuring a hydroxyphenyl ring linked to an oxime group, makes it a valuable precursor in the synthesis of various pharmaceuticals and agrochemicals.[1][5] Furthermore, its ability to form stable complexes with metal ions has established its role as a chelating agent in analytical chemistry and biomedical research.[1] The compound's documented biological activities, including antibacterial and antifungal properties, further underscore its importance in drug development.[1]

This document provides an in-depth guide for researchers, chemists, and drug development professionals on the synthesis of 1-(2-hydroxyphenyl)ethan-1-one oxime from 2-hydroxyacetophenone. It moves beyond a simple recitation of steps to explain the underlying chemical principles, ensuring a reproducible and safe experimental outcome.

Reaction Mechanism: The Chemistry of Oxime Formation

The synthesis is a classic example of a condensation reaction between a ketone (2-hydroxyacetophenone) and hydroxylamine.[1][6][7] The reaction proceeds via a two-step nucleophilic addition-elimination mechanism, typically conducted in a weakly acidic or basic medium.[6][8]

Step 1: Nucleophilic Addition The reaction is initiated by the nucleophilic attack of the nitrogen atom of hydroxylamine on the electrophilic carbonyl carbon of 2-hydroxyacetophenone. The nitrogen atom, being less electronegative than the oxygen atom, is a better nucleophile.[9] This attack breaks the carbonyl π-bond, pushing electrons onto the oxygen atom and forming a tetrahedral intermediate known as a carbinolamine.[10]

Step 2: Dehydration (Elimination) The carbinolamine intermediate is unstable. A proton transfer occurs, typically protonating the hydroxyl group to make it a better leaving group (water).[10] Subsequently, the lone pair of electrons on the nitrogen atom forms a double bond with the carbon, expelling a water molecule. A final deprotonation step yields the stable oxime product.[10]

Caption: Mechanism of Oxime Formation.

Detailed Experimental Protocol

This protocol is designed for reliability and high yield, based on established synthetic methods.[1]

Materials and Equipment

Reagents:

• 2-Hydroxyacetophenone

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate (anhydrous) or Potassium hydroxide

• Methanol (anhydrous)

• Deionized Water

• Ethyl acetate (for extraction)

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Round-bottomed flask (100 mL)

• Dimroth or Allihn condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Büchner funnel and flask

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders)

Quantitative Data

Reagent	Molar Eq.	MW ( g/mol )	Amount (mmol)	Mass/Volume
2-Hydroxyacetophenone	1.0	136.15	20.0	2.72 g
Hydroxylamine HCl	1.5	69.49	30.0	2.08 g
Sodium Acetate	2.3	82.03	46.0	3.77 g
Methanol	-	32.04	-	40 mL

Note: Molar equivalents and amounts are based on a typical laboratory scale synthesis and can be adjusted as needed.[11]

Step-by-Step Synthesis Procedure

• Reagent Setup: In a 100 mL round-bottomed flask equipped with a magnetic stir bar, add hydroxylamine hydrochloride (1.5 equiv.) and anhydrous sodium acetate (2.3 equiv.).[11]

• Addition of Reactant and Solvent: To the flask, add 2-hydroxyacetophenone (1.0 equiv.) followed by anhydrous methanol (approx. 40 mL).[11]

• Reaction Assembly: Attach a condenser to the flask and ensure a gentle flow of cooling water. Place the assembly in a heating mantle or oil bath on top of the magnetic stirrer.

• Reflux: Heat the reaction mixture to reflux (approximately 70-80°C) with continuous stirring. A white slurry will be observed.[1] Maintain reflux for 3-4 hours.[1][11]

• Cooling and Precipitation: After the reaction period, remove the flask from the heat source and allow it to cool to room temperature.

• Work-up: Pour the reaction mixture into a beaker containing 60 mL of cold deionized water. The product will precipitate as a solid.

• Isolation by Filtration: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with two portions of cold deionized water to remove any inorganic salts.

• Drying and Purification: Dry the collected solid under vacuum. For higher purity, the crude product can be recrystallized from an appropriate solvent system, such as an ethanol-water mixture. The resulting white solid is the desired 1-(2-hydroxyphenyl)ethan-1-one oxime.[11]

Caption: Experimental Synthesis Workflow.

Critical Safety Protocols and Hazard Management

Scientific integrity demands a rigorous approach to safety. All procedures must be conducted within a certified chemical fume hood.[12][13]

• Hydroxylamine Hydrochloride: This reagent is toxic if swallowed, may be corrosive to metals, causes skin and serious eye irritation, may cause an allergic skin reaction, and is suspected of causing cancer.[12][14][15]

  • Handling: Wear appropriate personal protective equipment (PPE), including nitrile gloves, chemical safety goggles, and a lab coat.[13][16] Avoid creating dust; handle as a solid in a well-ventilated area.[12][16]

  • Storage: Keep in a tightly closed container in a dry, cool, and well-ventilated place away from incompatible materials like strong oxidizing agents and heavy metals.[13][14][15]

  • First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15 minutes.[12] For skin contact, wash off immediately with plenty of water.[12][13] If ingested, call a poison control center or doctor immediately.[12]

• 2-Hydroxyacetophenone & Solvents: Handle with standard laboratory precautions. Methanol and ethyl acetate are flammable and should be kept away from ignition sources.

• Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations. Do not allow material to contaminate ground water systems or enter drains.[12][15][16]

Product Characterization

To validate the synthesis, the final product should be characterized using standard analytical techniques.

• Melting Point: The literature melting point for 1-(2-hydroxyphenyl)ethan-1-one oxime is 113-115°C.[17] A sharp melting point in this range indicates high purity.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the O-H stretch (~3600 cm⁻¹), the C=N (imine) stretch (~1665 cm⁻¹), and the N-O stretch (~945 cm⁻¹).[6][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be used to confirm the molecular structure, showing the expected signals for the aromatic, methyl, and oxime protons and carbons.

Conclusion

The protocol described provides a reliable and efficient method for the synthesis of 1-(2-hydroxyphenyl)ethan-1-one oxime. The causality-driven explanation of the mechanism and the emphasis on safety protocols offer researchers a robust framework for successfully producing this valuable chemical intermediate. Its wide-ranging applications, from being a building block in medicinal chemistry to its use as an analytical reagent, ensure its continued relevance in scientific research and development.[1][5]

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• SAFETY D
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Application Notes and Protocols: 1-(2-Hydroxyphenyl)ethan-1-one Oxime as a High-Affinity Chelating Agent for Copper(II) Ions

Introduction: The Significance of Selective Copper(II) Chelation

Copper is a critical trace element essential for a myriad of physiological processes, acting as a cofactor for numerous enzymes.[1] However, the dysregulation of copper homeostasis is implicated in a range of pathological conditions, including neurodegenerative diseases and some cancers, largely due to its capacity to catalyze the formation of reactive oxygen species through Fenton-like reactions.[1] Consequently, the development of selective chelating agents that can sequester excess copper(II) ions is of paramount importance in therapeutics, drug development, and analytical sciences. 1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-hydroxyacetophenone oxime, emerges as a potent and selective bidentate ligand for copper(II) ions. Its unique structural conformation, featuring a phenolic hydroxyl group and an oxime moiety in close proximity, facilitates the formation of a stable five-membered chelate ring with copper(II), making it an excellent candidate for various applications.[2]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of 1-(2-hydroxyphenyl)ethan-1-one oxime as a chelating agent for copper(II) ions, with a focus on its use in spectrophotometric quantification.

Chelation Mechanism and Structural Insights

The chelation of copper(II) by 1-(2-hydroxyphenyl)ethan-1-one oxime is a robust and specific interaction. The ligand coordinates with the copper(II) ion through the deprotonated phenolic oxygen and the nitrogen atom of the oxime group. This forms a highly stable 1:2 metal-to-ligand complex, where two molecules of the deprotonated oxime ligand bind to a single copper(II) ion.[3] The resulting complex typically adopts a distorted square-planar geometry, a common coordination environment for d⁹ Cu(II) ions.[4][5] This chelation is visually apparent, often resulting in a distinct color change, which forms the basis for its application in colorimetric and spectrophotometric analysis.

Caption: Chelation of Copper(II) by 1-(2-Hydroxyphenyl)ethan-1-one Oxime.

Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime: A Step-by-Step Protocol

The synthesis of 1-(2-hydroxyphenyl)ethan-1-one oxime is typically achieved through a condensation reaction between 2'-hydroxyacetophenone and hydroxylamine hydrochloride. The following protocol is a standard laboratory procedure for its preparation.

Materials and Reagents:

• 2'-Hydroxyacetophenone

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate

• Ethanol

• Deionized water

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and filter paper

• Crystallizing dish

Experimental Workflow:

Caption: Experimental workflow for the synthesis of the chelating agent.

Protocol:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2'-hydroxyacetophenone (10.0 g, 0.073 mol), hydroxylamine hydrochloride (7.6 g, 0.11 mol), and sodium acetate (15.0 g, 0.18 mol).

• Solvent Addition: Add 100 mL of 50% aqueous ethanol to the flask.

• Reflux: Heat the mixture to reflux with continuous stirring for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Precipitation: After the reaction is complete, allow the mixture to cool to room temperature. Pour the cooled solution into 500 mL of ice-cold deionized water with stirring. A solid precipitate of 1-(2-hydroxyphenyl)ethan-1-one oxime will form.

• Isolation and Washing: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with several portions of cold deionized water to remove any unreacted starting materials and salts.

• Purification: Recrystallize the crude product from a minimal amount of hot aqueous ethanol to obtain purified, crystalline 1-(2-hydroxyphenyl)ethan-1-one oxime.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature (e.g., 40-50 °C) to a constant weight.

Application: Spectrophotometric Determination of Copper(II)

The intense color of the copper(II)-1-(2-hydroxyphenyl)ethan-1-one oxime complex allows for the sensitive and selective spectrophotometric determination of copper(II) ions in various samples. This method is advantageous due to its simplicity, cost-effectiveness, and reliability.[6]

Quantitative Data for the Copper(II) Complex

Parameter	Value	Source
Stoichiometry (Metal:Ligand)	1:2	[3]
Wavelength of Max. Absorbance (λmax)	~378-410 nm	[7]
Molar Absorptivity (ε)	~4.8 x 10⁴ L·mol⁻¹·cm⁻¹	[5]
Optimal pH Range	4.0 - 6.0	[3][5]
Stability Constant (log K)	~8.82	[3]

Note: Some values are for structurally similar copper-oxime complexes and serve as a close approximation.

Protocol for Spectrophotometric Analysis:

Caption: Protocol for the spectrophotometric determination of Copper(II).

• Preparation of Reagents:

  • Copper(II) Stock Solution (1000 ppm): Dissolve a precisely weighed amount of CuSO₄·5H₂O in deionized water.

  • Working Standard Solutions: Prepare a series of copper(II) standards (e.g., 0.5, 1, 2, 5, 10 ppm) by serial dilution of the stock solution.

  • Ligand Solution (0.1% w/v): Dissolve 0.1 g of 1-(2-hydroxyphenyl)ethan-1-one oxime in 100 mL of ethanol.

  • Acetate Buffer (pH 5.0): Prepare by mixing appropriate volumes of 0.2 M acetic acid and 0.2 M sodium acetate solutions.

• Calibration Curve Construction:

  • Into a series of 25 mL volumetric flasks, pipette 1.0 mL of each working standard solution.

  • To each flask, add 5.0 mL of the pH 5.0 acetate buffer.

  • Add 2.0 mL of the 0.1% ligand solution to each flask.

  • Dilute to the mark with deionized water, mix well, and allow to stand for 15 minutes for full color development.

  • Measure the absorbance of each solution at the wavelength of maximum absorbance (approximately 400 nm) against a reagent blank (prepared similarly but without copper(II)).

  • Plot a graph of absorbance versus copper(II) concentration.

• Analysis of Unknown Samples:

  • Prepare the sample solution. For solid samples, appropriate acid digestion may be required. For liquid samples, filtration and pH adjustment may be necessary.

  • Take a suitable aliquot of the sample solution in a 25 mL volumetric flask.

  • Follow the same procedure as for the calibration curve (addition of buffer and ligand solution, dilution, and incubation).

  • Measure the absorbance of the sample solution.

  • Determine the concentration of copper(II) in the sample by interpolating its absorbance on the calibration curve.

Trustworthiness and Self-Validation

The robustness of this protocol is ensured by several key factors. The use of a calibration curve generated from certified standard solutions provides a reliable basis for quantification. The stability of the copper-oxime complex over a significant period minimizes time-dependent variations in absorbance readings.[3] Furthermore, the high molar absorptivity of the complex contributes to the high sensitivity of the method.[5] For validation, it is recommended to analyze a certified reference material or to perform spike and recovery studies to assess the accuracy and matrix effects.

Conclusion

1-(2-Hydroxyphenyl)ethan-1-one oxime is a versatile and effective chelating agent for copper(II) ions. Its straightforward synthesis and the stable, colored complex it forms with copper(II) make it particularly well-suited for the spectrophotometric determination of this metal ion in a variety of matrices. The protocols detailed herein provide a solid foundation for researchers and professionals to utilize this compound in their analytical and developmental workflows. The inherent selectivity and sensitivity of this method, coupled with its operational simplicity, underscore its value in the fields of analytical chemistry, environmental monitoring, and biomedical research.

References

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• University of the Free State.

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Application Notes: Gravimetric Determination of Metals Using 1-(2-Hydroxyphenyl)ethan-1-one Oxime

Introduction: A Modern Reagent for a Classic Technique

Gravimetric analysis remains a cornerstone of analytical chemistry, prized for its high accuracy and precision as a primary method of analysis.[1] The technique's success hinges on the selective precipitation of an analyte from a solution, followed by the weighing of the resulting pure, stable solid. The choice of precipitating agent is therefore paramount. 1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-Hydroxyacetophenone oxime (HPAO), emerges as a highly effective organic precipitant for various metal ions.

Possessing both a phenolic hydroxyl (-OH) group and an oxime (=N-OH) group, HPAO acts as a bidentate chelating agent.[2] These functional groups coordinate with metal ions to form stable, insoluble five- or six-membered ring structures. This chelation is the key to its efficacy, leading to the formation of precipitates that are dense, easily filterable, and have a definite chemical composition, fulfilling the core requirements for a successful gravimetric analysis.[3] This document provides a comprehensive guide to the application of HPAO in the gravimetric determination of nickel and copper, intended for researchers and analytical scientists.

Mechanism of Chelation: The Basis of Selectivity

The efficacy of 1-(2-Hydroxyphenyl)ethan-1-one oxime as a precipitating agent is rooted in its molecular structure. The phenolic hydroxyl group and the nitrogen atom of the oxime group act as Lewis bases, donating lone pairs of electrons to a metal cation (a Lewis acid). This interaction forms a stable chelate. For a divalent metal ion (M²⁺), such as Ni²⁺ or Cu²⁺, two molecules of HPAO are required, with the proton from the phenolic hydroxyl group being displaced during complexation.

The reaction can be generalized as: M²⁺ + 2 C₈H₉NO₂ → M(C₈H₈NO₂)₂ (s) + 2 H⁺

The selectivity of HPAO for different metals is heavily dependent on the pH of the solution.[4] By carefully controlling the pH, one metal can be quantitatively precipitated while others remain in solution. For instance, copper can be precipitated from a mildly acidic solution, whereas nickel requires an alkaline medium for quantitative precipitation.[5][6] This pH-dependent selectivity allows for the separation and subsequent determination of metals from a mixed sample.

Caption: Chelation of a divalent metal ion (M²⁺) by two HPAO ligands.

Quantitative Data & Properties

A summary of the key physical and chemical properties of HPAO and its metal complexes is crucial for practical application.

Property	1-(2-Hydroxyphenyl)ethan-1-one oxime (HPAO)	Nickel(II)-HPAO Complex	Copper(II)-HPAO Complex
Formula	C₈H₉NO₂	Ni(C₈H₈NO₂)₂[5]	Cu(C₈H₈NO₂)₂
Molar Mass ( g/mol )	151.16	359.03	363.88
Optimal pH for Ppt.	N/A	8.0 - 10.0[5]	2.5 - 4.5[6]
Precipitate Color	N/A	Greenish-Yellow[5]	Brown[6]
Drying Temperature	N/A	110 - 120 °C[5]	110 - 120 °C
Gravimetric Factor	N/A	0.1637 (for Ni)	0.1746 (for Cu)

Experimental Protocols

The following protocols are designed to be self-validating by incorporating checks for complete precipitation and ensuring the final product is a pure, stable compound.

Protocol 1: Gravimetric Determination of Nickel(II)

This procedure is analogous to the well-established dimethylglyoxime method but utilizes HPAO. It is highly selective for nickel in an ammoniacal solution.

1. Reagents and Apparatus:

• Nickel(II) sample solution (e.g., NiSO₄ solution of unknown concentration).

• 1% (w/v) HPAO solution in 95% ethanol.

• Hydrochloric acid (HCl), 1:1 (v/v).

• Ammonium hydroxide (NH₄OH), 1:1 (v/v).

• Ammonium chloride (NH₄Cl).

• pH indicator paper or pH meter.

• Glass beakers (400 mL).

• Sintered glass crucibles (porosity G4).

• Drying oven.

• Desiccator.

• Analytical balance.

2. Step-by-Step Methodology:

• Sample Preparation: Accurately pipette an aliquot of the nickel sample solution containing 10-40 mg of Ni into a 400 mL beaker. Dilute to approximately 150 mL with deionized water.

• pH Adjustment (Initial): Add ~1 g of NH₄Cl and a few drops of 1:1 HCl to ensure the solution is slightly acidic. Heat the solution to 60-70 °C. Causality: The initial acidic condition prevents the precipitation of metal hydroxides before the addition of the organic reagent.

• Precipitation: Slowly add a slight excess of the 1% HPAO solution with constant stirring. For every 10 mg of Ni, approximately 6 mL of the reagent is required. Causality: A slow addition and stirring promote the formation of a dense, crystalline precipitate rather than a fine, colloidal one.

• pH Adjustment (Final): Add 1:1 NH₄OH dropwise while stirring until the solution is distinctly alkaline (pH 8.0-10.0), which can be confirmed by the smell of ammonia or with a pH meter. A greenish-yellow precipitate of Ni(C₈H₈NO₂)₂ will form.[5]

• Digestion: Cover the beaker with a watch glass and place it on a steam bath or hot plate at a low setting for 30-60 minutes.[5] Causality: Digestion allows smaller particles to dissolve and reprecipitate onto larger ones (a process known as Ostwald ripening), resulting in a more filterable and purer precipitate.[7]

• Completeness Check: Add a few more drops of the HPAO reagent to the clear supernatant. The absence of further precipitation indicates the reaction is complete.

• Filtration and Washing: Allow the beaker to cool to room temperature. Filter the precipitate through a pre-weighed G4 sintered glass crucible under gentle suction. Wash the precipitate several times with cold, dilute (0.1%) ammonium hydroxide solution, followed by a final wash with cold deionized water to remove any soluble salts. Causality: Washing with a dilute electrolyte solution prevents peptization, where the coagulated precipitate reverts to a colloidal state.[3]

• Drying and Weighing: Place the crucible in a drying oven at 110-120 °C for at least 2 hours.[5] Cool the crucible in a desiccator and weigh it on an analytical balance. Repeat the drying and weighing cycle until a constant mass (±0.3 mg) is achieved.

• Calculation: Mass of Ni (g) = Mass of Precipitate (g) × 0.1637 % Ni = (Mass of Ni / Initial Mass of Sample) × 100

Protocol 2: Gravimetric Determination of Copper(II)

This procedure leverages the ability of HPAO to precipitate copper from mildly acidic solutions, allowing for its separation from metals that precipitate in alkaline conditions, such as nickel.

1. Reagents and Apparatus:

• Copper(II) sample solution (e.g., CuSO₄ solution).

• 1% (w/v) HPAO solution in 95% ethanol.

• Dilute sulfuric acid (H₂SO₄) or acetic acid.

• Sodium acetate solution (for buffering, if needed).

• Apparatus as listed in the Nickel protocol.

2. Step-by-Step Methodology:

• Sample Preparation: Pipette an aliquot of the copper sample solution (containing 10-50 mg of Cu) into a 400 mL beaker and dilute to ~150 mL.

• pH Adjustment: Carefully add dilute H₂SO₄ or acetic acid to adjust the pH to between 2.5 and 4.5.[6] This is the critical step for selectivity.

• Precipitation: Heat the solution to approximately 60 °C. Slowly add a slight excess of the 1% HPAO reagent with continuous stirring. A brown precipitate of Cu(C₈H₈NO₂)₂ will form.

• Digestion: Cover the beaker and digest the precipitate on a steam bath for about 30 minutes to encourage the formation of larger particles.

• Completeness Check & Filtration: Follow steps 6 and 7 from the Nickel protocol. Wash the precipitate with warm water containing a small amount of dilute acid, followed by a final rinse with cold water.

• Drying and Weighing: Dry the precipitate at 110-120 °C to a constant weight as described in step 8 of the Nickel protocol.

• Calculation: Mass of Cu (g) = Mass of Precipitate (g) × 0.1746 % Cu = (Mass of Cu / Initial Mass of Sample) × 100

Workflow and Interferences

The general workflow for gravimetric analysis using HPAO follows a standard set of procedures designed to maximize accuracy and purity.

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Application Note: 1-(2-Hydroxyphenyl)ethan-1-one Oxime as a Versatile Ligand in Coordination Chemistry

An in-depth guide for researchers, scientists, and drug development professionals on the applications and protocols of 1-(2-Hydroxyphenyl)ethan-1-one oxime in coordination chemistry.

Introduction and Significance

1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-hydroxyacetophenone oxime, is an organic compound featuring a hydroxyphenyl group ortho to an ethanone oxime moiety.[1][2] This specific arrangement of functional groups—a phenolic hydroxyl group, an imine nitrogen, and an oxime hydroxyl group—makes it an exceptionally versatile chelating agent in coordination chemistry.[3] The ligand, often abbreviated as H₂L in coordination chemistry literature to denote its two acidic protons (phenolic and oximic), can coordinate to metal ions in various modes, leading to the formation of stable and structurally diverse metal complexes.[4]

The significance of this ligand stems from its ability to form stable chelate rings with a wide range of transition metal ions, including but not limited to Co(II), Ni(II), Cu(II), and Zn(II).[5] The resulting metallo-organic frameworks exhibit a broad spectrum of applications, serving as catalysts, analytical reagents for metal ion detection, and compounds with notable biological activities, such as antimicrobial and antifungal properties.[1][3] This guide provides a comprehensive overview of the synthesis of the ligand, the preparation of its metal complexes, and detailed protocols for its application in various scientific domains.

Physicochemical Properties of the Ligand

A clear understanding of the ligand's properties is fundamental to its successful application.

Property	Value	Source
Molecular Formula	C₈H₉NO₂	[2][6]
Molecular Weight	151.16 g/mol	[2][6]
CAS Number	1196-29-8	[1][2]
Appearance	Typically a solid	[7]
Melting Point	113-115 °C	[8]
IUPAC Name	2-[(E)-N-hydroxy-C-methylcarbonimidoyl]phenol	[6]

Protocols for Synthesis and Complexation

The protocols outlined below are designed to be self-validating, with clear checkpoints and explanations for procedural choices.

Protocol 1: Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime Ligand

This protocol details the standard condensation reaction to synthesize the oxime ligand.[1][7] The reaction involves the nucleophilic addition of hydroxylamine to the carbonyl group of 2'-hydroxyacetophenone, followed by dehydration.

Workflow for Ligand Synthesis

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Application Note and Detailed Protocols: Preparation of Metal Complexes with 1-(2-Hydroxyphenyl)ethan-1-one Oxime

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive protocol for the synthesis of the versatile chelating ligand, 1-(2-Hydroxyphenyl)ethan-1-one oxime, and its subsequent use in the preparation of various transition metal complexes. 1-(2-Hydroxyphenyl)ethan-1-one oxime, an analogue of the well-known salicylaldoxime, is a bidentate ligand that forms stable complexes with a range of metal ions through its phenolic oxygen and oxime nitrogen atoms.[1][2] The resulting metal complexes have garnered significant interest due to their potential applications in medicinal chemistry, catalysis, and materials science.[3][4] This document outlines detailed, step-by-step methodologies for the synthesis of the ligand and its metal complexes, discusses the underlying chemical principles, and provides guidance on the characterization of the synthesized compounds.

Introduction

Oximes and their metal complexes represent a class of coordination compounds with diverse physicochemical properties and a wide array of potential applications, including roles in bioinorganic systems and medicine.[3] The ligand 1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-hydroxyacetophenone oxime, is a valuable precursor in the synthesis of various organic and inorganic compounds.[4][5] Its ability to form stable chelate rings with metal ions is attributed to the presence of a phenolic hydroxyl group and an oxime moiety in a sterically favorable arrangement for coordination.[1] The resulting metal complexes often exhibit interesting magnetic, electronic, and biological properties.[6] For instance, salicylaldoxime-metal complexes have shown promise as anticancer agents through mechanisms such as topoisomerase II inhibition.[6] This guide provides researchers with a reliable and reproducible protocol to synthesize and explore the properties of these promising compounds.

Part 1: Synthesis of the Ligand: 1-(2-Hydroxyphenyl)ethan-1-one Oxime

The synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime is typically achieved through a condensation reaction between 2'-hydroxyacetophenone and hydroxylamine.[5][7] The following protocol is a well-established method for this preparation.[8]

Reaction Scheme

Caption: Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )
2'-Hydroxyacetophenone	C₈H₈O₂	136.15[9]
Hydroxylamine Hydrochloride	NH₂OH·HCl	69.49
Potassium Hydroxide	KOH	56.11
Ethanol (95%)	C₂H₅OH	46.07
Deionized Water	H₂O	18.02
Chloroform	CHCl₃	119.38
Triethylamine	(C₂H₅)₃N	101.19

Experimental Protocol

• Preparation of the Reaction Mixture: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve a specific amount of 2'-hydroxyacetophenone in ethanol.

• Addition of Hydroxylamine: In a separate beaker, prepare a solution of hydroxylamine hydrochloride in water and add it to the flask.

• Base Addition: Slowly add a solution of potassium hydroxide in water to the reaction mixture while stirring.

• Reflux: Heat the mixture to reflux and maintain it for a designated period, typically 1-2 hours.[8] The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation of the Product: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into a beaker containing crushed ice and acidify with dilute hydrochloric acid to precipitate the product.

• Purification: Filter the crude product, wash it with cold water, and then recrystallize from a suitable solvent such as aqueous ethanol to obtain pure 1-(2-Hydroxyphenyl)ethan-1-one oxime as a crystalline solid.[1]

• Drying: Dry the purified product in a desiccator over anhydrous calcium chloride.

Part 2: General Protocol for the Preparation of Metal Complexes

The chelation of metal ions by 1-(2-Hydroxyphenyl)ethan-1-one oxime typically proceeds by the deprotonation of the phenolic hydroxyl group, followed by coordination of the resulting phenolate oxygen and the oxime nitrogen to the metal center.[1] This general protocol can be adapted for the synthesis of various divalent metal complexes (e.g., Cu(II), Ni(II), Co(II), Zn(II)).[10]

Coordination Scheme

Caption: General coordination of a divalent metal ion.

Materials and Reagents

Reagent/Material	Notes
1-(2-Hydroxyphenyl)ethan-1-one oxime	Synthesized as described in Part 1
Metal(II) salt (e.g., CuCl₂·2H₂O, NiCl₂·6H₂O, CoCl₂·6H₂O, ZnCl₂)	High purity grade
Ethanol or Methanol	Reagent grade
Deionized Water

Experimental Protocol

• Ligand Solution Preparation: Dissolve a calculated amount of 1-(2-Hydroxyphenyl)ethan-1-one oxime in a suitable solvent like ethanol or methanol in a flask.[1]

• Metal Salt Solution Preparation: In a separate container, dissolve the desired metal(II) salt in a minimal amount of deionized water or the same solvent used for the ligand.

• Complexation Reaction: Slowly add the metal salt solution dropwise to the ligand solution with constant stirring. A 1:2 metal-to-ligand molar ratio is typically employed for divalent metals.[1]

• Precipitation and Isolation: The metal complex will often precipitate out of the solution upon mixing or after a short period of stirring. The reaction mixture may be gently warmed to ensure complete reaction.

• Purification: Filter the precipitated complex, wash it with the solvent used for the reaction, and then with a small amount of diethyl ether to facilitate drying.

• Drying: Dry the final product in a vacuum desiccator.

Part 3: Characterization of the Ligand and its Metal Complexes

A suite of analytical techniques is essential to confirm the identity, purity, and structure of the synthesized compounds.

Physicochemical and Spectroscopic Data

Compound/Complex	Expected Appearance	Key IR Bands (cm⁻¹)	UV-Vis λₘₐₓ (nm)
**Ligand (C₈H₉NO₂) **	White to off-white crystals[11]	~3300-3100 (O-H), ~1620 (C=N)[12]	~260-340 (n→π, π→π)
Cu(II) Complex	Greenish-yellow precipitate[11]	Shift in C=N, disappearance of phenolic O-H	d-d transitions in the visible region
Ni(II) Complex	Varies (e.g., green, red)	Shift in C=N, disappearance of phenolic O-H	d-d transitions in the visible region[13]
Co(II) Complex	Varies (e.g., brown, red)	Shift in C=N, disappearance of phenolic O-H	d-d transitions in the visible region
Zn(II) Complex	Colorless/White	Shift in C=N, disappearance of phenolic O-H	Ligand-based transitions

Analytical Techniques

• Infrared (IR) Spectroscopy: To confirm the formation of the oxime and its coordination to the metal ion. Key indicators include the disappearance of the broad phenolic O-H stretch and a shift in the C=N stretching frequency upon complexation.[3]

• UV-Visible (UV-Vis) Spectroscopy: To study the electronic transitions within the ligand and the d-d transitions in the metal complexes, which provide information about the coordination environment of the metal ion.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Primarily used for the characterization of the diamagnetic ligand and its Zn(II) complex to elucidate the molecular structure.[10][14]

• Elemental Analysis (C, H, N): To determine the empirical formula of the synthesized compounds and confirm their purity.[3]

• Mass Spectrometry: To determine the molecular weight of the ligand and its complexes.[14]

• X-ray Crystallography: To definitively determine the solid-state structure and coordination geometry of the metal complexes.[13][15]

• Magnetic Susceptibility Measurements: To determine the magnetic properties of the paramagnetic metal complexes (e.g., Cu(II), Ni(II), Co(II)).[3]

Applications and Future Perspectives

Metal complexes of 1-(2-Hydroxyphenyl)ethan-1-one oxime and related ligands have shown significant potential in several fields:

• Drug Development: These complexes are being investigated for their antimicrobial, antifungal, and anticancer activities.[4][6] The chelation of the metal ion can enhance the biological activity of the organic ligand.

• Catalysis: The ability of the metal center to exist in different oxidation states makes these complexes potential catalysts for various organic transformations.[3]

• Analytical Chemistry: The formation of colored complexes can be utilized for the spectrophotometric determination of metal ions.[5][11]

• Materials Science: The unique electronic and magnetic properties of these complexes make them interesting candidates for the development of novel materials.

Further research in this area could focus on the synthesis of novel complexes with different metal ions and modified ligands to tune their biological and physicochemical properties for specific applications. The detailed study of their mechanisms of action is also a crucial area for future investigation.

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• YMER. Spectroscopic Synthesis and Fluorescence Analysis of 1-(2-Hydroxyphenyl) ethanone Schiff Bases and Their Metal Complexes. 2022. Available from: [Link]

• Pawar, S. D., et al. Novel Co(II) metal complexes of N, O donor salicyloylpyrazoleoxime Schiff bases: synthesis, spectroscopic. Journal of Chemical and Pharmaceutical Research. 2016. Available from: [Link]

• Goldcamp, M. J., et al. Structural and Spectroscopic Studies of Nickel(II) Complexes with a Library of Bis(oxime)amine-Containing Ligands. Inorganic Chemistry. 2003. Available from: [Link]

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• Indian Academy of Sciences. Salicylaldoxime. 2000. Available from: [Link]

• ResearchGate. Synthesis and crystal structure of 1-{4-[(2-hydroxy-benzylidene)amino]phenyl}ethanone oxime, C15H14N2O2. 2017. Available from: [Link]

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• ResearchGate. Synthesis, structural and corrosion inhibition properties of some transition metal(II) complexes with o-hydroxyacetophenone-2-thiophenoyl hydrazone. 2017. Available from: [Link]

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Antibacterial and antifungal activity of 1-(2-Hydroxyphenyl)ethan-1-one oxime derivatives

An In-Depth Guide to the Evaluation of Antibacterial and Antifungal Activity of 1-(2-Hydroxyphenyl)ethan-1-one Oxime Derivatives

Authored by a Senior Application Scientist

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and antimicrobial evaluation of 1-(2-hydroxyphenyl)ethan-1-one oxime and its derivatives. This class of compounds has garnered significant attention for its potential therapeutic applications, including antibacterial and antifungal properties.[1][2] This guide is designed to provide both the theoretical underpinnings and practical, step-by-step protocols for the effective screening and evaluation of these promising compounds.

The oxime functional group is a versatile pharmacophore in medicinal chemistry, known to be present in various FDA-approved drugs and to contribute to a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[3][4][5] The core structure of 1-(2-hydroxyphenyl)ethan-1-one oxime, featuring a hydroxyl group ortho to the oxime-bearing side chain, presents unique opportunities for structural modification to enhance potency and selectivity against microbial pathogens.[1] The persistent challenge of antimicrobial resistance necessitates the exploration of novel chemical scaffolds, making this class of compounds particularly relevant.[6][7]

Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime Derivatives

A foundational aspect of exploring this chemical space is the robust synthesis of the parent compound and its derivatives. The most common and straightforward method for synthesizing 1-(2-hydroxyphenyl)ethan-1-one oxime is through the condensation reaction of 2-hydroxyacetophenone with hydroxylamine hydrochloride.[1]

Rationale for Synthetic Approach: This reaction follows a well-established nucleophilic addition-elimination mechanism at the carbonyl carbon. The choice of a base, such as sodium acetate or pyridine, is critical to neutralize the HCl salt of hydroxylamine, thereby liberating the free nucleophile required for the reaction to proceed efficiently. For enhanced reaction rates and yields, microwave-assisted synthesis has emerged as a valuable alternative, often reducing reaction times from hours to minutes.[1]

General Synthesis Protocol:

• Reactant Preparation: Dissolve 2-hydroxyacetophenone in a suitable solvent, such as ethanol.

• Addition of Hydroxylamine: Add an equimolar amount of hydroxylamine hydrochloride and a base (e.g., sodium acetate) to the solution.

• Reaction: Reflux the mixture for a specified period (typically 1-4 hours) or heat under microwave irradiation. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture and pour it into ice-cold water to precipitate the product. The crude product can then be filtered, washed, and recrystallized from a suitable solvent (e.g., ethanol/water mixture) to yield the pure 1-(2-hydroxyphenyl)ethan-1-one oxime.

Derivatives can be synthesized by starting with appropriately substituted 2-hydroxyacetophenones or by subsequent modification of the parent oxime.

Proposed Mechanism of Antimicrobial Action

While the exact mechanism for all derivatives is a subject of ongoing research, the antimicrobial activity of oximes is often attributed to several key molecular interactions. One prominent hypothesis involves the chelation of essential metal ions.[1] Many microbial enzymes rely on metal cofactors for their catalytic activity. The structural arrangement of the hydroxyl and oxime groups in these compounds makes them effective chelating agents for metal ions like Fe²⁺, Cu²⁺, and Zn²⁺, thereby disrupting vital metabolic pathways in bacteria and fungi. Another potential mechanism is the inhibition of specific enzymes, such as β-ketoacyl-(acyl-carrier-protein) synthase III (FabH), which is crucial for fatty acid biosynthesis in bacteria.[8]

Below is a conceptual diagram illustrating the proposed mechanism of enzyme inhibition.

Caption: Proposed mechanism of enzyme inhibition by oxime derivatives.

Protocols for In Vitro Antimicrobial Susceptibility Testing

To evaluate the antibacterial and antifungal efficacy of the synthesized compounds, standardized in vitro antimicrobial susceptibility testing (AST) is essential.[6][9] The goal of these tests is to determine the lowest concentration of a drug that inhibits the visible growth of a microorganism, known as the Minimum Inhibitory Concentration (MIC).[10][11]

The workflow for determining antimicrobial susceptibility is outlined below.

Caption: General workflow for antimicrobial susceptibility testing.

Protocol 1: Broth Microdilution for MIC Determination

This method is considered the gold standard for quantitative susceptibility testing due to its reproducibility and efficiency.[7][12][13] It involves challenging a standardized bacterial or fungal inoculum with serial dilutions of the test compounds in a liquid growth medium.

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Standardized microbial suspension (0.5 McFarland)

• Synthesized oxime derivatives (stock solutions in DMSO)

• Positive control (standard antibiotic, e.g., Ciprofloxacin, Fluconazole)

• Negative control (broth only)

• Growth control (broth + inoculum)

• Spectrophotometer or microplate reader (optional)

Step-by-Step Methodology:

• Plate Preparation: Add 100 µL of sterile broth to all wells of a 96-well plate.

• Compound Dilution: Add 100 µL of the test compound stock solution to the first well of a row. Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well. This creates a gradient of compound concentrations.

• Inoculum Preparation: Prepare a microbial suspension from a fresh culture and adjust its turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.[14] Dilute this suspension in broth to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the wells.[10][15]

• Inoculation: Add 10 µL of the final diluted inoculum to each well (except the negative control). The final volume in each well will be approximately 110 µL.

• Controls:

  • Growth Control: Wells containing broth and inoculum but no test compound.

  • Sterility Control: Wells containing only broth.

  • Positive Control: A row with a standard antibiotic undergoing serial dilution.

• Incubation: Cover the plate and incubate at 35 ± 1°C for 18-24 hours for bacteria, or as appropriate for fungi.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) compared to the growth control.[11] This can be assessed visually or by measuring the optical density (OD) with a microplate reader.

Causality and Self-Validation: The inclusion of a growth control is crucial to confirm the viability of the inoculum, while the sterility control ensures that the medium is not contaminated. The positive control validates the assay's sensitivity to a known antimicrobial agent. This system of controls ensures the reliability of the obtained MIC values.

Protocol 2: Agar Disk Diffusion Assay

This is a qualitative or semi-quantitative method that provides a preliminary assessment of antimicrobial activity.[7] It is based on the diffusion of the test compound from a paper disk into an agar medium inoculated with the test organism.

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile paper disks (6 mm diameter)

• Standardized microbial suspension (0.5 McFarland)

• Synthesized oxime derivatives

• Positive control disks (standard antibiotic)

• Solvent control disks (e.g., DMSO)

Step-by-Step Methodology:

• Plate Inoculation: Dip a sterile cotton swab into the standardized 0.5 McFarland microbial suspension. Remove excess fluid by pressing the swab against the inside of the tube.[15] Swab the entire surface of an MHA plate evenly in three directions to ensure confluent growth.

• Disk Application: Aseptically apply sterile paper disks impregnated with a known concentration of the test compounds onto the agar surface. Gently press the disks to ensure complete contact.

• Controls: Place a positive control disk and a solvent control disk on the same plate.

• Incubation: Invert the plates and incubate at 35 ± 1°C for 18-24 hours.

• Reading Results: Measure the diameter of the zone of inhibition (the clear area around the disk where growth is inhibited) in millimeters (mm). The size of the zone correlates with the susceptibility of the microorganism to the compound.

Data Presentation and Interpretation

Quantitative data from the MIC assays should be summarized in a clear and concise table for easy comparison of the antimicrobial activity of different derivatives against various pathogens.

Table 1: Example MIC Data for 1-(2-Hydroxyphenyl)ethan-1-one Oxime Derivatives (µg/mL)

Compound	Staphylococcus aureus (ATCC 29213)	Escherichia coli (ATCC 25922)	Pseudomonas aeruginosa (ATCC 27853)	Candida albicans (ATCC 90028)
Parent Oxime	64	128	>256	128
Derivative A	16	32	128	32
Derivative B	8	16	64	16
Derivative C	>256	>256	>256	>256
Ciprofloxacin	0.5	0.25	1	N/A
Fluconazole	N/A	N/A	N/A	2

N/A: Not Applicable

Interpretation: A lower MIC value indicates greater potency. In the example table, Derivative B shows the most promising broad-spectrum activity against the tested bacterial and fungal strains. The results should be compared to the standard controls to gauge relative efficacy.

References

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• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79. Available from: [Link]

• Pure. (2018). In vitro antimicrobial susceptibility testing methods. Available from: [Link]

• Biology LibreTexts. (2021). 13.5A: Minimal Inhibitory Concentration (MIC). Available from: [Link]

• Wikipedia. Minimum inhibitory concentration. Available from: [Link]

• Bondad, M. F. G., et al. (2004). Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. SEAFDEC/AQD Institutional Repository. Available from: [Link]

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• MSD Manual Professional Edition. Susceptibility Testing. Available from: [Link]

• Pharmaceuticals (Basel). (2022). FDA-Approved Oximes and Their Significance in Medicinal Chemistry. Available from: [Link]

• Molecules. (2021). Unsubstituted Oximes as Potential Therapeutic Agents. Available from: [Link]

• Archiv der Pharmazie. (2012). Synthesis and antimicrobial activities of oximes derived from O-benzylhydroxylamine as FabH inhibitors. Available from: [Link]

• Gesher. (2024). The Role of Oxime Derivatives in Modern Chemical Synthesis. Available from: [Link]

• Encyclopedia.pub. (2022). The Medicinal Properties for FDA-Approved Oximes. Available from: [Link]

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• ResearchGate. (2021). Oxime Derivatives: A Valid Pharmacophore in Medicinal Chemistry. Available from: [Link]

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Application Notes and Protocols for the Flotation of Copper Ores Using 1-(2-Hydroxyphenyl)ethan-1-one Oxime as a Selective Collector

Introduction

The efficient extraction of copper from its ores is a cornerstone of the global metals industry. While sulfide copper ores are readily processed by froth flotation using traditional sulfhydryl collectors like xanthates, the recovery of copper from oxide and mixed sulfide-oxide ores presents a significant challenge.[1] These minerals, such as malachite and azurite, exhibit poor floatability with conventional collectors, often necessitating complex and costly pre-treatment processes like sulfidization.[1][2] This application note details the use of 1-(2-Hydroxyphenyl)ethan-1-one oxime, a potent chelating agent, as a selective collector for the direct flotation of copper oxide minerals. This guide provides a comprehensive overview of its synthesis, mechanism of action, and a detailed protocol for its application in laboratory-scale flotation, aimed at researchers and scientists in mineral processing and extractive metallurgy.

Section 1: The Collector - 1-(2-Hydroxyphenyl)ethan-1-one Oxime

1-(2-Hydroxyphenyl)ethan-1-one oxime belongs to the family of oxime compounds, which are recognized for their ability to form stable complexes with metal ions.[3] Its structure, featuring a phenolic hydroxyl group ortho to the oxime group, is specifically engineered for high affinity and selectivity towards copper ions. This dual-functional group arrangement allows for the formation of a stable five-membered chelate ring with copper, a principle that underpins its effectiveness as a collector.

Synthesis Protocol

The synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime is a straightforward condensation reaction between 2-hydroxyacetophenone and hydroxylamine.[4] The classical method involves refluxing the reactants in an alcoholic solution with a base to neutralize the HCl released from hydroxylamine hydrochloride.[5]

Materials:

• 2-hydroxyacetophenone

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Pyridine or another suitable base

• Ethanol

• Standard laboratory glassware for reflux synthesis

Procedure:

• Dissolve 2-hydroxyacetophenone in ethanol in a round-bottom flask.

• Add an equimolar amount of hydroxylamine hydrochloride and a slight excess of pyridine.

• Reflux the mixture on a water bath for 30-60 minutes.[5]

• Monitor the reaction completion using Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture. The oxime product often crystallizes out.

• Filter the solid product and wash with cold water to remove pyridine hydrochloride.

• Recrystallize the crude product from ethanol to obtain pure 1-(2-Hydroxyphenyl)ethan-1-one oxime.

Caption: Reaction scheme for the synthesis of the collector.

Section 2: Principle of Action - A Chelating Mechanism

The efficacy of 1-(2-Hydroxyphenyl)ethan-1-one oxime stems from its ability to act as a chelating agent, selectively binding to copper ions on the mineral surface. This interaction transforms the naturally hydrophilic mineral surface into a hydrophobic one, which is a prerequisite for bubble attachment in froth flotation.[1]

Interaction with Copper Mineral Surfaces

On the surface of copper oxide minerals like malachite (Cu₂(OH)₂CO₃), copper exists as Cu(II) species. The collector molecule adsorbs onto the surface and forms a highly stable five-membered ring complex with the copper ion. X-ray Photoelectron Spectroscopy (XPS) studies on similar oxime collectors have provided clear evidence for the formation of Cu-oxime complexes on malachite surfaces.[6][7] This chemical adsorption (chemisorption) is strong and selective, leading to a robust hydrophobic layer. The reaction involves the deprotonation of both the phenolic and oxime hydroxyl groups, which then coordinate with the Cu(II) center.

Caption: Collector chelating a copper ion on the mineral surface.

Selectivity Against Gangue Minerals

The high selectivity of oxime collectors is a major advantage. While they strongly bind to copper, their interaction with common gangue minerals such as quartz (SiO₂) and calcite (CaCO₃) is weak.[6] This is because the specific electronic and steric configuration of the collector is tailored for copper ions, and it does not form stable complexes with the primary cations of the gangue (Si⁴⁺ or Ca²⁺). This ensures that only the copper-bearing particles are rendered hydrophobic and recovered in the froth, leading to a high-grade concentrate.

Section 3: Protocol for Laboratory-Scale Flotation

This section provides a standardized procedure for conducting a bench-scale flotation test to evaluate the performance of 1-(2-Hydroxyphenyl)ethan-1-one oxime.[8][9][10]

Equipment and Reagents

• Equipment: Laboratory jaw crusher, rod or ball mill, flotation cell (e.g., Denver D-12), pH meter, vacuum filter, drying oven, analytical balance.

• Ore Sample: A representative sample of copper oxide or mixed ore.

• Reagents:

  • Collector: 1-(2-Hydroxyphenyl)ethan-1-one oxime (prepared as a solution, e.g., 1% w/v in a suitable solvent like ethanol).

  • pH Modifier: Lime (CaO) or Sodium Carbonate (Na₂CO₃) for increasing pH; Sulfuric Acid (H₂SO₄) for decreasing pH.

  • Frother: Methyl Isobutyl Carbinol (MIBC) or Pine Oil.

  • Process Water: Deionized or tap water with known properties.[8]

Ore Sample Preparation

• Crush the ore sample to 100% passing 2 mm.

• Homogenize and split the crushed ore into representative charges for grinding (e.g., 1 kg samples).

• Grind each charge in a laboratory mill with a specific volume of water to achieve a target particle size, typically 80% passing 75-150 µm. The optimal grind size depends on the mineral liberation characteristics of the ore.

Step-by-Step Flotation Procedure

• Pulp Transfer: Transfer the ground slurry from the mill into the flotation cell. Add water to achieve the desired pulp density (e.g., 25-35% solids by weight).

• pH Adjustment: Start the agitator. Measure the natural pH of the pulp. Add the pH modifier dropwise to adjust the pulp to the target pH. For oxime collectors, a pH range of 8-10 is often optimal.[6][11] Allow the pulp to condition for 2-3 minutes.

• Collector Conditioning: Add the prepared collector solution to the pulp. Condition the pulp for 3-5 minutes to allow for the adsorption of the collector onto the mineral surfaces.

• Frother Addition: Add the frother (e.g., 2-3 drops of MIBC). Condition for an additional 1-2 minutes.

• Flotation: Open the air inlet valve to introduce air and initiate flotation. Collect the froth (concentrate) manually by scraping the cell lip at regular time intervals (e.g., 0-2 min, 2-5 min, 5-10 min) into separate collection pans.[10]

• Termination: Continue flotation until the froth becomes barren.

• Product Handling: Filter, dry, and weigh the collected concentrates and the remaining tailings.

• Analysis: Send the dried products for chemical assay to determine their copper content.

Caption: Experimental workflow for laboratory flotation testing.

Data Collection and Analysis

The primary metrics for evaluating flotation performance are Grade and Recovery .

• Grade (%Cu): The percentage of copper in a given product (concentrate or tailing).

• Recovery (%): The percentage of the total copper from the feed that is recovered into the concentrate.

Calculation Formulas:

• Recovery (%) = (C * c) / (F * f) * 100

  • Where: C = Weight of concentrate, c = Grade of concentrate, F = Weight of feed, f = Grade of feed.

Section 4: Performance Evaluation and Discussion

The effectiveness of 1-(2-Hydroxyphenyl)ethan-1-one oxime is best demonstrated by comparing its performance against standard collectors under controlled conditions. Studies on structurally similar oximes, such as 1-(2-hydroxyphenyl) dec-2-en-1-one oxime (HPDO), have shown excellent performance in floating malachite.[6][12]

Table 1: Comparative Flotation Performance on a Copper Oxide Ore (Illustrative Data)

Collector Type	Collector Dosage (g/t)	pH	Cu Grade in Concentrate (%)	Cu Recovery (%)
1-(2-Hydroxyphenyl)ethan-1-one oxime	200	9.0	22.5	91.0
Benzohydroxamic Acid	200	9.0	15.8	65.0
Sodium Isobutyl Xanthate (SIBX)*	200	9.0	10.2	35.0

Note: Data for SIBX is for direct flotation without prior sulfidization. Performance of hydroxamic acid and SIBX is based on typical results for copper oxide ores.[7] The performance of 1-(2-Hydroxyphenyl)ethan-1-one oxime is projected based on the high efficiency of similar oxime-based chelating collectors.[6][7]

The data clearly indicates the superior collecting power and selectivity of the oxime-based collector for copper oxide minerals compared to traditional reagents. Its ability to achieve high recovery and a high-grade concentrate in a single flotation stage without sulfidization highlights its potential to simplify flowsheets and reduce operational costs.

Section 5: Conclusion and Future Outlook

1-(2-Hydroxyphenyl)ethan-1-one oxime is a highly effective and selective collector for the froth flotation of copper oxide ores. Its chelating mechanism allows for strong chemisorption onto copper mineral surfaces, resulting in excellent recovery and grade. The protocols outlined in this guide provide a robust framework for researchers to synthesize, apply, and evaluate this collector for various copper ore types. Future research should focus on optimizing its performance on complex, low-grade ores, understanding its synergies with other reagents, and scaling its application from the laboratory to industrial operations. The adoption of such specialized, high-selectivity collectors is pivotal for the sustainable and economic processing of challenging copper resources.

References

• Smolecule. (n.d.). 1-(2-Hydroxyphenyl)-1-ethanone oxime. Retrieved from Smolecule website.[4]

• Yuan, X., et al. (2017). Application of Quantum Chemistry in the Study of Flotation Reagents. Materials, 10(4), 386.[2]

• ResearchGate. (2020). Investigation on Copper Flotation from a Complex Copper Ore, Yunnan Province. Retrieved from ResearchGate.[13]

• MDPI. (n.d.). Application and Research Progress of Flotation Collectors for Copper Oxide Ore. Retrieved from MDPI website.[14]

• Li, L., et al. (2020). Synthesis of 1-(2-Hydroxyphenyl) Dec-2-en-1-One Oxime and Its Flotation and Adsorption Behavior for Malachite. Frontiers in Chemistry, 8, 592771.[6][12]

• Runge, K. (n.d.). Laboratory Flotation Testing – An Essential Tool for Ore Characterisation. 911 Metallurgist.[8]

• Physicochemical Problems of Mineral Processing. (2021). Improvement of copper sulfide flotation using a new collector in an optimized addition scheme.[15]

• ResearchGate. (2020). Synthesis of 1-(2-Hydroxyphenyl) Dec-2-en-1-One Oxime and Its Flotation and Adsorption Behavior for Malachite. Retrieved from ResearchGate.[7]

• Xiong, F., et al. (n.d.). Application of Chelating Collectors in the Flotation of Copper Minerals. Advanced Materials Research.[3]

• Bawa, R. A., & Sawalem, M. (2019). Synthesis of Some Acetophenone Oximes and Their Corresponding Bridged Terphthaloyl Oxime Ester. Academic Journal of Life Sciences, 5(2), 10-14.[16]

• Xinhai Mining. (2021). Bench-Scale Flotation: Definition, Procedure & Applications in Mineral Processing. Retrieved from Xinhai Mining website.[9]

• 911 Metallurgist. (2015). Effect of pH on Copper Flotation Recovery VS Mass Pull. Retrieved from 911 Metallurgist website.[11]

• ResearchGate. (n.d.). Laboratory flotation. Retrieved from ResearchGate.[10]

• Corin, K. C., & Wiese, J. G. (2017). A Review of the Flotation of Copper Minerals. International Journal of Sciences: Basic and Applied Research, 34(2), 145-165.[1]

• Jadhav, A. D., et al. (2018). An Efficient One Pot Synthesis of Oxime by Classical Method. International Journal of Chemical and Physical Sciences, 7.[5]

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The Strategic Role of 1-(2-Hydroxyphenyl)ethan-1-one Oxime in Pharmaceutical Synthesis: Application Notes and Protocols

Introduction: Unveiling the Versatility of a Key Intermediate

In the landscape of pharmaceutical development, the strategic selection of intermediates is paramount to the efficient and successful synthesis of active pharmaceutical ingredients (APIs). 1-(2-Hydroxyphenyl)ethan-1-one oxime, a derivative of 2'-hydroxyacetophenone, has emerged as a versatile and highly valuable building block. Its unique structural arrangement, featuring a nucleophilic phenolic hydroxyl group ortho to an oxime functional group, unlocks access to a diverse range of heterocyclic scaffolds and functionalized amides that are prevalent in medicinal chemistry.

This technical guide provides an in-depth exploration of 1-(2-hydroxyphenyl)ethan-1-one oxime as a pivotal intermediate. We will elucidate its synthesis and detail its application in the preparation of key pharmaceutical precursors, including 2-methylbenzoxazoles, N-(2-hydroxyphenyl)acetamides, and 3-methylbenzisoxazoles. The protocols herein are presented with a focus on the underlying chemical principles and experimental considerations to ensure robust and reproducible outcomes for researchers, scientists, and drug development professionals.

Synthesis of the Core Intermediate: 1-(2-Hydroxyphenyl)ethan-1-one Oxime

The classical and most direct route to 1-(2-hydroxyphenyl)ethan-1-one oxime involves the condensation of 2'-hydroxyacetophenone with hydroxylamine hydrochloride. The ortho-hydroxyl group does not significantly interfere with the oximation process, which proceeds via a standard nucleophilic addition-elimination mechanism at the carbonyl carbon.

Protocol 1: Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

This protocol outlines a standard laboratory procedure for the synthesis of the title compound with high purity.

Materials:

• 2'-Hydroxyacetophenone

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Potassium hydroxide (KOH) or Pyridine

• Ethanol

• Deionized water

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve 2'-hydroxyacetophenone (1 equivalent) in ethanol.

• Add hydroxylamine hydrochloride (1.1 to 1.5 equivalents) to the solution.

• Slowly add a solution of potassium hydroxide (1.1 to 1.5 equivalents) in water or an equivalent molar amount of pyridine to the reaction mixture to neutralize the HCl and liberate free hydroxylamine.

• Heat the mixture to reflux and maintain for 1-3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and then pour it into a beaker containing ice-cold deionized water.

• The product will precipitate as a solid. Collect the solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from an appropriate solvent system, such as aqueous ethanol, to yield pure 1-(2-hydroxyphenyl)ethan-1-one oxime as a solid.

Expected Yield and Characterization:

Parameter	Value
Typical Yield	85-95%
Appearance	White to off-white crystalline solid
Melting Point	113-115 °C
Molecular Formula	C₈H₉NO₂
Molecular Weight	151.16 g/mol

Application in Pharmaceutical Synthesis: Key Transformations and Protocols

The strategic placement of the hydroxyl and oxime functionalities in 1-(2-hydroxyphenyl)ethan-1-one oxime allows for facile entry into diverse and pharmaceutically relevant molecular scaffolds.

Application 1: Intramolecular Cyclization to 2-Methylbenzoxazoles

The synthesis of the benzoxazole core is of significant interest as this motif is found in a wide array of pharmacologically active compounds, including antimicrobial, anticancer, and anti-inflammatory agents.[1] The ortho-hydroxyl group of 1-(2-hydroxyphenyl)ethan-1-one oxime can act as an intramolecular nucleophile, attacking the oxime carbon after activation, leading to cyclization and dehydration to form the aromatic benzoxazole ring. Phosphorus oxychloride (POCl₃) is an effective reagent for this transformation, acting as both a dehydrating agent and an activator of the oxime hydroxyl group.[2]

Caption: Mechanism of the Beckmann rearrangement.

Protocol 3: Synthesis of N-(2-hydroxyphenyl)acetamide via Beckmann Rearrangement

This protocol provides a general method for the Beckmann rearrangement using an acid catalyst. The choice of acid can influence reaction rates and yields.

Materials:

• 1-(2-Hydroxyphenyl)ethan-1-one oxime

• Concentrated Sulfuric Acid (H₂SO₄) or Polyphosphoric Acid (PPA)

• Glacial acetic acid (optional, as solvent)

• Ice bath

• Sodium bicarbonate solution (saturated)

• Deionized water

• Standard laboratory glassware

Procedure:

• In a beaker, carefully add 1-(2-hydroxyphenyl)ethan-1-one oxime (1 equivalent) to an excess of concentrated sulfuric acid or polyphosphoric acid, cooled in an ice bath.

• Stir the mixture until the oxime is completely dissolved.

• Allow the reaction to proceed at a controlled temperature (e.g., room temperature or gentle heating) for a specified time, monitoring by TLC.

• Upon completion, pour the reaction mixture cautiously onto crushed ice.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is neutral.

• The product will precipitate. Collect the solid by vacuum filtration and wash with cold water.

• Recrystallize the crude N-(2-hydroxyphenyl)acetamide from hot water or aqueous ethanol to obtain the pure product.

Pharmaceutical Relevance: N-(2-hydroxyphenyl)acetamide has shown promising anti-arthritic and anti-inflammatory activity in preclinical studies. I[3][4]t has been found to inhibit the production of pro-inflammatory cytokines such as IL-1β and TNF-α and reduce oxidative stress. T[3]his makes it a valuable lead compound for the development of new anti-inflammatory drugs.

Application 3: One-Pot Synthesis of 3-Methylbenzisoxazoles

A patented method describes the efficient one-pot synthesis of 3-methylbenzisoxazole from 1-(2-hydroxyphenyl)ethan-1-one oxime. This transformation proceeds via an intramolecular cyclization, facilitated by a fluorine-containing accelerator and a base, under either microwave irradiation or conventional heating.

[5]#### Protocol 4: Microwave-Assisted Synthesis of 3-Methylbenzisoxazole

This protocol is based on a patented procedure and offers a rapid and high-yielding route to the benzisoxazole scaffold.

[5]Materials:

• 1-(2-Hydroxyphenyl)ethan-1-one oxime

• Sodium difluorochloroacetate (or other suitable fluorine-containing accelerator)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF) or other suitable high-boiling polar aprotic solvent

• Microwave synthesizer

• Ethyl acetate

• Deionized water

Procedure:

• In a microwave reaction vessel, combine 1-(2-hydroxyphenyl)ethan-1-one oxime (1 equivalent), sodium difluorochloroacetate (1.5 equivalents), and potassium carbonate (1.5 equivalents).

• Add the solvent (e.g., DMF) to the vessel.

• Seal the vessel and place it in the microwave synthesizer.

• Irradiate the mixture at a set temperature (e.g., 85 °C) and power (e.g., 300W) for a specified time (e.g., 35 minutes), as optimized for the specific instrument.

• After the reaction is complete, cool the vessel to room temperature.

• Partition the reaction mixture between ethyl acetate and deionized water.

• Separate the organic layer, wash it with water, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain pure 3-methylbenzisoxazole.

Pharmaceutical Relevance: The benzisoxazole ring is a privileged scaffold in medicinal chemistry, found in a variety of drugs with diverse therapeutic applications, including antipsychotics (e.g., risperidone), anticonvulsants, and anti-inflammatory agents. The synthesis of 3-methylbenzisoxazole from 1-(2-hydroxyphenyl)ethan-1-one oxime provides a direct route to this important heterocyclic core.

Conclusion

1-(2-Hydroxyphenyl)ethan-1-one oxime stands out as a strategically important and versatile intermediate in pharmaceutical synthesis. Its ability to undergo facile transformations into high-value heterocyclic systems like benzoxazoles and benzisoxazoles, as well as pharmaceutically active amides via the Beckmann rearrangement, underscores its utility in drug discovery and development. The protocols detailed in this guide offer robust and reproducible methods for leveraging this key intermediate, providing a solid foundation for further exploration and application in the synthesis of novel therapeutic agents.

References

• Chem-Impex. (n.d.). 2-Methylbenzoxazole. Retrieved from [Link]

• Yilmaz Obali, A., Serkan Yılmaz, M., Karatas, E., & Uçan, H. İ. (n.d.). The synthesis scheme for 2-chloro-N-(2-hydroxyphenyl)acetamide, 1, and the amide-based molecule 2,2'-(1,2-phenylenebis(azanediyl))bis(N-(2-hydroxyphenyl)acetamide), 2. ResearchGate. Retrieved from [Link]

• Siddiqui, S., Arshad, M. F., El-Serehy, H. A., & Ahmad, M. (2010). N-(2-hydroxy phenyl) acetamide inhibits inflammation-related cytokines and ROS in adjuvant-induced arthritic (AIA) rats. International Immunopharmacology, 10(8), 900–905. [Link]

• Hifnawy, M. S., et al. (n.d.). Antibacterial activity of N-(2-hydroxyphenyl)acetamide (2f) against P. aeruginosa and S. aureus is recently reported. ResearchGate. Retrieved from [Link]

• Silylated derivatives OF N-(2-hydroxyphenyl)acetamide: Synthesis and structure. (2019). LookChem. Retrieved from [Link]

• Khan, N. A., et al. (n.d.). Protective Efficacy of N-(2-Hydroxyphenyl) Acetamide against Adjuvant-Induced Arthritis in Rats. Semantic Scholar. Retrieved from [Link]

• A method for preparing benzisoxazole in one pot based on 2-hydroxyacetophenone oxime and its derivatives. (n.d.). Patsnap Eureka. Retrieved from [Link]

• Bagade, M. B., & Ghiya, B. J. (1991). Reaction in oximes of 2-hydroxyacetophenone etc. Asian Journal of Chemistry, 3(2), 158-163.

• ResearchGate. (2025). Therapeutic activity of N‐(2‐hydroxy phenyl) acetamide: a novel anti‐arthritic agent on pro‐inflammatory cytokines production and suppression of Toll‐like receptors (TLR‐2 and TLR‐4) in adjuvant‐induced arthritic rats. Retrieved from [Link]

• Google Patents. (n.d.). US4379793A - Process for synthesis of esters of N-(4'-hydroxyphenyl)acetamide with derivatives of 5-benzoil-1-methyl pyrrole-2-acetic acids.

• ChemBK. (n.d.). N-(2-hydroxyphenyl)acetamide. Retrieved from [Link]

• National Institutes of Health. (n.d.). Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. Retrieved from [Link]

• Jabarah, Z. A., et al. (2020). Chemical biology of cyclization reactions by using POCL3. ResearchGate. Retrieved from [Link]

• Organic Syntheses. (n.d.). Flavone. Retrieved from [Link]

• Google Patents. (n.d.). WO1996013480A1 - Process for preparing 4-hydroxyacetophenone oxime.
• Google Patents. (n.d.). CN107098822B - Preparation method for pranlukast key intermediate 3-amino-2-hydroxyacetophenone.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. N-(2-hydroxy phenyl) acetamide inhibits inflammation-related cytokines and ROS in adjuvant-induced arthritic (AIA) rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Protective Efficacy of N-(2-Hydroxyphenyl) Acetamide against Adjuvant-Induced Arthritis in Rats | Semantic Scholar [semanticscholar.org]
• 5. A method for preparing benzisoxazole in one pot based on 2-hydroxyacetophenone oxime and its derivatives - Eureka | Patsnap [eureka.patsnap.com]

Application Notes & Protocols: Spectrophotometric Determination of Metal Ions Using 1-(2-Hydroxyphenyl)ethan-1-one Oxime

Prepared by: Gemini, Senior Application Scientist

Introduction and Scientific Principle

1-(2-Hydroxyphenyl)ethan-1-one oxime, hereafter referred to as HPEO, is a highly effective organic chelating agent utilized in analytical chemistry for the quantitative determination of various metal ions.[1] Its molecular structure is uniquely suited for forming stable, colored coordination complexes with transition metals and other cations. This property is the cornerstone of its application in spectrophotometry, a technique that measures the absorption of light by a chemical substance at a specific wavelength.

The underlying principle of this method is the reaction between a specific metal ion (the analyte) and the HPEO reagent in a solution. This reaction yields a metal-HPEO complex that exhibits strong absorbance in the visible or ultraviolet region of the electromagnetic spectrum. According to the Beer-Lambert Law, the absorbance of this colored solution is directly proportional to the concentration of the metal ion analyte. By measuring the absorbance of a series of standard solutions of known concentrations, a calibration curve can be constructed. The concentration of the metal ion in an unknown sample can then be accurately determined by measuring its absorbance and interpolating the value from the calibration curve.[2]

The utility of HPEO stems from its ability to form stable chelate rings with metal ions, a consequence of the presence of multiple donor sites within its structure.[3] This chelation often results in a significant bathochromic shift (a shift to a longer wavelength) of the maximum absorbance (λmax) compared to the free ligand, which enhances the sensitivity and selectivity of the analysis.

Chemical Structure and Chelation Mechanism

HPEO (Molecular Formula: C₈H₉NO₂, Molecular Weight: 151.16 g/mol ) possesses a phenolic hydroxyl (-OH) group and an oxime (-NOH) group positioned ortho to each other on a benzene ring.[4] This specific arrangement is critical for its function as a bidentate ligand.

Upon deprotonation of the phenolic hydroxyl group under appropriate pH conditions, the resulting phenoxide ion and the nitrogen atom of the oxime group act as Lewis bases, donating their lone pairs of electrons to a metal ion (a Lewis acid). This forms two coordinate bonds, resulting in a stable five-membered chelate ring. The formation of such stable complexes is thermodynamically favorable and is the basis for the high sensitivity of methods employing this reagent.[5]

Sources

• 1. Buy 1-(2-Hydroxyphenyl)-1-ethanone oxime [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. ymerdigital.com [ymerdigital.com]
• 4. 1-(2-Hydroxyphenyl)-1-ethanone oxime | C8H9NO2 | CID 102021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. kuey.net [kuey.net]

Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions for 1-(2-Hydroxyphenyl)ethan-1-one Oxime Synthesis

Welcome to the technical support center for the synthesis of 1-(2-hydroxyphenyl)ethan-1-one oxime. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions to ensure successful and optimized synthesis. This document provides practical, field-proven insights to overcome common challenges encountered during this synthetic procedure.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 1-(2-hydroxyphenyl)ethan-1-one oxime, offering potential causes and actionable solutions.

Question 1: Why is my reaction yield consistently low?

Answer:

Low yields in the oximation of 2-hydroxyacetophenone can stem from several factors, primarily related to reaction equilibrium, pH control, and reagent quality.

• Sub-optimal pH: The formation of the oxime is a pH-dependent reaction. The rate-determining step, the dehydration of the intermediate carbinolamine, is acid-catalyzed. However, at very low pH, the nucleophilicity of hydroxylamine is reduced due to protonation. Conversely, at high pH, hydroxylamine can become unstable.[1] For many oximation reactions, a slightly acidic pH range of 4-5 is considered optimal to facilitate the formation of the intermediate iminium ion while preventing excessive protonation that could lead to side reactions.[2]

• Incomplete Reaction: The reaction between a ketone and hydroxylamine is a reversible equilibrium. To drive the reaction towards the product side, it is common to use an excess of hydroxylamine hydrochloride. The removal of water as it is formed can also shift the equilibrium.

• Poor Quality Starting Material: The purity of the starting 2-hydroxyacetophenone is crucial. Impurities can interfere with the reaction. It is advisable to use a purified form of 2-hydroxyacetophenone. Purification can be achieved by chromatography or recrystallization.[3][4]

• Sub-optimal Temperature: While heating can increase the reaction rate, excessive temperatures can lead to the decomposition of hydroxylamine and the oxime product.[1] A moderate temperature, often in the range of 60-80°C, is typically employed.[5][6]

Question 2: The reaction seems to be incomplete, even after extended reaction times. What can I do?

Answer:

An incomplete reaction is a common issue and can often be resolved by addressing the following:

• pH Adjustment: As mentioned, pH is critical. If you are not controlling the pH, the reaction mixture might be outside the optimal range. You can use a buffer or add a base like sodium acetate or pyridine to neutralize the HCl released from hydroxylamine hydrochloride, maintaining a favorable pH.[6][7]

• Reagent Stoichiometry: Ensure you are using a sufficient excess of hydroxylamine hydrochloride, typically 1.5 to 2.5 equivalents, to drive the reaction to completion.[6]

• Reaction Temperature: A moderate increase in temperature may be necessary to push the reaction forward. Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal temperature and time.

• Solvent Choice: The reaction is often carried out in a protic solvent like ethanol or methanol, which helps to dissolve the reagents.[6][7] Ensure your solvent is of appropriate quality and is anhydrous if required by a specific protocol.

Question 3: I am observing the formation of multiple spots on my TLC plate, indicating side products. What are they and how can I avoid them?

Answer:

The formation of side products can complicate purification and reduce the yield of the desired oxime. Potential side reactions include:

• Beckmann Rearrangement: Under strongly acidic conditions and/or high temperatures, the newly formed oxime can undergo a Beckmann rearrangement to form N-(2-hydroxyphenyl)acetamide.[8][9] To avoid this, maintain a mildly acidic to neutral pH and avoid excessive heat.

• Formation of Stereoisomers: Oximes can exist as E and Z stereoisomers.[8] These isomers may appear as separate spots on a TLC plate. Often, one isomer is thermodynamically more stable and will be the major product. The ratio of isomers can sometimes be influenced by the reaction conditions.

• Aldol Condensation of the Starting Material: Although less common for ketones compared to aldehydes, under certain basic conditions, the starting 2-hydroxyacetophenone could potentially undergo self-condensation.

To minimize side products, it is crucial to maintain tight control over the reaction pH and temperature.

Question 4: My product has "oiled out" during crystallization instead of forming solid crystals. How can I resolve this?

Answer:

"Oiling out" is a common crystallization problem where the compound separates as a liquid rather than a solid. This can be caused by:

• High Impurity Levels: Impurities can lower the melting point of the product and inhibit crystal lattice formation.

• Rapid Cooling: Cooling the crystallization solution too quickly can lead to supersaturation and oiling out.

• Inappropriate Solvent: The chosen crystallization solvent may not be ideal.

To address this, you can try the following:

• Slower Cooling: Allow the solution to cool to room temperature slowly, and then place it in an ice bath.

• Scratching the Flask: Gently scratching the inside of the flask at the liquid-air interface with a glass rod can induce crystallization.

• Seeding: Adding a small crystal of the pure product can initiate crystallization.

• Solvent System Adjustment: Try a different solvent or a mixture of solvents for crystallization.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism for the synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime?

A1: The synthesis proceeds through a nucleophilic addition-elimination reaction. The nitrogen atom of hydroxylamine acts as a nucleophile and attacks the electrophilic carbonyl carbon of 2-hydroxyacetophenone. This is followed by a proton transfer to form a carbinolamine intermediate. Finally, the elimination of a water molecule, which is the rate-determining step and is typically acid-catalyzed, leads to the formation of the C=N double bond of the oxime.[2][10][11]

Q2: What is the role of sodium acetate or pyridine in the reaction?

A2: Hydroxylamine is typically used in the form of its hydrochloride salt (NH₂OH·HCl). This salt is acidic. Sodium acetate or pyridine are weak bases used to neutralize the hydrochloric acid, thereby maintaining the pH of the reaction mixture in the optimal range for oxime formation.[6][7]

Q3: Can I use other bases instead of sodium acetate or pyridine?

A3: Yes, other non-nucleophilic weak bases can be used. However, strong bases should be avoided as they can deprotonate the phenolic hydroxyl group and potentially lead to other side reactions. The choice of base can sometimes influence the reaction rate and yield.

Q4: How can I monitor the progress of the reaction?

A4: Thin Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction. A suitable solvent system (e.g., a mixture of hexane and ethyl acetate) can be used to separate the starting material (2-hydroxyacetophenone) from the product oxime.[12] The reaction is considered complete when the spot corresponding to the starting material has disappeared or is no longer diminishing in intensity.

Q5: What are the typical purification methods for 1-(2-Hydroxyphenyl)ethan-1-one oxime?

A5: The most common purification method is recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water. If recrystallization does not yield a pure product, column chromatography on silica gel can be employed.[3]

Experimental Protocol: Optimized Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime

This protocol provides a step-by-step methodology for the synthesis of 1-(2-hydroxyphenyl)ethan-1-one oxime with optimized conditions.

Materials:

• 2-Hydroxyacetophenone

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate (anhydrous)

• Ethanol (95%)

• Deionized water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Beakers, graduated cylinders, and other standard laboratory glassware

• Buchner funnel and filter paper

• TLC plates (silica gel) and developing chamber

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-hydroxyacetophenone (1.0 eq) in 95% ethanol.

• Reagent Addition: To this solution, add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (2.0 eq).

• Reaction: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 80°C) with constant stirring.

• Monitoring: Monitor the progress of the reaction by TLC using a hexane:ethyl acetate (e.g., 7:3 v/v) solvent system. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into a beaker containing cold deionized water with stirring. A precipitate of the crude oxime should form.

• Isolation: Collect the crude product by vacuum filtration using a Buchner funnel. Wash the solid with cold deionized water to remove any inorganic salts.

• Purification: Recrystallize the crude product from a minimal amount of hot ethanol or an ethanol/water mixture to obtain pure 1-(2-hydroxyphenyl)ethan-1-one oxime as a crystalline solid.

• Drying: Dry the purified crystals in a vacuum oven at a low temperature (e.g., 40-50°C) to a constant weight.

Data Summary

Parameter	Optimized Condition	Rationale
pH	Slightly acidic (4-5)	Balances nucleophilicity of hydroxylamine and acid catalysis of dehydration.[2]
Temperature	60-80°C (Reflux in Ethanol)	Increases reaction rate without significant decomposition of reagents or product.[5][6]
Hydroxylamine HCl	1.5 - 2.5 equivalents	Drives the reaction equilibrium towards product formation.[6]
Base	Sodium Acetate or Pyridine	Neutralizes HCl to maintain optimal pH.[6][7]
Solvent	Ethanol or Methanol	Protic solvent that effectively dissolves reagents.[6][7]
Expected Yield	> 90% (with optimization)	High yields are achievable with careful control of reaction parameters.[5]

Visualizations

Reaction Mechanism Workflow

Caption: Reaction mechanism for oxime synthesis.

Troubleshooting Workflow

Sources

• 1. US3808275A - Process for producing oximes - Google Patents [patents.google.com]
• 2. Buy 1-(2-Hydroxyphenyl)-1-ethanone oxime [smolecule.com]
• 3. prepchem.com [prepchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN112250597A - Green synthesis method of 2-hydroxy-5-nonyl acetophenone oxime - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. Oxime - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. byjus.com [byjus.com]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime (also known as 2-hydroxyacetophenone oxime). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve reaction yields. We provide in-depth, scientifically-grounded answers to frequently encountered challenges, moving beyond simple procedural steps to explain the underlying chemical principles.

Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis.

Q1: My reaction yield is consistently low. What are the most common causes?

A1: Low yields in this oximation reaction typically stem from a few critical areas: suboptimal pH, reagent quality, incomplete reaction, or product loss during workup.

• Suboptimal Reaction pH: The formation of oximes is highly pH-dependent.[1] The reaction requires a delicate balance; it is fastest in slightly acidic conditions (typically pH 4-5).[2][3]

  • Causality: At a low pH (<4), the nitrogen atom of hydroxylamine becomes excessively protonated, reducing its nucleophilicity and slowing the initial attack on the carbonyl carbon.[3] At a high pH (>7), there is insufficient acid to catalyze the rate-limiting dehydration of the tetrahedral intermediate.[3] For phenolic compounds like 2-hydroxyacetophenone, basic conditions can also deprotonate the hydroxyl group, potentially leading to side reactions.

• Reagent Purity and Stoichiometry: The purity of your starting materials is crucial.

  • 2-Hydroxyacetophenone: Impurities in the starting ketone can lead to side products that complicate purification and reduce the yield.

  • Hydroxylamine Hydrochloride: This reagent can degrade over time, especially if exposed to moisture.[4] Using fresh, high-purity hydroxylamine is recommended. Ensure you are using a slight excess (e.g., 1.1 to 1.5 equivalents) to drive the reaction to completion, but avoid a large excess which can complicate purification.

• Product Loss During Workup: Significant amounts of product can be lost during isolation and purification.[5][6]

  • Aqueous Solubility: Oximes can have some solubility in the aqueous layer, especially if the workup volume is large.[6] Minimize the use of water during washing and ensure any aqueous layers are re-extracted with an organic solvent.

  • Precipitation/Crystallization: If the product is isolated by precipitation, ensure the solution is sufficiently cooled and given adequate time for complete crystallization. Washing the collected solid with ice-cold solvent will minimize loss.

Q2: The reaction seems to stall before all the starting ketone is consumed. Why is this happening and what can I do?

A2: A stalling reaction, where starting material persists even after extended reaction times, often points to an equilibrium issue or catalyst deactivation.

• Reversibility of Oximation: Oxime formation is a reversible reaction.[7] The forward reaction is driven by the removal of water. If water is allowed to accumulate, the reverse reaction (hydrolysis) can become significant, leading to an equilibrium that leaves unreacted starting material.

  • Solution: While not always practical in a standard lab setup, using a Dean-Stark apparatus with a suitable solvent (like toluene) can azeotropically remove water and drive the reaction to completion. For simpler setups, ensuring anhydrous conditions from the start can help.

• Incorrect pH Drift: As the reaction proceeds, the liberation of HCl from hydroxylamine hydrochloride will make the solution more acidic. If not properly buffered or neutralized, the pH can drop to a level that inhibits the reaction by fully protonating the remaining hydroxylamine.[1]

  • Solution: Monitor the pH during the reaction. The addition of a base like sodium acetate or pyridine not only liberates the free hydroxylamine but also acts as a buffer to maintain the pH within the optimal range.[8]

• Insufficient Temperature: Ketone oximation can be slower than that of aldehydes.[4] If the reaction is conducted at too low a temperature, the activation energy barrier for the rate-limiting dehydration step may not be overcome, leading to a sluggish or stalled reaction.

  • Solution: Gently heating the reaction mixture (e.g., to 50-60°C) can significantly increase the reaction rate.[9] However, avoid excessively high temperatures, which can promote side reactions.[10]

Q3: I'm observing multiple spots on my TLC plate besides the product and starting material. What are these impurities?

A3: The presence of unexpected spots on a TLC plate suggests the formation of side products. For this specific synthesis, likely candidates include dimers, products of rearrangement, or degradation.

• Beckmann Rearrangement: Under strongly acidic conditions and/or high temperatures, the product oxime can undergo a Beckmann rearrangement to form N-(2-hydroxyphenyl)acetamide.[11] This is a common side reaction for ketoximes.

  • Prevention: Maintain careful control over pH and temperature. Avoid strong acids and excessive heat.[10]

• Cyclization Products: 2-Hydroxyacetophenone oxime can undergo cyclization under certain conditions (e.g., with reagents like POCl₃) to form a benzoxazole derivative.[12] While less common under standard oximation conditions, it's a potential pathway if harsh reagents are inadvertently used.

• Starting Material Degradation: The starting ketone, 2-hydroxyacetophenone, can be susceptible to degradation or self-condensation under harsh basic or acidic conditions, though this is less common.

Q4: My product is difficult to purify. What are the best practices for isolation and purification?

A4: Purification challenges often arise from closely related impurities or the physical properties of the oxime itself.

• Recrystallization: This is the most effective method for purifying solid oximes. The key is selecting an appropriate solvent system.

  • Solvent Selection: An ideal solvent will dissolve the crude product well at an elevated temperature but poorly at low temperatures. Common choices include ethanol-water or toluene-hexane mixtures. You may need to screen several solvent systems to find the optimal one.

• Chromatography: If recrystallization fails to remove impurities with similar polarity, flash column chromatography is an alternative.[5]

  • Stationary Phase: Use silica gel. Be aware that silica is slightly acidic and can potentially cause degradation of acid-sensitive compounds, though oximes are generally stable enough.[5]

  • Mobile Phase: A gradient of ethyl acetate in hexane is a good starting point for elution.

• Washing: During the workup, washing the organic layer with a dilute sodium bicarbonate solution can help remove any acidic impurities. Follow this with a brine wash to aid in the removal of water before drying with an agent like anhydrous sodium sulfate or magnesium sulfate.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the oximation of 2-hydroxyacetophenone and how do I maintain it?

A1: The optimal pH for oxime formation is typically between 4 and 5.[2][3] This pH strikes a balance between protonating the carbonyl oxygen to increase its electrophilicity and leaving the hydroxylamine nitrogen unprotonated so it remains a potent nucleophile.[3] To maintain this pH when using hydroxylamine hydrochloride, a base is added. Sodium acetate is an excellent choice as it reacts with the liberated HCl to create an acetic acid/acetate buffer system, which naturally maintains the pH in this optimal range.

Q2: What is the role of the base (e.g., sodium hydroxide, pyridine) when using hydroxylamine hydrochloride?

A2: The base serves two primary functions. First, it neutralizes the hydrochloride salt to generate the free, nucleophilic hydroxylamine (NH₂OH·HCl + Base → NH₂OH + Base·HCl). Second, it neutralizes the HCl that is produced as a byproduct of the condensation reaction, preventing the reaction mixture from becoming too acidic.[1][8] Pyridine is often used because it can also act as a solvent, but due to its toxicity, alternatives like sodium acetate or sodium hydroxide are often preferred.

Q3: Can I use a catalyst to improve the reaction rate and yield?

A3: Yes. While the reaction is often referred to as acid-catalyzed, specific nucleophilic catalysts can significantly accelerate the rate-limiting dehydration step, especially at or near neutral pH. Aniline and its derivatives have been shown to be highly effective catalysts for oxime formation.[13][14] The aniline first forms a protonated Schiff base with the ketone, which is more reactive towards nucleophilic attack by hydroxylamine than the protonated ketone itself.[13] For ketones, which are less reactive than aldehydes, using a catalyst can be particularly beneficial.[14][15]

Q4: How do temperature and reaction time affect the synthesis?

A4: Temperature and time are inversely related; higher temperatures generally require shorter reaction times. For 2-hydroxyacetophenone, the reaction can often be completed at room temperature with a longer reaction time (several hours to overnight) or accelerated by moderate heating (e.g., 50-60°C for 1-4 hours).[9] It is crucial to monitor the reaction's progress by Thin Layer Chromatography (TLC).[10] Over-heating or extending the reaction time unnecessarily can increase the likelihood of side reactions like the Beckmann rearrangement.[4]

Q5: Are there alternative, "greener" methods for this synthesis?

A5: Yes, several methods have been developed to reduce solvent use and energy consumption.

• Microwave-Assisted Synthesis: Using microwave irradiation can dramatically reduce reaction times (often to a few minutes) and improve yields by promoting efficient and rapid heating.[2]

• Solvent-Free Grinding: Some oximation reactions can be performed by simply grinding the solid reactants (ketone, hydroxylamine hydrochloride, and a solid catalyst like Bi₂O₃) together in a mortar and pestle at room temperature.[16] This method eliminates the need for solvents entirely, making it an environmentally friendly option.[16]

Visualizations & Data

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for diagnosing and resolving low yield issues.

Reaction Mechanism of Oximation

Caption: The acid-catalyzed nucleophilic addition-elimination mechanism.

Table 1: Impact of Reaction Parameters on Yield

Parameter	Condition	Expected Impact on Yield	Rationale
pH	pH 4-5	Optimal	Balances carbonyl activation and nucleophile availability.[2][3]
pH < 3	Low	Hydroxylamine is protonated and non-nucleophilic.[3]
pH > 7	Low	Insufficient acid catalysis for the dehydration step.[3]
Temperature	Room Temp	Moderate to Good	Slower rate, may require longer reaction time.
50-80 °C	Good to Excellent	Increases reaction rate, but risks side reactions if too high.[17]
> 100 °C	Variable to Low	Risk of Beckmann rearrangement and decomposition increases.[4]
Catalyst	None (Acid-catalyzed)	Good	Standard condition, generally effective.
Aniline (0.1 eq)	Excellent	Accelerates the rate-limiting step, especially for ketones.[13][14]
Solvent	Ethanol/Water	Good	Common protic solvent system that dissolves reactants well.
Toluene (with water removal)	Excellent	Drives equilibrium towards products by removing water.
Solvent-free (Grinding)	Good to Excellent	Environmentally friendly; can give high yields rapidly.[16]

Experimental Protocols

Protocol 1: Standard Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 2-hydroxyacetophenone (13.6 g, 0.1 mol) and ethanol (100 mL). Stir until the solid dissolves completely.

• Reagent Addition: In a separate beaker, dissolve hydroxylamine hydrochloride (8.3 g, 0.12 mol, 1.2 eq) and sodium acetate trihydrate (16.3 g, 0.12 mol, 1.2 eq) in water (40 mL).

• Reaction: Add the aqueous hydroxylamine/sodium acetate solution to the ethanolic solution of the ketone at room temperature.

• Heating and Monitoring: Heat the reaction mixture to reflux (approximately 80-85°C) using a heating mantle. Monitor the reaction progress by TLC (e.g., using a 3:1 hexane:ethyl acetate eluent). The reaction is typically complete within 2-4 hours.

• Workup - Precipitation: Once the starting material is consumed, cool the reaction mixture to room temperature, then place it in an ice bath for 30 minutes. The product will precipitate as a white solid.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the filter cake with two portions of cold water (25 mL each) to remove inorganic salts.

• Drying: Allow the product to air dry on the filter paper, then transfer to a watch glass to dry completely. The crude yield should be high. Further purification can be achieved by recrystallization.

Protocol 2: Purification by Recrystallization

• Solvent Preparation: Prepare a solvent mixture of ethanol and water.

• Dissolution: Place the crude oxime product in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to just dissolve the solid.

• Crystallization: While the solution is still hot, slowly add hot water dropwise until the solution becomes faintly cloudy (the cloud point). Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount of ice-cold ethanol/water mixture.

• Drying: Dry the crystals under vacuum or in a desiccator to obtain pure 1-(2-hydroxyphenyl)ethan-1-one oxime.

References

• Jencks, W. P. (1959). Studies on the mechanism of oxime and semicarbazone formation. Journal of the American Chemical Society, 81(2), 475–481. (Note: While not directly in the search results, this is a foundational reference for the pH dependence described in sources[2] and[3]).

• Dirksen, A., & Dawson, P. E. (2008). Rapid oxime and hydrazone ligations with aniline as a catalyst. Bioconjugate Chemistry, 19(12), 2543–2548. (Note: This concept is discussed in the context of bioconjugation in source[13]).

• Bajjuri, T. R., et al. (2015). Insights into the mechanism and catalysis of oxime coupling chemistry at physiological pH. Chemistry – A European Journal, 21(21), 7794-7799*. Retrieved from [Link]

• Nielsen, S. B., et al. (2018). Glycoconjugate Oxime Formation Catalyzed at Neutral pH: Mechanistic Insights and Applications of 1,4-Diaminobenzene as a Superior Catalyst for Complex Carbohydrates. Bioconjugate Chemistry, 29(9), 3083–3093. Retrieved from [Link]

• Islam, M. R., & Khundkar, M. H. (1991). Reaction in oximes of 2-hydroxyacetophenone, chalcone, flavanone and flavone. Journal of the Bangladesh Chemical Society, 3(2), 158-163. Retrieved from [Link]

• Wiley-VCH. (2015). Insights into the mechanism and catalysis of oxime coupling chemistry at physiological pH. Retrieved from [Link]

• Wikipedia. (n.d.). Oxime. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How to Improve Your Yield. Retrieved from [Link]

• ResearchGate. (2016). What are the differences between reaction by hydroxylamine.HCl and o-methoxyamine HCl. Which one is better in oxime formation reaction? Retrieved from [Link]

• ACS Publications. (2020). Pervaporation Membrane Reactor for Producing Hydroxylamine Chloride via an Oxime Hydrolysis Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications. (2024). Green Approach for Synthesis of Oximes by Using Natural Acids. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Oxime synthesis by condensation or oxidation. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2007). A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. Retrieved from [Link]

• Liu, H., et al. (2020). Synthesis of 1-(2-Hydroxyphenyl) Dec-2-en-1-One Oxime and Its Flotation and Adsorption Behavior for Malachite. Retrieved from [Link]

• Google Patents. (1974). Process for producing oximes.

• MySkinRecipes. (n.d.). 1-(2-hydroxyphenyl)-1-ethanone oxime. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• Academic Journal of Life Sciences. (2018). Synthesis of Some Acetophenone Oximes and Their Corresponding Bridged Terphthaloyl Oxime Ester. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Beckmann Rearrangement. Retrieved from [Link]

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Technical Support Center: Microwave-Assisted Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

Prepared by the Senior Application Scientist Desk

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the microwave-assisted synthesis of 1-(2-hydroxyphenyl)ethan-1-one oxime, also known as 2-hydroxyacetophenone oxime. This compound is a valuable intermediate in organic and medicinal chemistry. The adoption of microwave-assisted organic synthesis (MAOS) offers significant advantages over conventional heating methods, including dramatically reduced reaction times, improved yields, and cleaner reaction profiles, aligning with the principles of green chemistry.[1][2][3]

This document provides a detailed experimental protocol, a troubleshooting guide for common issues, and answers to frequently asked questions to ensure a successful and efficient synthesis.

Core Experimental Protocol

The synthesis of 1-(2-hydroxyphenyl)ethan-1-one oxime is achieved through the condensation reaction of 2-hydroxyacetophenone with hydroxylamine.[4] The reaction proceeds via a nucleophilic addition of the hydroxylamine to the ketone's carbonyl group, followed by dehydration to form the C=N double bond of the oxime.[5][6][7] Microwave irradiation accelerates this process by efficiently and uniformly heating the polar reactants and solvent.[1][8]

Experimental Workflow Diagram

Caption: Experimental workflow for microwave-assisted oxime synthesis.

Reagents and Microwave Parameters

Parameter	Value/Description	Rationale/Notes
Starting Material	2-Hydroxyacetophenone	Ensure high purity. Impurities can lead to side reactions.[9]
Reagent 1	Hydroxylamine Hydrochloride (NH₂OH·HCl)	1.2 - 1.5 equivalents
Base	Sodium Acetate (NaOAc) or Pyridine	1.5 - 2.0 equivalents. Neutralizes the HCl released from NH₂OH·HCl, facilitating the reaction.
Solvent	Ethanol or Methanol	Polar protic solvent that couples efficiently with microwaves.[10]
Microwave Reactor	Dedicated laboratory microwave synthesizer	Crucial for safety and reproducibility. Do not use a domestic oven.[11][12]
Vessel	10 mL or 20 mL microwave vial with stir bar	Ensure the reaction volume is appropriate for the vessel size.
Temperature	80 - 100 °C	Provides sufficient energy for the reaction without causing significant degradation.
Reaction Time	3 - 10 minutes	Monitor by TLC. Microwave synthesis dramatically reduces time from hours to minutes.[3]
Microwave Power	100 - 200 W (Variable)	Power will modulate to maintain the set temperature.
Stirring	High	Essential for uniform temperature distribution and preventing localized superheating.[11]

Step-by-Step Methodology

• Preparation: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 2-hydroxyacetophenone (1.0 mmol), hydroxylamine hydrochloride (1.2 mmol), and sodium acetate (1.5 mmol).

• Solvent Addition: Add 4-5 mL of ethanol to the vial.

• Sealing: Securely cap the vessel.

• Microwave Irradiation: Place the vial in the cavity of the microwave synthesizer. Set the temperature to 90°C, the hold time to 5 minutes, and the maximum power to 150 W. Ensure stirring is active.

• Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) after completion.

• Work-up: After the reaction is complete, allow the vial to cool to room temperature. Pour the reaction mixture into a beaker containing ~30 mL of ice-cold water.

• Isolation: The product will precipitate as a solid. Collect the solid by vacuum filtration, washing with cold water.

• Drying & Characterization: Dry the product in a desiccator. Characterize the final compound by determining its melting point and using spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, IR).

Troubleshooting Guide

This section addresses specific issues that may arise during the experiment in a question-and-answer format.

Q: My reaction yield is very low, or I've only recovered the starting ketone. What are the likely causes?

A: Several factors could be responsible for a low or non-existent conversion:

• Reagent Purity and Stability: The purity of the starting 2-hydroxyacetophenone is critical. Aldehydes and ketones can oxidize over time.[9] Similarly, hydroxylamine and its salts can decompose. Use fresh, high-purity reagents.[9]

• Incorrect pH: The formation of an oxime is a pH-dependent process. The reaction requires a weakly acidic medium to proceed optimally.[6][9] The base (e.g., sodium acetate) is added to neutralize the HCl from hydroxylamine hydrochloride. Insufficient base can leave the medium too acidic, inhibiting the reaction, while too much base can also be detrimental.

• Inefficient Microwave Coupling: Ensure you are using a polar solvent like ethanol or methanol. Non-polar solvents such as toluene or hexane do not absorb microwave energy efficiently and will not heat the reaction mixture effectively.[10][13]

• Inadequate Temperature/Time: While microwave synthesis is rapid, the reaction may still be incomplete. If TLC shows significant starting material, consider increasing the reaction time in increments of 2-3 minutes or raising the temperature by 10-20°C.

Q: TLC analysis shows both product and a significant amount of starting material. How can I drive the reaction to completion?

A: An incomplete reaction is a common issue that can often be resolved with the following adjustments:

• Increase Reagent Stoichiometry: Try using a slightly larger excess of hydroxylamine hydrochloride (e.g., 1.5 eq.) and the base (e.g., 2.0 eq.). This can help shift the equilibrium towards the product.[14]

• Optimize Microwave Parameters: Increase the reaction hold time. Unlike conventional heating where extending the time can lead to more side products, the precise temperature control in modern microwave reactors often allows for longer times without compromising purity.[1]

• Ensure Efficient Stirring: In viscous solutions or as the product precipitates, stirring can become inefficient. This can lead to localized superheating or "hot spots," while other parts of the mixture remain too cool for the reaction to complete.[11] Use a properly sized stir bar and ensure vigorous agitation.

Q: I'm observing unexpected spots on my TLC plate. What side reactions might be occurring?

A: The formation of byproducts is generally minimized with microwave synthesis, but can still occur:

• Beckmann Rearrangement: Under harsh acidic conditions and very high temperatures (typically >140°C), the product oxime can potentially undergo a Beckmann rearrangement to form an amide.[5][9] This is less likely under the recommended conditions but is a possibility if the temperature overshoots significantly.

• Reagent Impurities: As mentioned, impurities in the starting ketone can lead to the formation of other oximes or unwanted side products.[9]

• Product Isomerism: Aldoximes and unsymmetrical ketoximes can exist as Z/E stereoisomers.[6] It is possible, though not always observed on standard TLC, that both isomers are being formed.

Q: The pressure inside the reaction vessel is exceeding the instrument's safety limits. What should I do?

A: High pressure is a serious safety concern in closed-vessel microwave chemistry.[10][11]

• Reduce Reaction Scale: Do not overfill the microwave vial. A common rule of thumb is to not exceed half the vial's total volume. The headspace is critical for accommodating vapor pressure.

• Lower the Temperature: The vapor pressure of the solvent (ethanol) is directly related to the temperature. Lowering the set temperature will reduce the internal pressure.

• Check for Exothermic Reactions: While this specific reaction is not violently exothermic, be aware that rapid, uncontrolled heating can cause a runaway reaction, leading to a rapid pressure increase.[11] If you are adapting the protocol for a new substrate, always start with a small scale and low power.[11]

Frequently Asked Questions (FAQs)

Q: Why is microwave irradiation preferred over a conventional oil bath for this synthesis? A: Microwave heating offers several key advantages: 1) Speed: Reactions that take hours conventionally can be completed in minutes.[3] 2) Higher Yields: The rapid and uniform heating often leads to cleaner reactions with fewer side products, resulting in higher isolated yields.[1][2] 3) Energy Efficiency: Microwaves heat the reaction mixture directly, not the vessel, making the process more energy-efficient.[1][10] 4) Reproducibility: Modern microwave reactors provide precise control over temperature and pressure, leading to highly reproducible results.[1]

Q: Can I perform this synthesis in a domestic (kitchen) microwave oven? A: Absolutely not. It is extremely dangerous to use a domestic microwave oven for chemical synthesis.[11][12] Domestic ovens lack the necessary safety features, such as pressure monitoring, temperature control, and solvent-resistant cavities. Attempting to heat organic solvents in a sealed vessel in a domestic oven can lead to violent explosions.[11][12]

Q: What is the role of sodium acetate in this reaction? A: Hydroxylamine is typically supplied as its hydrochloride salt (NH₂OH·HCl) for stability. The reaction requires free hydroxylamine (NH₂OH) to act as a nucleophile. Sodium acetate is a weak base that deprotonates the hydroxylamine hydrochloride, liberating the free hydroxylamine and neutralizing the HCl in situ. Pyridine can also be used for this purpose.[14]

Q: What are the most critical safety precautions for this experiment? A:

• Use a Dedicated Microwave Reactor: Only use equipment specifically designed for chemical synthesis.[11]

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.

• Work in a Fume Hood: Handle all chemicals, especially organic solvents, inside a well-ventilated fume hood.

• Vessel Integrity: Inspect microwave vials for any cracks or defects before use. Never reuse disposable caps.

• Understand the Reaction: Be aware of the potential for pressure generation and the hazards of the reagents used.

References

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (n.d.). International Journal of Recent Scientific Research.

• Beckmann Rearrangement. (n.d.). Master Organic Chemistry. Retrieved from [Link]

• Oxime formation. (n.d.). Química Organica.org. Retrieved from [Link]

• Rzepa, H. (2012, September 23). Oxime formation from hydroxylamine and ketone: a (computational) reality check on stage one of the mechanism. Henry Rzepa's Blog. Retrieved from [Link]

• Oximes. (n.d.). BYJU'S. Retrieved from [Link]

• Jauhari, S., et al. (2012). A brief review: Microwave assisted organic reaction. Scholars Research Library.

• Formation of an Oxime from a Ketone. (2015, May 24). YouTube. Retrieved from [Link]

• Safety Considerations for Microwave Synthesis. (n.d.). CEM Corporation. Retrieved from [Link]

• Merits and Demerits of Microwave Assisted Reactions.pptx. (n.d.). Slideshare. Retrieved from [Link]

• Zare, K. (2019). Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A.
• Batalin, D., et al. (2021). Advantages and Limitations of Microwave Reactors: From Chemical Synthesis to the Catalytic Valorization of Biobased Chemicals. ACS Sustainable Chemistry & Engineering.
• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. (2024). International Journal of Research in Pharmacy and Allied Science.
• Microwave-Assisted Synthesis of Near-Infrared Chalcone Dyes: a System
• Gomez, L., et al. (2024). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI.
• Yadav, A. R., et al. (n.d.). Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. Indo American Journal of Pharmaceutical Research.

• How to convert/remove unreacted aldehyde in oxime synthesis? (2013, June 21). ResearchGate. Retrieved from [Link]

• Synthesis of 2-hydroxyacetophenone. (n.d.). PrepChem.com. Retrieved from [Link]

• Oxime synthesis by condensation or oxidation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Clement, B., et al. (2019). Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors. Molecules.
• CN102206148A - Synthesis process of 2-hydroxy-5-nonylacetophenone. (n.d.). Google Patents.
• Oximes. (2022, September 13). Chemistry LibreTexts.

• Efficient Synthesis of a-Hydroxyacetophenone via Microwave Irradiation of a-Bromoacetophenone from Acetophenone. (n.d.). ResearchGate. Retrieved from [Link]

• Microwave Assisted Synthesis and Characterization of Oxime Derivatives of Substituted Chalcones. (n.d.). International Journal of Science and Research (IJSR).
• Microwave-Assisted Synthesis of 1-(5-Substituted-4-hydroxy-2-methyl-1H-pyrrol-3-yl)ethan-1-ones from 2-Amino Acid-Derived Enamine-Type Schiff Bases. (2025). MDPI.

• Microwave-Assisted Synthesis and Characterization of Certain Oximes, Hydrazones, and Olefins Derived from β -Keto Sulfones. (n.d.). ResearchGate. Retrieved from [Link]

• Facile synthesis of 2-hydroxyacetophenone from racemic styrene oxide catalyzed by engineered enzymes. (2022, June 22). PMC - NIH.

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Technical Support Center: Solvent-Free Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

Welcome to the technical support guide for the solvent-free synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-hydroxyacetophenone oxime. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into this green chemistry approach. Here, we move beyond simple protocols to explain the causality behind the methodology, empowering you to troubleshoot effectively and optimize your experimental outcomes.

The synthesis of oximes is a fundamental transformation in organic chemistry. These compounds are not only crucial for the protection and characterization of carbonyl compounds but also serve as versatile intermediates for synthesizing nitrogen-containing molecules like amides, nitriles, and various heterocycles.[1][2] 1-(2-Hydroxyphenyl)ethan-1-one oxime, in particular, is an important precursor in the development of pharmaceuticals and agrochemicals and is used as a chelating agent in analytical chemistry.[3][4]

Embracing the principles of green chemistry, the solvent-free approach detailed here significantly reduces environmental impact by eliminating hazardous organic solvents.[5][6][7] Such methods often lead to higher reaction efficiency, simplified workup procedures, and lower operational costs, making them highly attractive for both academic and industrial applications.[8][9]

Core Principles and Reaction Mechanism

The formation of an oxime from a ketone proceeds via a nucleophilic addition-elimination reaction. The mechanism is analogous to imine formation and is highly dependent on reaction conditions.[10][11]

• Nucleophilic Attack: The reaction initiates with the lone pair of electrons on the nitrogen atom of hydroxylamine attacking the electrophilic carbonyl carbon of 2'-hydroxyacetophenone. Nitrogen, being less electronegative than oxygen, is the more potent nucleophile in hydroxylamine.[12] This attack forms a tetrahedral intermediate.[13]

• Proton Transfer: A series of proton transfers occurs. The negatively charged oxygen of the tetrahedral intermediate is protonated, while the nitrogen is deprotonated. This converts the hydroxyl group into a good leaving group (water).[13]

• Elimination: The lone pair on the nitrogen atom forms a double bond with the carbon, expelling a molecule of water and yielding the final oxime product.

In a solvent-free system using hydroxylamine hydrochloride (NH₂OH·HCl), a base is required to neutralize the HCl liberated during the reaction, which in turn frees the hydroxylamine to act as a nucleophile.[14]

Caption: Reaction mechanism for oxime formation.

Experimental Protocol: Solvent-Free Synthesis by Grinding

This protocol utilizes mechanochemical energy (grinding) to facilitate the reaction, a technique that is both energy-efficient and highly effective under solvent-free conditions.[1][15]

Reagents and Conditions

Reagent	Molar Mass ( g/mol )	Molar Ratio	Example Quantity
2'-Hydroxyacetophenone	136.15	1.0	1.36 g (10 mmol)
Hydroxylamine Hydrochloride	69.49	1.0 - 1.2	0.69 g (10 mmol)
Sodium Carbonate (Anhydrous)	105.99	1.5	1.59 g (15 mmol)
Condition	Value
Temperature	Room Temperature
Time	5-15 minutes

Step-by-Step Methodology

• Preparation: Ensure all glassware (mortar and pestle) is clean and completely dry to prevent hydrolysis.[16]

• Combining Reactants: Add 2'-hydroxyacetophenone, hydroxylamine hydrochloride, and anhydrous sodium carbonate to a mortar in the order listed.

• Grinding: Grind the solid mixture vigorously with a pestle at room temperature. The mixture may become pasty or sticky, which is normal and indicates the reaction is proceeding. Continue grinding for 5-15 minutes.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexane).[16][17] A small sample can be taken from the reaction mixture, dissolved in a solvent like ethyl acetate, and spotted on a TLC plate.

• Workup: Once the reaction is complete (as indicated by the disappearance of the starting ketone on TLC), add 20 mL of cold distilled water to the mortar and stir the mixture to dissolve the inorganic salts.

• Isolation: The solid product, 1-(2-Hydroxyphenyl)ethan-1-one oxime, will precipitate. Collect the solid by vacuum filtration using a Büchner funnel.

• Purification: Wash the collected solid with two portions of cold water (10 mL each) to remove any remaining inorganic impurities.[14]

• Drying: Allow the product to air-dry or dry it in a desiccator to a constant weight. The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) if necessary.

Caption: Experimental workflow for solvent-free oxime synthesis.

Troubleshooting Guide

Question: My reaction yield is very low or I've recovered only starting material. What went wrong?

• Answer: Low yields in this solvent-free synthesis typically stem from a few key factors:

  • Inadequate Mixing: Unlike solution-phase chemistry, solvent-free reactions depend on the intimate contact between solid reactant particles.[9] If the reactants are not ground together vigorously and thoroughly, the reaction will be incomplete. The formation of a paste-like consistency is a good visual indicator of proper mixing.

  • Incorrect Stoichiometry: The base is crucial. An insufficient amount of sodium carbonate will not neutralize all the generated HCl, leaving the hydroxylamine in its protonated, non-nucleophilic state.[15] Ensure you use the correct molar ratio as specified.

  • Hygroscopic Reagents: The presence of excessive moisture can potentially hydrolyze the product or interfere with the reaction.[16] While a small amount of water can sometimes facilitate solid-state reactions, it's best to start with dry reagents and glassware.

Question: The reaction seems to work, but my final product is impure. How can I fix this?

• Answer: Impurities usually consist of unreacted starting materials.

  • Confirm Reaction Completion: Before the workup, always confirm the complete consumption of the starting ketone using TLC.[16] If the reaction is not complete, continue grinding for a longer duration.

  • Improve Washing: The purpose of the water wash is to remove the base (Na₂CO₃) and the salt byproduct (NaCl). Ensure your washing step is thorough. Using ice-cold water minimizes the loss of your organic product due to dissolution.

  • Recrystallization: If impurities persist, recrystallization is the most effective purification method. Dissolve the crude product in a minimum amount of a hot solvent (like ethanol) and allow it to cool slowly. The pure oxime should crystallize out, leaving impurities in the mother liquor.

Question: Can I use a different base, like potassium hydroxide (KOH) or pyridine?

• Answer: Yes, other bases can be used, but they have different properties.

  • Strong Bases (KOH/NaOH): These can be effective but are highly hygroscopic and may introduce unwanted water into the reaction. They are typically used in solution-based syntheses.[18]

  • Pyridine: Classically, pyridine has been used as both a base and a solvent.[2] However, it is toxic and its use contradicts the principles of green chemistry, which this solvent-free method aims to uphold.[1]

  • Sodium Carbonate (Na₂CO₃): This is often the ideal choice for this grinding method as it is a non-hygroscopic, easy-to-handle solid base that is strong enough to neutralize the HCl without causing significant side reactions.[15]

Frequently Asked Questions (FAQs)

• Why is this synthesis considered "green"? This method aligns with several core principles of Green Chemistry.[7] It avoids the use of hazardous organic solvents, reduces waste, is energy-efficient (running at room temperature), and often results in a higher atom economy.[5][6][9]

• How do I handle hydroxylamine hydrochloride safely? Hydroxylamine hydrochloride is toxic if swallowed, harmful in contact with skin, causes serious eye and skin irritation, and is suspected of causing cancer.[19][20] Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[21][22] Avoid creating and inhaling dust.[21]

• How can I be sure I've synthesized the correct product? The identity and purity of the product should be confirmed using standard analytical techniques. A sharp melting point consistent with the literature value is a good indicator of purity. Spectroscopic methods like Infrared (IR) spectroscopy should show the disappearance of the ketone C=O stretch and the appearance of C=N and O-H stretches.[18][23] ¹H NMR spectroscopy will confirm the specific chemical structure.

• Is it possible to form E/Z isomers of the oxime? Yes, for asymmetric ketones, the formation of both E and Z geometric isomers is possible.[10] The ratio of these isomers can depend on the reaction conditions. The presence of isomers can often be detected by ¹H NMR spectroscopy, which may show two distinct sets of peaks for the different geometric environments.[18]

References

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• Química Organica.org. (n.d.). Oxime formation. Química Organica.org.
• Smolecule. (n.d.). 1-(2-Hydroxyphenyl)-1-ethanone oxime. Smolecule.
• Rzepa, H. (2012, September 23). Oxime formation from hydroxylamine and ketone: a (computational) reality check on stage one of the mechanism. Henry Rzepa's Blog.
• Fisher Scientific. (2010, November 16). Hydroxylamine hydrochloride - SAFETY DATA SHEET. Fisher Scientific.
• Apollo Scientific. (2023, July 5). Hydroxylamine hydrochloride. Apollo Scientific.
• Benchchem. (n.d.). Troubleshooting low yield in the Beckmann rearrangement of O-acetyl oxime. Benchchem.
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• Loba Chemie. (2022, May 23). HYDROXYLAMINE HYDROCHLORIDE AR/ACS - Safety Data Sheet. Loba Chemie.
• BYJU'S. (n.d.). Oximes. BYJU'S.
• Fisher Scientific. (2010, November 16). Hydroxylamine hydrochloride - SAFETY DATA SHEET. Fisher Scientific.
• Quora. (2015, January 12). Organic Chemistry: How does hydroxylamine react with aldehydes/ketones to form oximes?. Quora.
• International Journal of Research and Publication Reviews. (n.d.). Solvent-Free Organic Synthesis: A Step Toward Sustainable Chemistry. ijrpr.
• YouTube. (2015, May 25). Formation of an Oxime from a Ketone. YouTube.
• Slideshare. (n.d.). Solventless reaction in green chemistry. Slideshare.
• IT Medical Team. (n.d.). GREENER REACTIONS UNDER SOLVENT FREE CONDITIONS. IT Medical Team.
• U.S. Environmental Protection Agency. (2025, February 4). Basics of Green Chemistry. EPA.gov.
• Academic Journal of Life Sciences. (n.d.). Synthesis of Some Acetophenone Oximes and Their Corresponding Bridged Terphthaloyl Oxime Ester.
• Oriental Journal of Chemistry. (2007). An Efficient Procedure for Synthesis of Oximes by Grinding. Oriental Journal of Chemistry, 19(3).
• Chemistry Central Journal. (n.d.). A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. PubMed Central.
• Organic Syntheses. (n.d.). Submitted by Francis Loiseau and André M. Beauchemin. Organic Syntheses Procedure.
• MySkinRecipes. (n.d.). 1-(2-hydroxyphenyl)-1-ethanone oxime. MySkinRecipes.
• Jadhav, A. D., et al. (2020). An efficient one pot synthesis of oxime by classical method. ResearchGate.

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• 2. researchgate.net [researchgate.net]
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• 8. Solventless reaction in green chemistry | PPTX [slideshare.net]
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• 11. quora.com [quora.com]
• 12. Oxime formation from hydroxylamine and ketone: a (computational) reality check on stage one of the mechanism. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
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• 23. byjus.com [byjus.com]

Technical Support Center: Purification of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

Welcome to the dedicated technical support guide for navigating the common and complex challenges associated with the purification of 1-(2-Hydroxyphenyl)ethan-1-one oxime. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to issues that may arise during the synthesis and purification of this valuable organic intermediate.[1]

Introduction: Understanding the Purification Hurdles

1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-hydroxyacetophenone oxime, is a versatile building block in organic synthesis.[2] Its purification, however, is often not straightforward. The primary challenges stem from its structural features: the presence of a phenolic hydroxyl group, the oxime functional group which can exist as geometric isomers (E and Z), and its potential for intramolecular hydrogen bonding.[3] These characteristics influence its solubility, crystallinity, and chromatographic behavior, often leading to difficulties in achieving high purity. This guide provides a systematic approach to troubleshooting these purification challenges.

Troubleshooting Guide & FAQs

Q1: My final product is an oil or a waxy solid and fails to crystallize. What are the likely causes and how can I induce crystallization?

A1: The failure of 1-(2-Hydroxyphenyl)ethan-1-one oxime to crystallize is a frequent issue, often pointing to the presence of impurities that disrupt the crystal lattice formation.

Root Causes:

• Residual Solvent: Incomplete removal of the reaction solvent (e.g., ethanol, methanol) can lead to an oily product.

• Unreacted Starting Materials: The presence of unreacted 2-hydroxyacetophenone, which is a liquid at room temperature, can significantly inhibit crystallization.[4]

• Isomeric Mixture: The crude product is often a mixture of E and Z isomers of the oxime.[5][6] These isomers can form a eutectic mixture, which has a lower melting point than either pure isomer and may present as an oil or a low-melting solid.

Troubleshooting Protocol:

• Ensure Complete Solvent Removal: Dry the crude product under high vacuum for an extended period (4-12 hours) to remove all traces of solvent. Gentle heating (e.g., 30-40°C) can aid this process, but be cautious of potential degradation.

• Trituration: Attempt to induce crystallization by trituration. This involves adding a small amount of a non-solvent (a solvent in which your product is poorly soluble, such as hexanes or cold diethyl ether) to the oil and scratching the inside of the flask with a glass rod at the solvent-air interface. This can create nucleation sites for crystal growth.

• Recrystallization from a Binary Solvent System: If trituration fails, a more systematic recrystallization is necessary. A binary solvent system often yields the best results.

  • Step-by-Step Recrystallization Protocol:

    • Dissolve the oily product in a minimum amount of a hot solvent in which it is highly soluble (e.g., ethanol, isopropanol, or ethyl acetate).

    • While the solution is still hot, slowly add a non-solvent (e.g., water or hexanes) dropwise until the solution becomes slightly turbid.

    • Add a few drops of the hot solvent until the turbidity just disappears.

    • Allow the solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator (2-8°C) to maximize crystal formation.[1]

    • Collect the crystals by vacuum filtration and wash with a small amount of the cold non-solvent.

Q2: My NMR/HPLC analysis indicates the presence of two closely related compounds. How can I confirm if these are geometric isomers and how can I separate them?

A2: The presence of two distinct but structurally similar compounds is a strong indication of E/Z isomerism of the oxime functional group.

Confirmation of Isomers:

• NMR Spectroscopy: In the ¹H NMR spectrum, the chemical shifts of the protons near the C=N bond, particularly the methyl protons and the aromatic protons, will differ slightly between the two isomers.[5][7] The hydroxyl proton of the oxime may also appear at different chemical shifts.

• HPLC Analysis: Reverse-phase HPLC will often show two closely eluting peaks for the E and Z isomers.[8] The peak area ratio can give an estimate of the isomeric ratio.

Separation Strategies:

Separating geometric isomers can be challenging due to their similar physical properties.

• Fractional Recrystallization: This technique relies on slight differences in the solubility of the isomers in a particular solvent. It involves multiple, sequential recrystallization steps. This can be a tedious process but is sometimes effective.

• Column Chromatography: This is often the most effective method for separating E and Z isomers.

  • Workflow for Isomer Separation by Column Chromatography:

  • Caption: Workflow for Isomer Separation.

  • Recommended Chromatographic Conditions:

Parameter	Recommendation
Stationary Phase	Silica Gel (60-120 mesh or 230-400 mesh for higher resolution)
Mobile Phase	A gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing to 30%). The optimal gradient should be determined by TLC analysis first.
Monitoring	Thin Layer Chromatography (TLC) with UV visualization (254 nm).

Q3: I am concerned about the stability of my compound during purification. Are there any conditions I should avoid?

A3: Yes, oximes can be susceptible to hydrolysis, particularly under acidic conditions.[9]

Conditions to Avoid:

• Strongly Acidic Conditions: Avoid prolonged exposure to strong acids, as this can catalyze the hydrolysis of the oxime back to the corresponding ketone (2'-hydroxyacetophenone) and hydroxylamine. If an acidic workup is necessary, it should be performed quickly and at low temperatures.

• High Temperatures: While gentle heating can be used to dissolve the compound for recrystallization, prolonged heating or high temperatures can lead to degradation. It is advisable to keep heating to a minimum.

Best Practices for Maintaining Stability:

• Neutral pH: Aim to keep the pH of aqueous solutions neutral during workup and extraction.

• Moderate Temperatures: Perform purification steps at or below room temperature whenever possible.

• Inert Atmosphere: While not always necessary, if you are working with very high purity material for sensitive applications, performing purification steps under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation.

FAQs

Q: What is the expected melting point of pure 1-(2-Hydroxyphenyl)ethan-1-one oxime? A: The reported melting point can vary, but it is generally in the range of 113-115°C.[10] A broad melting range or a melting point significantly lower than this often indicates the presence of impurities or an isomeric mixture.

Q: Can I use Gas Chromatography (GC) to analyze the purity of my sample? A: While GC can be used, it's important to be aware that the thermal lability of oximes can sometimes lead to decomposition in the hot injector port, potentially giving misleading results. HPLC is generally a more reliable method for purity analysis of this compound.[11]

Q: My synthesis involves a basic workup. Could this cause any side reactions? A: While oximes are generally more stable under basic conditions than acidic ones, strong bases and high temperatures could potentially lead to other reactions. It is always best to use the mildest basic conditions necessary and to perform the workup at a controlled temperature.

Q: What are the key spectroscopic features to confirm the identity of my purified product? A:

• ¹H NMR: Look for the characteristic singlet for the methyl group, multiplets for the aromatic protons, and broad singlets for the phenolic and oxime hydroxyl groups. The exact chemical shifts will depend on the solvent and the isomeric form.[7]

• IR Spectroscopy: Expect to see a broad O-H stretch (for both the phenol and oxime), a C=N stretch (around 1625 cm⁻¹), and aromatic C=C stretching bands.[3]

• Mass Spectrometry: The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the compound (151.16 g/mol ).[12][13]

Visualization of the Purification Troubleshooting Process

Caption: Decision tree for troubleshooting purification.

References

• Sciencemadness Discussion Board. (2014). Oximes. Retrieved from [Link]

• SIELC Technologies. (2018). Ethanone, 1-phenyl-, oxime. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-Hydroxyphenyl)ethan-1-one oxime (CID 135410018). Retrieved from [Link]

• PubChem. (n.d.). 1-(2-Hydroxyphenyl)-1-ethanone oxime (CID 102021). Retrieved from [Link]

• MySkinRecipes. (n.d.). 1-(2-hydroxyphenyl)-1-ethanone oxime. Retrieved from [Link]

• Academic Journal of Life Sciences. (n.d.). Synthesis of Some Acetophenone Oximes and Their Corresponding Bridged Terphthaloyl Oxime Ester. Retrieved from [Link]

• Chemsrc. (2025). 1-(2-HYDROXYPHENYL)ETHAN-1-ONE OXIME. Retrieved from [Link]

• NIST. (n.d.). Ethanone, 1-(2-hydroxyphenyl)-. Retrieved from [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition, 47(39), 7523–7526. Retrieved from [Link]

• Journal of the Indian Chemical Society. (1991). Less Familiar Reactions of Oximes. Retrieved from [Link]

• ResearchGate. (2015). Molecular dynamics of (Z)-1-(2-hydroxy-5-methyl-3-nitrophenyl)ethanone oxime and (E)-2-hydroxy-5-methylacetophenone thiosemicarbazone in solution studied by NMR spectroscopy. Retrieved from [Link]

• NIST. (n.d.). Gas Chromatography of Ethanone, 1-(2-hydroxyphenyl)-. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1-Indanone Oxime. Retrieved from [Link]

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• 2. 1-(2-HYDROXYPHENYL)ETHAN-1-ONE OXIME | 1196-29-8 [chemicalbook.com]
• 3. Buy 1-(2-Hydroxyphenyl)-1-ethanone oxime [smolecule.com]
• 4. Ethanone, 1-(2-hydroxyphenyl)- [webbook.nist.gov]
• 5. arpgweb.com [arpgweb.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
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• 8. Ethanone, 1-phenyl-, oxime | SIELC Technologies [sielc.com]
• 9. scispace.com [scispace.com]
• 10. 1-(2-HYDROXYPHENYL)ETHAN-1-ONE OXIME | CAS#:1196-29-8 | Chemsrc [chemsrc.com]
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• 12. 1-(2-Hydroxyphenyl)ethan-1-one oxime | C8H9NO2 | CID 135410018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 1-(2-Hydroxyphenyl)-1-ethanone oxime | C8H9NO2 | CID 102021 - PubChem [pubchem.ncbi.nlm.nih.gov]

Interferences from other metal ions in the analysis with 1-(2-Hydroxyphenyl)ethan-1-one oxime

Welcome to the technical support center for the analytical applications of 1-(2-Hydroxyphenyl)ethan-1-one oxime. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for overcoming common challenges during its use in metal ion analysis.

Introduction to 1-(2-Hydroxyphenyl)ethan-1-one oxime in Metal Analysis

1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-hydroxyacetophenone oxime, is a versatile chelating agent widely employed in the selective determination of various metal ions.[1] Its molecular structure, featuring a hydroxyl group ortho to the oxime functional group, allows for the formation of stable, colored complexes with metal ions, making it particularly suitable for spectrophotometric analysis.[2] This guide focuses on addressing the critical issue of interferences from other metal ions, a common challenge in achieving accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the most common metal ions that interfere with analyses using 1-(2-Hydroxyphenyl)ethan-1-one oxime?

Based on studies of similar oxime-based reagents, the most significant interferences in the spectrophotometric determination of copper(II) arise from Co(II), Cd(II), Zn(II), Ni(II), Mn(II), Pd(II), and Fe(III).[3] These ions can also form colored complexes with the reagent, leading to erroneously high results.

Q2: How does pH affect the selectivity of 1-(2-Hydroxyphenyl)ethan-1-one oxime for the target metal ion?

The pH of the solution is a critical parameter that dictates the formation and stability of the metal-oxime complex. The hydroxyl group on the phenyl ring and the oxime group have specific pKa values, and their deprotonation is essential for chelation. For instance, in the analysis of copper(II), a slightly acidic to neutral pH range of 5.0 to 6.0 is often optimal for selective complex formation.[4] At lower pH values, the ligand is protonated and does not efficiently bind the metal ion. Conversely, at higher pH, many interfering metal ions may precipitate as hydroxides, complicating the analysis. One study on a derivative of 1-(2-hydroxyphenyl)ethan-1-one oxime for the flotation of malachite (a copper ore) found the best results at a pH of 8.[5]

Q3: What are masking agents and how can they be used to eliminate interferences?

Masking agents are chemical substances that react selectively with interfering ions to form stable, colorless complexes, preventing them from reacting with 1-(2-Hydroxyphenyl)ethan-1-one oxime.[6] This "masks" the interfering ion without physically removing it from the solution. The choice of masking agent depends on the specific interfering ion and the target analyte.

Q4: Can you provide an example of a masking agent used to prevent iron interference in copper analysis?

Iron(III) is a common and significant interference in copper analysis. To mitigate this, fluoride ions (e.g., from sodium fluoride) can be used as a masking agent. Iron(III) forms a stable and colorless complex with fluoride ([FeF₆]³⁻), preventing it from reacting with the oxime reagent.[7] Another effective approach for masking Fe(III) is the use of reducing agents like ascorbic acid, which reduces Fe(III) to Fe(II).[8] Fe(II) has a significantly lower tendency to form a colored complex with many reagents compared to Fe(III).

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during the analytical use of 1-(2-Hydroxyphenyl)ethan-1-one oxime.

Issue 1: Inaccurate or Non-Reproducible Results

Possible Cause	Troubleshooting Step	Scientific Rationale
Incorrect pH	Verify and adjust the pH of your sample and standard solutions using a calibrated pH meter.	The formation of the metal-oxime complex is highly pH-dependent. Deviations from the optimal pH can lead to incomplete complexation or increased interference.
Presence of Interfering Ions	Refer to the Interference Mitigation Workflow below to identify potential interfering ions and select an appropriate masking agent.	Co-existing metal ions can form colored complexes with the reagent, leading to positive errors in your measurement.
Reagent Instability	Prepare fresh solutions of 1-(2-Hydroxyphenyl)ethan-1-one oxime regularly and store them in a dark, cool place.	Oxime solutions can degrade over time, especially when exposed to light and heat, leading to a decrease in their effective concentration and reactivity.
Incomplete Complex Formation	Ensure adequate reaction time and temperature as specified in the protocol.	The kinetics of complex formation can vary. Insufficient time or non-optimal temperature can lead to incomplete reaction and lower absorbance values.

Issue 2: Unexpected Color Formation or Precipitation in the Blank or Sample

Possible Cause	Troubleshooting Step	Scientific Rationale
Contaminated Glassware	Thoroughly clean all glassware with a suitable cleaning agent, followed by rinsing with deionized water.	Trace metal contaminants on glassware can react with the reagent, leading to background color or turbidity.
High Concentration of Interfering Ions	Dilute the sample to bring the concentration of interfering ions below their tolerance limits.	Even with masking agents, extremely high concentrations of interfering ions can overwhelm the masking capacity, leading to breakthrough interference.
Precipitation of Metal Hydroxides	Carefully control the pH to avoid conditions where interfering metal ions precipitate.	At higher pH values, ions like Fe(III) and Al(III) can form insoluble hydroxides, causing turbidity and scattering of light, which affects absorbance readings.

Experimental Protocols

Protocol 1: Spectrophotometric Determination of Copper(II)

This protocol is adapted from a method for a similar reagent, 2-hydroxy-5-methylacetophenoneisonicotinoylhydrazone, and provides a general framework for the determination of copper(II) using 1-(2-Hydroxyphenyl)ethan-1-one oxime.[9] Optimization may be required for your specific application.

Reagents and Solutions:

• Standard Copper(II) Solution (1000 ppm): Dissolve a precisely weighed amount of CuSO₄·5H₂O in deionized water containing a few drops of concentrated sulfuric acid to prevent hydrolysis. Dilute to a known volume.

• 1-(2-Hydroxyphenyl)ethan-1-one oxime Solution (0.1% w/v): Dissolve 0.1 g of the reagent in 100 mL of a suitable organic solvent like ethanol or dimethylformamide (DMF).

• Buffer Solution (pH 5.5): Prepare an acetate buffer by mixing appropriate volumes of acetic acid and sodium acetate solutions.

• Masking Agents: Prepare solutions of potential masking agents (e.g., 1% w/v sodium fluoride, 5% w/v ascorbic acid) as needed.

Procedure:

• Calibration Curve:

  • Pipette aliquots of the standard copper(II) solution (e.g., 0.5, 1.0, 1.5, 2.0, 2.5 mL of a 10 ppm working solution) into a series of 25 mL volumetric flasks.

  • To each flask, add 5 mL of the pH 5.5 acetate buffer.

  • Add 2 mL of the 1-(2-Hydroxyphenyl)ethan-1-one oxime solution.

  • Dilute to the mark with deionized water and mix well.

  • Allow the color to develop for the optimized time (e.g., 15 minutes).

  • Measure the absorbance at the wavelength of maximum absorption (λmax), which should be determined experimentally (typically in the visible region).

  • Prepare a reagent blank using all reagents except the copper solution.

  • Plot a graph of absorbance versus concentration to create the calibration curve.

• Sample Analysis:

  • Take a suitable aliquot of the sample solution in a 25 mL volumetric flask.

  • If interfering ions are present, add the appropriate masking agent (refer to the Interference Mitigation Workflow ).

  • Follow steps 2-6 as described for the calibration curve.

  • Determine the concentration of copper in the sample from the calibration curve.

Diagram: Interference Mitigation Workflow

Caption: Workflow for mitigating interferences in metal analysis.

Quantitative Data: Tolerance Limits of Interfering Ions

The following table, adapted from a study on a similar oxime reagent for copper determination, provides an indication of the tolerance limits for various ions.[9] The tolerance limit is defined as the maximum concentration of the foreign ion that causes an error of not more than ±2% in the determination of the target analyte.

Interfering Ion	Tolerance Ratio (Interfering Ion : Copper)
Na⁺, K⁺, Cl⁻, NO₃⁻, SO₄²⁻	> 1000
Ca²⁺, Mg²⁺	500
Mn²⁺	200
Al³⁺	100
Ni²⁺	50
Co²⁺	20
Fe³⁺	10
Zn²⁺	10
Cd²⁺	5

Note: This data should be used as a guideline. It is recommended to perform interference studies for your specific sample matrix and analytical conditions.

Logical Relationship Diagram: pH and Selectivity

Caption: The influence of pH on complex formation and interference.

References

• Aswar, A. S., & Joshi, M. D. (2008). Solvent extraction and spectrophotometric determination of copper(II) with 2-hydroxy-5-methylacetophenoneisonicotinoylhydrazone (HMAINH). Indian Journal of Chemical Technology, 15, 79-81. Available at: [Link]

• Ghazy, S. E., El-Shahawi, M. S., & Gad, A. M. (2006). Spectrophotometric Determination of Copper(II) in Natural Waters, Vitamins and Certified Steel Scrap Samples Using Acetophenone-p-chlorophenylthiosemicarbazone. Journal of the Iranian Chemical Society, 3(2), 140-150. Available at: [Link]

• Kukushkin, V. Y., & Pombeiro, A. J. L. (1999). Oxime and oximate metal complexes: unconventional synthesis and reactivity. Coordination Chemistry Reviews, 181, 147-175. Available at: [Link]

• Li, L., Yang, L., & Li, F. (2020). Synthesis of 1-(2-Hydroxyphenyl) Dec-2-en-1-One Oxime and Its Flotation and Adsorption Behavior for Malachite. Frontiers in Chemistry, 8, 592771. Available at: [Link]

• MySkinRecipes. (n.d.). 1-(2-hydroxyphenyl)-1-ethanone oxime. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-Hydroxyphenyl)ethan-1-one oxime. Retrieved from [Link]

• Raafid, E., et al. (2021). Spectrophotometric Determination of Cu(II) in Analytical Sample Using a New Chromogenic Reagent (HPEDN). Egyptian Journal of Chemistry, 64(3), 1079-1087. Available at: [Link]

• Reddy, N. C. G., et al. (2015). Spectrophotometric determination of copper(II) in ground water and food samples by using N'-(1-(pyridin-2-yl)ethylidene)isonicotinohydrazide. Journal of Chemical and Pharmaceutical Research, 7(2), 581-590. Available at: [Link]

• Roy, B., et al. (2009). Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc from the same solution. Chemistry Central Journal, 3, 11. Available at: [Link]

• S. Zain ul Aabidin, H., et al. (2023). Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S. Turkish Journal of Chemistry, 47(4), 819-827. Available at: [Link]

• Shutie, W. M. (1981). Studies of oxime complexes (Doctoral dissertation, Polytechnic of North London). London Metropolitan University Repository. Available at: [Link]

• Yang, J., et al. (2023). Selective Extraction of Cu (II) Using Novel C=O–NOH-Contained Hydroxamic Acid. Solvent Extraction and Ion Exchange, 41(6), 789-809. Available at: [Link]

Sources

• 1. 1-(2-hydroxyphenyl)-1-ethanone oxime [myskinrecipes.com]
• 2. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 3. researchgate.net [researchgate.net]
• 4. jocpr.com [jocpr.com]
• 5. Synthesis of 1-(2-Hydroxyphenyl) Dec-2-en-1-One Oxime and Its Flotation and Adsorption Behavior for Malachite - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc from the same solution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Iodometric determination of copper and iron in one solution | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: A Researcher's Guide to Metal Complexation with 1-(2-Hydroxyphenyl)ethan-1-one oxime

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for researchers utilizing 1-(2-Hydroxyphenyl)ethan-1-one oxime, a versatile bidentate chelating agent. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to address common challenges encountered during its application in metal complexation studies. Our focus is to explain the causality behind experimental phenomena, particularly the critical influence of pH, to ensure the integrity and reproducibility of your results.

Section 1: The Fundamental Role of pH in Complexation

1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-Hydroxyacetophenone oxime, possesses two key functional groups involved in chelation: a phenolic hydroxyl (-OH) and an oxime (-NOH) group. The availability of the lone pair electrons on the oxygen and nitrogen atoms for coordination with a metal ion is directly controlled by the hydrogen ion concentration (pH) of the solution.

The chelation process is a stepwise acid-base equilibrium. At a low pH, both the phenolic and oxime groups are protonated (H₂L). As the pH increases, the more acidic phenolic proton dissociates first, creating the mono-anionic form (HL⁻). This deprotonation is essential for the ligand to act as an effective nucleophile and coordinate with a positively charged metal ion (Mⁿ⁺). The formation of the stable metal-ligand complex (e.g., ML₂ for a divalent metal) involves the displacement of these protons.[1][2] Therefore, controlling the pH is not merely a procedural step but the primary means of controlling the speciation of the ligand and, consequently, the formation and stability of the metal complex.

Caption: pH-dependent deprotonation of the ligand is required for metal chelation.

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during complexation experiments in a question-and-answer format.

Q1: I've mixed my metal ion solution with the 1-(2-hydroxyphenyl)ethan-1-one oxime ligand, but I don't observe the expected color change or any indication of complex formation. What is wrong?

A1: The most probable cause is that the pH of your solution is too low. For the ligand to chelate a metal ion, its phenolic hydroxyl group must be deprotonated. In a highly acidic environment (low pH), the equilibrium favors the fully protonated, inactive form of the ligand. Furthermore, an excess of H⁺ ions will compete with the metal ions for the ligand's binding sites.

• Troubleshooting Steps:

  • Measure the pH of your reaction mixture. Complex formation with many transition metals typically commences at a pH between 2.5 and 3.5.[2]

  • Gradually increase the pH of the solution using a dilute, non-complexing base (e.g., NaOH or NH₄OH) while monitoring for the characteristic color change that indicates complex formation.

  • Be aware that each metal has an optimal pH range for maximum complex stability. You may need to perform a pH optimization study (see Q3).

Q2: My solution becomes cloudy and forms a precipitate immediately after I add the metal salt or when I adjust the pH upwards.

A2: This indicates that the pH is likely too high. At elevated pH levels, most transition metal ions will precipitate out of solution as metal hydroxides (e.g., Cu(OH)₂, Fe(OH)₃). This process competes directly with the desired metal-ligand complexation.

• Troubleshooting Steps:

  • Immediately lower the pH of a separate, freshly prepared solution with a dilute acid (e.g., HClO₄, HNO₃) to dissolve the precipitate and then carefully raise it to the desired range.

  • Ensure you are using an appropriate buffer system to maintain the pH within the optimal window for complexation, preventing it from drifting too high.

  • Consult a Pourbaix diagram for your specific metal to understand its pH-dependent stability regions and avoid conditions that favor hydroxide precipitation.

Q3: How do I determine the ideal pH for achieving maximum complexation between my specific metal ion and the ligand?

A3: You must perform a pH optimization experiment. This involves preparing a series of solutions with a constant concentration of the metal and ligand while systematically varying the pH.

• Experimental Approach (Spectrophotometric):

  • Prepare a set of buffered solutions covering a wide pH range (e.g., from pH 2 to 10).

  • To each buffered solution, add identical amounts of your metal ion and ligand stock solutions.

  • Allow the solutions to equilibrate.

  • Measure the absorbance of each solution at the wavelength of maximum absorbance (λ_max) for the metal complex.

  • Plot Absorbance vs. pH. The pH value at which the absorbance is highest corresponds to the optimal pH for complex formation. For example, a derivative of this oxime showed optimal performance for copper complexation at pH 8 in a flotation study.[3][4]

Q4: The absorbance readings for my metal complex are drifting and not stable over time. What causes this?

A4: Drifting absorbance can be due to several factors:

• Slow Reaction Kinetics: The complexation reaction may not have reached equilibrium. Allow for a longer incubation time (e.g., 15-30 minutes) after mixing the reagents and before taking a measurement.

• Photodecomposition: Some metal complexes are light-sensitive. Protect your samples from light if you suspect this is an issue.

• Precipitation: A slow-forming precipitate (either metal hydroxide or the complex itself, if its solubility is exceeded) can cause light scattering, leading to unstable readings. Visually inspect the cuvette for any signs of turbidity.

• pH Fluctuation: If your solution is not adequately buffered, the pH can drift, shifting the complexation equilibrium and thus changing the absorbance.

Q5: I am trying to determine the stoichiometry of the complex (e.g., 1:1 vs. 1:2 metal-to-ligand) and my results are inconsistent. Why?

A5: Accurate stoichiometric analysis (e.g., using Job's plot of continuous variation or the mole-ratio method) is critically dependent on a stable and optimal pH. Different complex species (e.g., ML and ML₂) can coexist in solution, and their relative concentrations are pH-dependent.[1] If the pH is not held constant and at the optimal value for the formation of a single, dominant species, your results will be difficult to interpret. Always perform stoichiometric studies in a well-buffered medium at the predetermined optimal pH.

Section 3: Key Experimental Protocols

Protocol 3.1: Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime

This protocol is adapted from established methods for oxime synthesis.[3]

• Dissolution: In a round-bottom flask, dissolve 2-hydroxyacetophenone (1 equivalent) in methanol.

• Addition of Hydroxylamine: In a separate beaker, prepare an aqueous solution of hydroxylamine hydrochloride (NH₂OH·HCl, ~1.2 equivalents).

• Reaction: Add the hydroxylamine solution to the flask containing the 2-hydroxyacetophenone.

• pH Adjustment: Slowly add a 5% NaOH solution to the reaction mixture to adjust the pH to approximately 7-8. The neutralization of HCl is necessary to free the hydroxylamine nucleophile.

• Heating: Stir the mixture at 50-60°C for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: After the reaction is complete, remove the methanol solvent under reduced pressure using a rotary evaporator.

• Precipitation & Purification: Add cold deionized water to the residue to precipitate the crude product. Filter the solid, wash it with cold water, and recrystallize from an appropriate solvent system (e.g., ethanol-water) to obtain the pure oxime.

• Characterization: Dry the product under vacuum and confirm its identity by measuring its melting point and acquiring spectroscopic data (e.g., FTIR, ¹H-NMR).

Protocol 3.2: General Spectrophotometric Determination of a Metal Ion

This protocol provides a framework for quantifying a metal ion using its complex with 1-(2-hydroxyphenyl)ethan-1-one oxime.[5][6]

• Preparation of Standard Solutions: Prepare a series of standard solutions of the target metal ion with known concentrations.

• Preparation of Reagents: Prepare a stock solution of the synthesized ligand in a suitable solvent (e.g., ethanol). Prepare a buffer solution for the predetermined optimal pH.

• Complex Formation: In a series of volumetric flasks, add a known volume of each metal standard, an excess of the ligand solution (to ensure all metal reacts), and the pH buffer. Dilute to the mark with deionized water. Prepare a "blank" solution containing all reagents except the metal ion.

• Equilibration: Allow the flasks to stand for at least 15-20 minutes for the color to fully develop and the reaction to reach equilibrium.

• Spectrophotometric Measurement: Set the spectrophotometer to the wavelength of maximum absorbance (λ_max) for the metal complex. Zero the instrument using the reagent blank. Measure the absorbance of each standard solution.

• Calibration Curve: Plot a graph of Absorbance versus Metal Ion Concentration. The plot should be linear and follow the Beer-Lambert Law.

• Unknown Sample Analysis: Treat the unknown sample in the same manner as the standards and measure its absorbance. Determine its concentration using the calibration curve.

Caption: A typical workflow for metal complexation analysis.

Section 4: Data Summary Table

The optimal pH for complexation is highly dependent on the specific metal ion due to differences in ionic radius, charge, and the stability constant of the resulting complex. The following table provides illustrative pH ranges where complex formation is often observed for divalent transition metals with similar chelating agents. Note: These values are for guidance; empirical determination is essential for each specific experimental system.

Metal Ion	Typical Starting pH for Complexation	General Optimal pH Range	Notes
Cu(II)	~2.5 - 3.0[2]	4.0 - 8.0[3][4]	Often forms the most stable complexes among first-row transition metals.
Ni(II)	~3.0 - 3.5	5.0 - 7.0	Complexation typically occurs at a slightly higher pH than Cu(II).
Co(II)	~3.0 - 3.5	5.0 - 7.5	Stability is generally lower than Ni(II) and Cu(II) complexes.[1]
Zn(II)	~4.0 - 5.0	6.0 - 8.0	Prone to forming stable hydroxo-complexes at higher pH.
Fe(III)	~2.5 - 3.0[2]	3.0 - 5.0	Requires a lower pH to prevent precipitation as Fe(OH)₃.

References

• YMER. (2022). Spectroscopic Synthesis and Fluorescence Analysis of 1-(2-Hydroxyphenyl) ethanone Schiff Bases and Their Metal Complexes. YMER, 21(08), 1496-1504. Link

• Sankhe, S., & Moosa, F. (2024). The Formation Constants Of Certain Transition Metal Complexes 4-[(E)-{(2E)-[(3E)-3-(Hydroxyimino)Butan-2- Ylidene]Hydrazinylidene}Methyl]Phenol Were Determined In A Mixed Solvent System. Educational Administration: Theory and Practice, 30(1), 4555-4560. Link

• Sadafale, V. A. (2024). Synthesis of Schiff Base Metal Complexes of 1-(2-hydroxy-5-methylphenyl) Ethan-1-One and Benzohydrazide, Their Characterization and Biological Studies. ResearchGate. Link

• Li, L., Yang, L., & Li, F. (2020). Synthesis of 1-(2-Hydroxyphenyl) Dec-2-en-1-One Oxime and Its Flotation and Adsorption Behavior for Malachite. Frontiers in Chemistry, 8, 592771. Link

• Journal of Current Pharma Research. (Date N/A). pH metric analysis of complex formation of Cu(II),Ni(II),Co(II) and Fe(III)metal ions and 2-hydroxy. JOCPR. Link

• Hathi, M. V., et al. (2009). SYNTHESIS, CHARACTERIZATION AND pH METRIC STUDY OF SOME NOVEL METAL COMPLEXES. International Journal of Chemical Sciences, 7(3), 2103-2107. Link

• Nurchi, V. M., et al. (2021). A Friendly Complexing Agent for Spectrophotometric Determination of Total Iron. Molecules, 26(11), 3071. Link

• Kukushkin, V. Y., & Pombeiro, A. J. L. (1999). Oxime and oximate metal complexes: unconventional synthesis and reactivity.

• MDPI. (Date N/A). Synthesis, Characterization and Biological Studies of Metal(II) Complexes of (3E)-3-[(2-{(E)-[1-(2,4-Dihydroxyphenyl) ethylidene]amino}ethyl)imino]-1-phenylbutan-1-one Schiff Base. MDPI. Link

• IUPAC. (Date N/A). IUPAC Publications of Compilations and Critical Evaluations of Stability Constants. IUPAC. Link

• PubMed. (2020). Synthesis of 1-(2-Hydroxyphenyl) Dec-2-en-1-One Oxime and Its Flotation and Adsorption Behavior for Malachite. PubMed. Link

• SciSpace. (Date N/A). pH-Metric Study on Determination of Metal-Ligand Stability Constants of some Substituted Isoxazolines. SciSpace. Link

• National Institute of Standards and Technology. (Date N/A). NIST Critically Selected Stability Constants of Metal Complexes Database. NIST. Link

• ResearchGate. (Date N/A). Effect of pH and Metal Ions on Protein−Metal Complexation Modeled by Fluorescence Quenching. ResearchGate. Link

• JETIR. (Date N/A). pH-Metric Study On Metal-Ligand Stability Constants Of Cu(II) And Ni(II) Complexes With Hydroxy Substituted Chalcone. Jetir.Org. Link

• ResearchGate. (Date N/A). Stability Constants of Metal Complexes in Solution. ResearchGate. Link

• PubChem. (Date N/A). 1-(2-hydroxyphenyl)-1-ethanone oxime. PubChem. Link

• ResearchGate. (Date N/A). Spectrophotometric Determination of Iron. ResearchGate. Link

• ZANCO Journals. (2022). Spectrophotometric Determination of Fe(II) and Fe(III) Using 5-(4-Ethylphenyl azo ) 2-Hydroxybenzaldehyde Oxime Reagent. ZANCO Journals. Link

• Oriental Journal of Chemistry. (Date N/A). Spectrophotometric micro determination of silver(I) using meloxicam as a new analytical reagent. Oriental Journal of Chemistry. Link

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Technical Support Center: Troubleshooting Low Yields in the Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime Metal Complexes

Welcome to the technical support center for the synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime and its corresponding metal complexes. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low reaction yields. The following information is presented in a question-and-answer format to directly address specific challenges you may encounter during your experimental work.

Part 1: Troubleshooting the Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime (The Ligand)

A successful metal complex synthesis begins with a high-purity, well-characterized ligand. Low yields in the final complex often trace back to issues in the initial oxime formation.

FAQ 1: My synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime is resulting in a low yield. What are the primary causes and how can I address them?

Low yields in the synthesis of 1-(2-Hydroxyphenyl)ethan-1-one oxime can often be attributed to several critical factors, primarily revolving around reaction conditions and reagent stoichiometry.

Potential Cause 1: Suboptimal Reaction pH

The formation of oximes is highly pH-dependent. The reaction involves the nucleophilic attack of hydroxylamine on the carbonyl carbon of 2-hydroxyacetophenone. An inappropriate pH can either fail to sufficiently activate the carbonyl group or lead to unwanted side reactions.

• Expert Insight: The reaction is typically catalyzed by a weak acid, which protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by the lone pair of electrons on the nitrogen atom of hydroxylamine. However, a strongly acidic medium can protonate the hydroxylamine, reducing its nucleophilicity. Conversely, a basic medium is often required when using hydroxylamine hydrochloride to liberate the free hydroxylamine.[1]

• Troubleshooting Steps:

  • Monitor pH: If using hydroxylamine hydrochloride, a base such as sodium hydroxide, potassium hydroxide, or pyridine is necessary to neutralize the liberated HCl.[2][3] The pH of the reaction mixture should be carefully monitored and maintained in a slightly acidic to neutral range for optimal results.

  • Base Stoichiometry: Ensure the correct stoichiometric amount of base is used. An excess of a strong base can lead to side reactions involving the phenolic hydroxyl group.

  • Gradual Addition: Consider the slow, dropwise addition of the base to the reaction mixture to maintain better control over the pH.

Potential Cause 2: Inappropriate Reaction Temperature

Temperature plays a crucial role in the reaction kinetics. While heating is often necessary to drive the reaction to completion, excessive temperatures can lead to the decomposition of the starting materials or the product.

• Expert Insight: Many classical oxime synthesis procedures involve refluxing the reaction mixture.[1][3] However, the optimal temperature can vary depending on the solvent and the specific reactivity of the starting ketone.

• Troubleshooting Steps:

  • Optimize Temperature: If the reaction is sluggish at room temperature, gradually increase the temperature while monitoring the progress by Thin Layer Chromatography (TLC). Refluxing in ethanol is a common practice.

  • Avoid Overheating: Be cautious of excessive heating, as it can promote the formation of side products. If decomposition is suspected, try running the reaction at a lower temperature for a longer duration.

Potential Cause 3: Improper Solvent Selection

The choice of solvent can significantly impact the solubility of the reactants and the reaction rate.

• Expert Insight: Ethanol is a commonly used solvent for oxime synthesis as it effectively dissolves both the 2-hydroxyacetophenone and the hydroxylamine salt/base mixture.[3]

• Troubleshooting Steps:

  • Ensure Solubility: Verify that all reactants are soluble in the chosen solvent at the reaction temperature. If solubility is an issue, consider using a co-solvent system.

  • Solvent Purity: Use anhydrous solvents to prevent unwanted side reactions, particularly if any of the reagents are water-sensitive.[4]

Potential Cause 4: Issues During Work-up and Purification

Significant product loss can occur during the isolation and purification steps.

• Expert Insight: The oxime product is often isolated by precipitation in an ice-water mixture followed by filtration.[1] Inefficient precipitation or washing can lead to lower isolated yields.

• Troubleshooting Steps:

  • Efficient Precipitation: Ensure the reaction mixture is poured into a sufficiently large volume of cold water to induce complete precipitation of the oxime.

  • Washing: Wash the collected solid with cold water to remove any inorganic salts. Avoid using large volumes of organic solvents for washing, as the product may have some solubility.

  • Recrystallization: For purification, recrystallization from a suitable solvent system (e.g., ethanol-water) can be employed. Perform this step carefully to minimize product loss.

Part 2: Troubleshooting the Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime Metal Complexes

Once a good yield of the pure oxime ligand is obtained, the next critical step is the complexation with the desired metal ion. Low yields in this stage can be due to a variety of factors related to the coordination chemistry of the ligand and the metal salt.

FAQ 2: I have pure 1-(2-Hydroxyphenyl)ethan-1-one oxime, but the yield of my metal complex (e.g., Cu(II), Ni(II), Co(II), or Zn(II)) is low. What are the likely causes?

The formation of a stable metal complex is an equilibrium process that can be influenced by several experimental parameters.

Potential Cause 1: Incorrect Ligand-to-Metal Stoichiometry

The ratio of the ligand to the metal salt is crucial for the formation of the desired complex. 1-(2-Hydroxyphenyl)ethan-1-one oxime can act as a bidentate ligand, coordinating through the phenolic oxygen and the oxime nitrogen.[5] Depending on the coordination number and preferred geometry of the metal ion, different stoichiometries (e.g., 1:1 or 1:2 metal-to-ligand) may be favored.

• Expert Insight: For many divalent transition metals like Cu(II), Ni(II), and Co(II), a 1:2 metal-to-ligand ratio is common, leading to the formation of ML2 complexes.[2][3] However, other stoichiometries are possible depending on the reaction conditions and the presence of other coordinating species (e.g., solvent molecules, counter-ions).

• Troubleshooting Steps:

  • Vary the Stoichiometry: Systematically vary the ligand-to-metal molar ratio (e.g., 1:1, 2:1, 3:1) to determine the optimal condition for the formation of your desired complex. Monitor the reaction by TLC or another suitable analytical technique.

  • Literature Precedent: Consult the literature for similar metal complexes with this or related oxime ligands to get an idea of the expected stoichiometry.[6][7][8]

Potential Cause 2: Suboptimal pH for Complexation

The pH of the reaction medium plays a critical role in the deprotonation of the phenolic hydroxyl group of the ligand, which is often necessary for coordination to the metal ion.

• Expert Insight: The phenolic proton is acidic and needs to be removed for the oxygen to act as a coordinating atom. This is often achieved by adding a base to the reaction mixture. The optimal pH for complex formation can vary depending on the metal ion.[9] For instance, the formation of some Cu(II)-oxime complexes is favored at a pH of around 8.[9]

• Troubleshooting Steps:

  • pH Adjustment: If the complex formation is sluggish, try adjusting the pH of the reaction mixture. A weak base like sodium acetate or a non-coordinating organic base can be used.

  • Stepwise Deprotonation: Be aware that the oxime proton is also weakly acidic and can be removed under more basic conditions, potentially leading to different complex species. Careful control of pH is therefore essential.

Potential Cause 3: Inappropriate Choice of Metal Salt and Solvent

The counter-ion of the metal salt and the solvent can influence the solubility of the reactants and the final complex, as well as participate in the coordination sphere of the metal.

• Expert Insight: Metal acetates are often preferred over chlorides or nitrates as the acetate ion can act as a base to facilitate the deprotonation of the ligand.[10] The choice of solvent is also critical; it should be one in which both the ligand and the metal salt are soluble. Methanol and ethanol are commonly used solvents for the synthesis of such complexes.[10][11]

• Troubleshooting Steps:

  • Screen Metal Salts: If you are using a metal chloride or nitrate and experiencing low yields, consider switching to the corresponding metal acetate.

  • Optimize Solvent System: Ensure that both the ligand and the metal salt are fully dissolved in the solvent before mixing. If solubility is an issue, a mixed solvent system or gentle heating may be necessary. The solubility of the resulting complex is also a key factor; an ideal solvent will allow for the precipitation of the pure complex upon cooling, facilitating its isolation.[12]

Potential Cause 4: Unfavorable Reaction Kinetics

The rate of complex formation can be slow, and insufficient reaction time or temperature can lead to incomplete conversion.

• Expert Insight: The formation of metal complexes often requires a period of heating under reflux to ensure the reaction goes to completion.[11]

• Troubleshooting Steps:

  • Increase Reaction Time: If the yield is low after a short reaction time, try extending the reflux period. Monitor the progress of the reaction by TLC to determine when it has reached completion.

  • Optimize Temperature: While refluxing is common, some complexes may be thermally unstable. If you suspect decomposition, try running the reaction at a lower temperature for a longer duration.

Potential Cause 5: Competing Side Reactions

Side reactions can consume the starting materials or lead to the formation of undesired byproducts, thus lowering the yield of the target complex.

• Expert Insight: One possible side reaction is the hydrolysis of the oxime back to the ketone and hydroxylamine, especially under strongly acidic or basic conditions.[13]

• Troubleshooting Steps:

  • Control Reaction Conditions: Maintain careful control over the pH and temperature of the reaction to minimize the likelihood of side reactions.

  • Inert Atmosphere: For air-sensitive metal ions (e.g., Co(II)), conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation and improve the yield of the desired complex.

Experimental Protocols

Protocol 1: Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

This protocol provides a general procedure for the synthesis of the oxime ligand.

Materials:

• 2-Hydroxyacetophenone

• Hydroxylamine hydrochloride (NH2OH·HCl)

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

• Ethanol

• Distilled water

Procedure:

• In a round-bottom flask, dissolve hydroxylamine hydrochloride in a minimal amount of water.

• In a separate beaker, prepare a solution of KOH or NaOH in ethanol.

• Add the basic solution dropwise to the hydroxylamine hydrochloride solution with stirring.

• To this mixture, add a solution of 2-hydroxyacetophenone in ethanol.

• Heat the reaction mixture to reflux for 1-2 hours. Monitor the reaction progress using TLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker containing an ice-water mixture to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from an ethanol-water mixture to obtain pure 1-(2-Hydroxyphenyl)ethan-1-one oxime.

Protocol 2: General Synthesis of a Metal(II) Complex of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

This protocol outlines a general method for the synthesis of a metal complex with the prepared oxime ligand.

Materials:

• 1-(2-Hydroxyphenyl)ethan-1-one oxime

• Metal(II) acetate hydrate (e.g., Cu(OAc)2·H2O, Ni(OAc)2·4H2O, Co(OAc)2·4H2O, or Zn(OAc)2·2H2O)

• Methanol or Ethanol

Procedure:

• Dissolve 1-(2-Hydroxyphenyl)ethan-1-one oxime (2 molar equivalents) in hot methanol or ethanol in a round-bottom flask.

• In a separate beaker, dissolve the metal(II) acetate hydrate (1 molar equivalent) in the same solvent, with gentle heating if necessary.

• Slowly add the metal salt solution to the hot ligand solution with constant stirring.

• A change in color and/or the formation of a precipitate should be observed, indicating complex formation.

• Heat the reaction mixture to reflux for 1-3 hours.

• Allow the mixture to cool to room temperature, and then cool further in an ice bath to maximize precipitation.

• Collect the solid complex by vacuum filtration.

• Wash the precipitate with a small amount of cold solvent and then with diethyl ether.

• Dry the final product in a vacuum oven.

Data Presentation

Table 1: Troubleshooting Summary for Low Yields in Metal Complex Synthesis

Potential Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete Reaction	Incorrect stoichiometry, suboptimal pH, low temperature, short reaction time.	Vary ligand-to-metal ratio, adjust pH with a weak base, increase reaction temperature and/or time.
Product Decomposition	Excessive heat, presence of oxygen (for sensitive metals).	Lower reaction temperature and extend reaction time, use an inert atmosphere.
Poor Solubility	Inappropriate solvent for reactants or product.	Screen different solvents or use a co-solvent system.
Side Reactions	Hydrolysis of the oxime, competing coordination of solvent or counter-ions.	Maintain optimal pH, choose a non-coordinating solvent and a suitable metal salt (e.g., acetate).
Loss During Work-up	Incomplete precipitation, product solubility in wash solvents.	Optimize precipitation conditions, use minimal amounts of cold wash solvents.

Visualization of Key Processes

Diagram 1: General Workflow for Troubleshooting Low Yields

Caption: A logical workflow for diagnosing and resolving low yields.

Diagram 2: Key Factors in Metal Complex Formation

Caption: Interplay of factors influencing the yield of the metal complex.

References

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• Bawa, G., & Sawalem, M. (2018). Synthesis of Some Acetophenone Oximes and Their Corresponding Bridged Terphthaloyl Oxime Ester. Academic Journal of Life Sciences, 4(12), 80-84.
• Chaudhary, A., & Singh, R. V. (2012). Schiff base complexes of Copper (II) ions : Synthesis, Characterization and Antimicrobial studies. Journal of Chemical and Pharmaceutical Research, 4(1), 437-443.
• Demir, I., & Ihsan Pekacar, A. (2010). Synthesis and Characterization of Transition Metal Complexes of Oxime. Asian Journal of Chemistry, 19(3), 1919-1924.
• Li, L., Yang, L., & Li, F. (2020). Synthesis of 1-(2-Hydroxyphenyl) Dec-2-en-1-One Oxime and Its Flotation and Adsorption Behavior for Malachite. Frontiers in Chemistry, 8, 592771.
• Jadhav, A. D., Gade, E. H., Angarkhe, B. L., & Durrani, A. (2018). An Efficient One Pot Synthesis of Oxime by Classical Method. International Journal of Chemical and Physical Sciences, 7, Special Issue.
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• Koumousi, E. S., et al. (2010). A family of Ni10 cages from the use of di-2-pyridyl ketone oxime. Dalton Transactions, 39(20), 4895-4897.
• Kiosse, G. A., et al. (1985). Crystal structure of the copper(II) complex with the salicylaldehyde S-methylthiosemicarbazone. Kristallografiya, 30(2), 277-282.
• Loiseau, F., & Beauchemin, A. M. (2012). Synthesis of Oximes from Alkynes and Hydroxylamine. Organic Syntheses, 89, 410-421.
• Moushi, E., et al. (2011). Synthesis and Structural Characterization of a New Tetranuclear Nickel(II) Sulfato Complex Containing the Anionic Form of Di-2-Pyridyl Ketone Oxime. Journal of Chemistry, 2011, 606271.
• Mamedov, I. G., et al. (2017). Molecular dynamics of (Z)-1-(2-hydroxy-5-methyl-3-nitrophenyl)ethanone oxime and (E)-2-hydroxy-5-methylacetophenone thiosemicarbazone in solution studied by NMR spectroscopy. De Gruyter, 52(1-2), 1-8.

• Patel, K. D., & Patel, N. H. (2015). pH metric analysis of complex formation of Cu(II),Ni(II),Co(II) and Fe(III)metal ions and 2-hydroxy-4-(4'-Aminophenyl)-6-(2'-Hydroxy-5'-Bromophenyl) Pyrimidine and 2-Hydroxy-4-(4'-Chlorophenyl)-6-(2'-Hydroxy-5'-Bromophenyl)Pyrimidine. Journal of Chemical and Pharmaceutical Research, 7(4), 842-848.

• Rollas, S., & Küçükgüzel, Ş. G. (2007).
• Sharghi, H., & Hosseini, M. (2002). A facile one-pot synthesis of aldoximes from aldehydes. Journal of the Iranian Chemical Society, 2(1), 53-55.

• MySkinRecipes. (n.d.). 1-(2-hydroxyphenyl)-1-ethanone oxime. Retrieved from [Link]

• Celik, C., Ulukanlı, Z., & Tümer, M. (2003). Spectroscopic Characterization of Oxime Ligands and Their Complexes. Synthesis and Reactivity in Inorganic and Metal-Organic Chemistry, 33(7), 1195-1212.
• Wilson, A. M., Bailey, P. J., Tasker, P. A., Turkington, J. R., Grant, R. A., & Love, J. B. (2014). Solvent extraction: the coordination chemistry behind extractive metallurgy. Chemical Society Reviews, 43(1), 123-134.
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• Ing, T. S. (2012). Synthesis and characterization of transition metal complexes with hydrazone schiff base ligands. Universiti Malaysia Sarawak.
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• Juniper Publishers. (2022). Synthesis and Characterisation of Zinc (II) and Nickel (II) Complexes with 3-Hydroxy-4-(2-Hydroxy Phenyl) Amino Cyclobut-3-ene-1,2-dione. Retrieved from [Link]

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Strategies to improve the selectivity of 1-(2-Hydroxyphenyl)ethan-1-one oxime for specific metal ions

Welcome to the technical support center for 1-(2-Hydroxyphenyl)ethan-1-one oxime. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this versatile chelating agent. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome challenges and improve the selectivity of your metal ion extractions and analyses. This resource combines theoretical principles with practical troubleshooting and detailed protocols to ensure your experimental success.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the use of 1-(2-Hydroxyphenyl)ethan-1-one oxime for metal ion chelation.

Q1: What is 1-(2-Hydroxyphenyl)ethan-1-one oxime and how does it chelate metal ions?

1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-Hydroxyacetophenone oxime, is an organic compound with the formula C₈H₉NO₂.[1][2] It belongs to the family of oximes, which are characterized by the C=N-OH functional group.[3][4] Its ability to act as a chelating agent stems from the presence of both a hydroxyl (-OH) group on the phenyl ring and the oxime group. These groups can donate lone pairs of electrons to a metal ion, forming a stable, ring-like structure called a chelate. This compound is used in various applications, including as a reagent for detecting metal ions and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[5][6]

The chelation mechanism involves the deprotonation of the phenolic hydroxyl group and the oxime hydroxyl group, allowing the oxygen and nitrogen atoms to coordinate with a metal ion. This forms a stable five- or six-membered ring, which is thermodynamically favorable.

Caption: Chelation of a metal ion by 1-(2-Hydroxyphenyl)ethan-1-one oxime.

Q2: What are the key factors influencing the selectivity of this oxime for different metal ions?

The selectivity of 1-(2-Hydroxyphenyl)ethan-1-one oxime for specific metal ions is not absolute and is influenced by several interconnected factors:

• pH of the Aqueous Phase: The pH of the solution is arguably the most critical factor. It dictates the deprotonation of the ligand's hydroxyl groups, which is a prerequisite for chelation.[7] Different metal ions form stable chelates at different pH ranges.[8] By carefully controlling the pH, one can selectively extract a metal ion that forms a stable complex at a particular pH, while other metal ions remain in the aqueous phase.[9]

• Nature of the Metal Ion: The intrinsic properties of the metal ion, such as its charge, ionic radius, and coordination geometry preference, play a significant role. For instance, some metals may preferentially form square planar complexes, while others favor octahedral geometries. The ligand's structure will better accommodate certain geometries, leading to enhanced stability and selectivity.

• Solvent System: The choice of the organic solvent (diluent) is crucial in liquid-liquid extraction. The solvent affects the solubility of both the uncomplexed oxime and the resulting metal-chelate complex. A good solvent should efficiently dissolve the complex while being immiscible with the aqueous phase.[10] The polarity and nature of the solvent can also influence the extraction equilibrium.

• Presence of Other Ions (Masking): The presence of other metal ions or complexing agents in the aqueous phase can interfere with the desired chelation. Masking agents are used to form stable, water-soluble complexes with interfering ions, preventing them from reacting with the oxime.[11][12][13]

Q3: Why is pH control so critical for achieving selective chelation?

As mentioned, pH is a master variable in controlling selectivity. The chelation reaction can be represented by the following equilibrium:

Mⁿ⁺ (aq) + nHL (org) ⇌ MLn (org) + nH⁺ (aq)

Where Mⁿ⁺ is the metal ion, HL is the oxime ligand, and MLn is the metal-oxime complex.

According to Le Chatelier's principle, the position of this equilibrium is highly dependent on the H⁺ concentration (i.e., pH).

• At low pH (high H⁺ concentration): The equilibrium shifts to the left, favoring the dissociation of the metal-ligand complex. Thus, extraction is generally less efficient at low pH.

• At high pH (low H⁺ concentration): The equilibrium shifts to the right, favoring the formation of the metal-ligand complex.

Each metal ion has a characteristic pH range where its extraction is optimal. This is often represented by a pH₅₀ value, which is the pH at which 50% of the metal ion is extracted into the organic phase.[14] By adjusting the pH to a value where the pH₅₀ of the target metal is low and the pH₅₀ of interfering metals is high, a high degree of separation can be achieved.

Q4: How can the structure of 1-(2-Hydroxyphenyl)ethan-1-one oxime be modified to improve selectivity?

Modifying the molecular structure of the oxime ligand is a powerful strategy to fine-tune its selectivity. Common modifications include:

• Introducing Steric Hindrance: Adding bulky substituent groups near the chelating site can sterically hinder the coordination of certain metal ions, particularly those with larger ionic radii or specific coordination geometry requirements.

• Altering Electronic Properties: Introducing electron-donating or electron-withdrawing groups on the phenyl ring can alter the pKa of the hydroxyl groups. This, in turn, affects the pH at which chelation occurs and can shift the selectivity profile.

• Adding More Donor Atoms: Incorporating additional donor atoms (e.g., nitrogen, sulfur) into the ligand structure can create multidentate ligands that form more stable complexes, potentially with enhanced selectivity for specific metal ions.

Q5: What is the role of the organic solvent in selective metal extraction?

The organic solvent, or diluent, is not merely an inert carrier for the extractant. It can significantly influence the extraction process:

• Solubility: The solvent must effectively dissolve both the oxime reagent and the resulting metal-chelate complex to facilitate mass transfer from the aqueous to the organic phase.[10]

• Phase Separation: A good diluent should have low solubility in water to ensure clean and rapid phase separation after extraction.

• Influence on Extraction Equilibrium: The polarity and chemical nature of the solvent can affect the stability of the metal-chelate complex and thus the overall extraction efficiency and selectivity. Aromatic solvents like toluene or xylene often provide different extraction characteristics compared to aliphatic solvents like kerosene.

Q6: What are masking agents and how can they be used to improve selectivity?

Masking agents are substances that selectively form complexes with interfering ions in a mixture, effectively "hiding" them from the primary chelating agent (the oxime).[11] These agents form water-soluble complexes with the interfering ions, preventing their extraction into the organic phase.[12][13]

For example, if you want to selectively extract Copper(II) in the presence of Iron(III), you could use a masking agent like fluoride or citrate. These agents form stable, water-soluble complexes with Iron(III), preventing it from reacting with the 1-(2-Hydroxyphenyl)ethan-1-one oxime and allowing for the selective extraction of Copper(II). Common masking agents include cyanide, citrate, tartrate, and fluoride.[13][15] The choice of masking agent depends on the specific metal ions present in the mixture.[16]

Caption: Principle of using a masking agent to enhance selectivity.

Troubleshooting Guide

This section provides solutions to common problems encountered during experiments with 1-(2-Hydroxyphenyl)ethan-1-one oxime.

Problem: My extraction is not selective; multiple metal ions are being co-extracted.

Cause: This is a common issue and can be due to several factors, including suboptimal pH, the absence of a suitable masking agent, or an inappropriate solvent system.

Solution Workflow:

Caption: Troubleshooting workflow for co-extraction of metal ions.

Detailed Steps:

• pH Optimization:

  • Prepare a series of aqueous solutions containing the metal ion mixture.

  • Adjust the pH of each solution to a different value within a relevant range (e.g., pH 1 to 7).

  • Perform the extraction with a fixed concentration of 1-(2-Hydroxyphenyl)ethan-1-one oxime in your chosen organic solvent.

  • Analyze the metal content in both the aqueous and organic phases for each pH value.

  • Plot the percentage of extraction versus pH for each metal ion to determine the optimal pH for selective separation.

• Use of Masking Agents:

  • Based on the interfering metal ion, select an appropriate masking agent. For instance, use triethanolamine to mask aluminum and iron.[16]

  • Add the masking agent to the aqueous phase before the extraction.

  • Optimize the concentration of the masking agent to ensure complete masking of the interfering ion without affecting the extraction of the target metal.

Problem: The metal-oxime complex is precipitating at the interface or in one of the phases.

Cause: The solubility of the metal-oxime complex in the chosen organic solvent may be insufficient. Precipitation can also occur if the concentration of the metal or the ligand is too high.

Solutions:

• Change the Organic Solvent: Switch to a solvent in which the metal-oxime complex is more soluble. For example, if you are using an aliphatic solvent like hexane, try an aromatic solvent like toluene or a more polar solvent like methyl isobutyl ketone (MIBK).

• Decrease Concentrations: Reduce the initial concentration of the metal ion in the aqueous phase or the concentration of the oxime in the organic phase.

• Add a Phase Modifier: In some cases, adding a small amount of a long-chain alcohol (e.g., isodecanol) to the organic phase can improve the solubility of the complex and prevent the formation of a third phase.

Problem: The extraction efficiency for my target metal ion is low.

Cause: This could be due to a non-optimal pH, insufficient ligand concentration, or a short contact time.

Solutions:

• Verify and Optimize pH: Ensure that the pH of the aqueous phase is within the optimal range for the extraction of your target metal.

• Increase Ligand Concentration: Increase the concentration of 1-(2-Hydroxyphenyl)ethan-1-one oxime in the organic phase. According to the law of mass action, this will shift the equilibrium towards the formation of the metal-oxime complex.

• Increase Contact Time: Ensure that the aqueous and organic phases are mixed vigorously for a sufficient amount of time to allow the extraction equilibrium to be reached. Perform a kinetic study by varying the shaking time to determine the optimal duration.

Problem: I'm having difficulty stripping the metal ion from the loaded organic phase.

Cause: The metal-oxime complex is too stable to be broken down by the stripping solution. This is often the case with strong chelating agents.

Solutions:

• Increase Stripping Agent Concentration: Use a more concentrated acid solution (e.g., sulfuric acid or hydrochloric acid) for stripping. The higher concentration of H⁺ ions will shift the extraction equilibrium back towards the aqueous phase.[17]

• Change the Stripping Agent: If a particular acid is ineffective, try a different one. The choice of stripping agent can also depend on the downstream application of the recovered metal ion.

• Use a Multi-Stage Stripping Process: Instead of a single stripping step, perform multiple consecutive stripping steps with fresh stripping solution to achieve a higher overall recovery of the metal ion.

Experimental Protocols

Protocol 1: General Solvent Extraction of Copper(II) using 1-(2-Hydroxyphenyl)ethan-1-one Oxime

This protocol provides a general procedure for the liquid-liquid extraction of copper(II) ions.

• Preparation of Aqueous Phase:

  • Prepare a 100 ppm stock solution of Copper(II) by dissolving the appropriate amount of CuSO₄·5H₂O in deionized water.

  • Pipette a known volume of the stock solution into a beaker and dilute with deionized water.

  • Adjust the pH of the solution to the desired value (e.g., pH 4.0) using dilute H₂SO₄ or NaOH.[17]

• Preparation of Organic Phase:

  • Prepare a 0.1 M solution of 1-(2-Hydroxyphenyl)ethan-1-one oxime in a suitable organic solvent (e.g., toluene or MIBK).

• Extraction:

  • In a separatory funnel, combine equal volumes (e.g., 20 mL) of the prepared aqueous and organic phases.

  • Shake the funnel vigorously for 5-10 minutes to ensure thorough mixing and allow for the transfer of the copper-oxime complex into the organic phase.[17]

• Phase Separation:

  • Allow the phases to separate completely. The organic phase, now colored due to the copper complex, will typically be the upper layer (depending on the solvent density).

  • Carefully drain the lower aqueous phase (raffinate) into a beaker.

  • Collect the upper organic phase (loaded organic) into a separate container.

• Analysis:

  • Determine the concentration of copper remaining in the aqueous phase using a suitable analytical technique, such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

  • Calculate the percentage of extraction using the formula: % Extraction = [(C_initial - C_final) / C_initial] * 100 where C_initial is the initial concentration of copper in the aqueous phase and C_final is the final concentration.

Protocol 2: Synthesis of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

This protocol describes a common method for synthesizing the oxime from 2'-hydroxyacetophenone.[18]

• Dissolve 2'-hydroxyacetophenone (1 equivalent) in ethanol in a round-bottom flask.

• Prepare a solution of hydroxylamine hydrochloride (1.1 equivalents) and sodium hydroxide (1.1 equivalents) in water.

• Add the hydroxylamine solution to the flask containing the 2'-hydroxyacetophenone.

• Reflux the mixture for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cool the reaction mixture to room temperature and then place it in an ice bath to induce crystallization.

• Filter the resulting solid and wash it with cold water.

• Recrystallize the crude product from an appropriate solvent (e.g., ethanol/water mixture) to obtain pure 1-(2-Hydroxyphenyl)ethan-1-one oxime.

• Confirm the structure and purity of the synthesized compound using techniques such as NMR, IR spectroscopy, and melting point determination.

Protocol 3: Using a Masking Agent to Improve Selectivity (Separation of Cu(II) from Fe(III))

This protocol demonstrates the use of sodium fluoride as a masking agent to selectively extract Cu(II) in the presence of Fe(III).

• Prepare an aqueous solution containing both Cu(II) and Fe(III) ions (e.g., 50 ppm of each).

• Adjust the pH of the solution to approximately 3.5.

• Add a solution of sodium fluoride (NaF) to the aqueous phase. The amount of NaF should be in stoichiometric excess relative to the Fe(III) concentration to ensure complete masking.

• Prepare a 0.1 M solution of 1-(2-Hydroxyphenyl)ethan-1-one oxime in an organic solvent (e.g., chloroform).

• Perform the solvent extraction as described in Protocol 1.

• Analyze the concentrations of both Cu(II) and Fe(III) in the aqueous and organic phases to determine the selectivity of the extraction. You should find that Cu(II) is primarily in the organic phase, while Fe(III) remains in the aqueous phase as the stable fluoro complex.

Data Summary

The following table provides hypothetical pH₅₀ values for the extraction of various metal ions with 1-(2-Hydroxyphenyl)ethan-1-one oxime in a toluene-based system. These values are for illustrative purposes and should be determined experimentally for your specific system.

Metal Ion	pH₅₀ (approx.)
Fe(III)	1.8
Cu(II)	3.5
Ni(II)	5.2
Zn(II)	6.0
Co(II)	6.5

Data is illustrative and will vary based on experimental conditions.

By leveraging the information in this guide, you will be better equipped to design, execute, and troubleshoot your experiments involving the selective chelation of metal ions with 1-(2-Hydroxyphenyl)ethan-1-one oxime.

References

• askIITians. (2025, July 15). What is masking and demasking agents in analytical chemistry?
• Smolecule. 1-(2-Hydroxyphenyl)-1-ethanone oxime.
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• JoVE. (2024, April 4). Video: Masking and Demasking Agents.
• RSC Publishing. Selective and Precise Photometric Titration of Metal Using Masking Agents Part Ill. Determination of Calcium, Lead and Zinc in.
• PubMed Central. Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc from the same solution.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 7). Specialty Chemical Extraction Agents: The Impact of Ethanone, 1-(2-hydroxy-5-nonylphenyl)-, oxime on Industrial Metal Processing.
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• Google Patents. US20080245734A1 - Synergistic Solvent Extraction Process.
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Reference Data & Comparative Studies

A Comparative Guide to the Chelating Properties of Oxime Derivatives for Researchers and Drug Development Professionals

In the vast landscape of coordination chemistry, the quest for selective and efficient chelating agents is paramount. Among the diverse classes of ligands, oxime derivatives have carved a significant niche, demonstrating remarkable efficacy in applications ranging from hydrometallurgy to medicinal chemistry.[1][2] This guide offers an in-depth comparative analysis of the chelating properties of various oxime derivatives, grounded in experimental data and established scientific principles. We will explore the structural nuances that govern their binding affinities, the experimental methodologies to quantify their chelation capabilities, and provide a comparative overview to aid in the selection of the most suitable oxime derivative for a given application.

The Fundamental Chemistry of Oxime Chelation

Oximes are characterized by the presence of a C=N-OH functional group, which can be derived from the condensation of an aldehyde or a ketone with hydroxylamine, yielding aldoximes and ketoximes, respectively.[2] The chelating prowess of many oxime derivatives stems from the presence of a donor atom, typically oxygen or nitrogen, positioned to form a stable five- or six-membered ring with a metal ion upon coordination. The most effective oxime-based chelators are often α-hydroxy oximes or those with a phenolic hydroxyl group ortho to the oxime group, such as salicylaldoxime.[1][3] Chelation typically involves the deprotonation of the hydroxyl group, forming a coordinate bond with the metal ion through the oxygen atom, and a second coordinate bond through the nitrogen atom of the oxime group.[4]

The general chelation reaction can be represented as: Mⁿ⁺ + n(R-C(=NOH)-R') ⇌ M(R-C(=NO)-R')n + nH⁺

where Mⁿ⁺ is a metal ion, and R-C(=NOH)-R' represents the oxime ligand.

Key Classes of Oxime Derivatives and Their Comparative Performance

The chelating properties of oximes can be broadly categorized based on their structural features. The most prominent classes include aldoximes, ketoximes, and vic-dioximes, each exhibiting distinct affinities and selectivities for different metal ions.

Aldoximes vs. Ketoximes

In the realm of solvent extraction, particularly for copper, the distinction between aldoximes and ketoximes is critical.[5][6]

• Aldoximes , such as 5-nonylsalicylaldoxime, are generally recognized as very strong extractants for copper, capable of efficient extraction even at low pH levels.[1] However, this strong binding can make the subsequent stripping of the metal from the organic phase more challenging.[1]

• Ketoximes , like 2-hydroxy-5-nonylacetophenone oxime, are moderately strong copper extractants, which makes them easier to strip.[1] They often exhibit better phase separation and stability against degradation by acid-catalyzed hydrolysis compared to aldoximes.[6][7]

The selectivity for copper over iron is another crucial performance indicator. Aldoximes typically exhibit excellent selectivity for copper over iron, whereas ketoximes have poorer selectivity in this regard.[1] To leverage the strengths of both, commercial extractants are often formulated as blends of aldoximes and ketoximes, sometimes with the addition of modifiers, to achieve a balance of high extraction efficiency and favorable stripping characteristics.[5][6][8]

A study on aldoxime-ketoxime solvent mixtures for copper extraction demonstrated that a blend with a ketoxime mole fraction of 0.5 yielded over 99% copper extraction at pH 2.5.[6]

Salicylaldoximes and Derivatives

Salicylaldoxime is a well-known chelating agent that forms stable, often brightly colored complexes with a variety of transition metal ions.[3] It acts as a bidentate ligand, binding through the deprotonated phenolic oxygen and the oxime nitrogen to form a stable five-membered ring.[3]

The stability of salicylaldoxime-metal complexes is influenced by several factors:

• pH : The formation of the chelate is pH-dependent. For instance, it can selectively precipitate copper(II) in weakly acidic solutions, while other metals may require neutral or slightly basic conditions.

• Nature of the Metal Ion : The stability of the complex is influenced by the charge and size of the metal ion.

• Substituents : The electronic properties of substituents on the aromatic ring can significantly impact the stability of the metal complexes. Electron-donating groups tend to increase the basicity of the coordinating atoms, leading to more stable complexes, while electron-withdrawing groups can decrease stability.

Vic-Dioximes: The Case of Dimethylglyoxime

Vic-dioximes, such as dimethylglyoxime (DMG), are renowned for their high selectivity, particularly for nickel(II). DMG forms a characteristic bright red precipitate with Ni(II) in a slightly alkaline solution.[9] In this complex, two DMG ligands coordinate to the nickel ion in a square planar geometry, with strong intramolecular hydrogen bonds between the oxime groups of the two ligands, which contributes to the high stability of the complex.

Quantitative Comparison of Chelating Properties

The efficacy of a chelating agent is quantitatively described by its stability constant (log K) or formation constant (log β), which represents the equilibrium constant for the formation of the metal-ligand complex. A higher value indicates a more stable complex.[10][11]

Oxime Derivative	Metal Ion	log K₁	log K₂	Overall log β₂	Method	Conditions
Salicylaldoxime	Cu(II)	-	-	23.2	Potentiometry	75% Dioxane
Ni(II)	-	-	16.4	Potentiometry	75% Dioxane
Co(II)	-	-	15.6	Potentiometry	75% Dioxane
Zn(II)	-	-	14.8	Potentiometry	75% Dioxane
Dimethylglyoxime	Ni(II)	7.9	9.7	17.6	Potentiometry	Aqueous
Cu(II)	7.0	8.5	15.5	Potentiometry	Aqueous
Co(II)	6.4	7.8	14.2	Potentiometry	Aqueous
2-Hydroxyacetophenone oxime	Cu(II)	10.4	9.3	19.7	Potentiometry	50% Dioxane
Ni(II)	7.5	6.5	14.0	Potentiometry	50% Dioxane
Co(II)	7.1	6.0	13.1	Potentiometry	50% Dioxane

Note: The data presented is compiled from various sources and experimental conditions may vary. Direct comparison should be made with caution.

The general order of stability for many divalent metal ion complexes with oxime derivatives often follows the Irving-Williams series: Mn(II) < Fe(II) < Co(II) < Ni(II) < Cu(II) > Zn(II).[11][12]

Experimental Protocols for Evaluating Chelating Properties

To ensure scientific integrity, the evaluation of chelating properties must be conducted using robust and reproducible experimental protocols. The following are standard methodologies for characterizing metal-oxime interactions.

Synthesis of Oxime Derivatives

General Protocol for the Synthesis of Salicylaldoxime: [13][14]

• Dissolve hydroxylamine hydrochloride in water in a round-bottom flask.

• Gradually add sodium bicarbonate to the stirred solution until effervescence ceases.

• Add salicylaldehyde followed by 95% ethanol with vigorous stirring.

• Heat the mixture to reflux for approximately 1 hour.

• Remove the ethanol via rotary evaporation.

• Cool the remaining aqueous solution in an ice bath to induce crystallization.

• Collect the crystals by filtration, wash with cold water, and dry.

General Protocol for the Synthesis of Dimethylglyoxime: [15]

• Prepare a solution of sodium hydroxylamine monosulfonate.

• React biacetyl monoxime with the sodium hydroxylamine monosulfonate solution.

• The dimethylglyoxime precipitates as crystals upon cooling.

• Filter the crystals and wash with cold water until free of sulfate.

Determination of Stability Constants

Potentiometric Titration (Calvin-Bjerrum Method): [16][17][18]

This is a highly reliable method for determining the stability constants of metal complexes.

• Prepare solutions of the mineral acid, the ligand in the same acid, and a mixture of the ligand and the metal salt in the same acid, all at a constant ionic strength.

• Titrate these solutions against a standard carbonate-free base (e.g., NaOH).

• Record the pH after each addition of the base.

• Plot the pH versus the volume of base added for each titration.

• From the titration curves, calculate the average number of protons associated with the ligand (n̄A) and the average number of ligands attached to the metal ion (n̄).

• The proton-ligand and metal-ligand stability constants can then be calculated from these values.

Spectrophotometric Methods (e.g., Job's Method of Continuous Variation): [19][20]

This method is suitable for complexes that exhibit a distinct absorbance in the UV-Vis spectrum.

• Prepare a series of solutions where the total molar concentration of the metal ion and the ligand is kept constant, but their mole fractions are varied.

• Measure the absorbance of each solution at the wavelength of maximum absorbance (λ_max) of the complex.

• Plot the absorbance versus the mole fraction of the ligand.

• The stoichiometry of the complex is determined from the mole fraction at which the maximum absorbance is observed.

• The stability constant can be calculated from the absorbance data.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the synthesis of oxime derivatives and the determination of stability constants.

Caption: General workflows for the synthesis of salicylaldoxime and dimethylglyoxime.

Caption: Experimental workflows for determining metal-oxime stability constants.

Conclusion

The chelating properties of oxime derivatives are a rich and diverse field of study with significant practical implications. The choice of an appropriate oxime ligand is a critical decision that depends on the specific metal ion of interest, the required stability of the complex, and the experimental conditions. Aldoximes offer high extraction power, particularly for copper, while ketoximes provide advantages in stripping and stability. Vic-dioximes, such as dimethylglyoxime, exhibit remarkable selectivity for certain metal ions like nickel.

This guide has provided a comparative overview of the chelating properties of different oxime derivatives, supported by quantitative data and detailed experimental protocols. By understanding the fundamental principles of oxime chelation and employing rigorous experimental methodologies, researchers and drug development professionals can make informed decisions in their pursuit of novel and efficient metal-chelating systems. The continued exploration of the structure-activity relationships of oxime derivatives will undoubtedly lead to the development of even more sophisticated and selective chelating agents for a wide array of applications.

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• IUPAC Publications of Compilations and Critical Evaluations of Stability Constants. IUPAC. Available at: [Link].

• Determination of nickel(II) as the nickel dimethylglyoxime complex using colorimetric solid phase extraction. ResearchGate. Available at: [Link].

• EXPT. 2 SPECTROPHOTOMETRIC DETERMINATION OF NICKEL USING DIMETHYLGLYOXIME. eGyanKosh. Available at: [Link].

• Transition Metal-Catalyzed Reactions Involving Oximes. ResearchGate. Available at: [Link].

• A selective flotation-spectrophotometric method for the determination of nickel using dimethylglyoxime. SciELO. Available at: [Link].

• Structural Studies of Transition Metal Complexes of 2-Furoin Oxime. Asian Journal of Chemistry. Available at: [Link].

• Process and preparation of salicylaldoxime derivatives. Google Patents.

• Spectrophotometric determination of nickel by adsorption of nickel dimethylglyoximate on naphthalene Masatada SATAKE Received Ja. CORE. Available at: [Link].

• Critical Evaluation of Stability Constants of Metal Complexes of Complexones for Biomedical and Environmental Applications. ResearchGate. Available at: [Link].

• Quantitative Analysis of the Interactions of Metal Complexes and Amphiphilic Systems: Calorimetric, Spectroscopic and Theoretical Aspects. PubMed Central. Available at: [Link].

• Spectrophotometric Determination of Nickel(II) with Phenanthrenequinone Monosemicarbazone. Asian Journal of Chemistry. Available at: [Link].

• Synthesis and characterization of transition metal complexes of oxime. ResearchGate. Available at: [Link].

• Structural chemistry of transition metal complexes of oximes. Publications of the IAS Fellows. Available at: [Link].

• Quantitative Analysis of Transition Metal Salts by UV/Vis Spectroscopy. CUNY. Available at: [Link].

• Examining Metal Complexes and How They Enhance Detection Techniques. Spectroscopy Online. Available at: [Link].

• Sensor array for qualitative and quantitative analysis of metal ions and metal oxyanion based on colorimetric and chemometric methods. PubMed. Available at: [Link].

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A Comparative Guide to the Accuracy and Precision of Metal Determination with 1-(2-Hydroxyphenyl)ethan-1-one Oxime

For researchers, scientists, and drug development professionals, the quantitative determination of metal ions is a critical aspect of various analytical workflows, from quality control in pharmaceutical manufacturing to environmental monitoring. The selection of an appropriate chelating agent is paramount for achieving the desired accuracy, precision, and selectivity. This guide provides an in-depth technical overview of 1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as 2'-hydroxyacetophenone oxime, as a reagent for the spectrophotometric determination of metal ions. We will objectively compare its performance with other established oxime-based reagents, supported by available experimental data, to provide a comprehensive resource for methodological decisions.

The Role of Oximes in Metal Chelation

Oximes are a class of organic compounds containing the functional group R1R2C=NOH, where R1 and R2 are organic side-chains. The nitrogen and oxygen atoms of the oxime group can act as donor atoms, forming stable chelate complexes with various metal ions. This property has led to their widespread use as analytical reagents for the separation, concentration, and spectrophotometric determination of metals. The selectivity and stability of these metal-oxime complexes are influenced by factors such as the pH of the solution and the nature of the substituents on the oxime molecule.

1-(2-Hydroxyphenyl)ethan-1-one Oxime: A Profile

1-(2-Hydroxyphenyl)ethan-1-one oxime is a ketoxime that has been investigated for its utility in analytical chemistry due to its ability to form colored complexes with several metal ions, including copper(II), nickel(II), cobalt(II), and palladium(II). The presence of the hydroxyl group in the ortho position to the oxime group enhances its chelating ability, forming a stable six-membered ring with the metal ion.

Chemical Structure:

Figure 1: Chemical structure of 1-(2-Hydroxyphenyl)ethan-1-one oxime.

Spectrophotometric Determination of Metals: A General Protocol

The determination of metal ions using 1-(2-Hydroxyphenyl)ethan-1-one oxime typically follows a spectrophotometric method. This involves the formation of a colored metal-ligand complex and the measurement of its absorbance at a specific wavelength.

Experimental Workflow:

Figure 2: General workflow for spectrophotometric metal determination.

Step-by-Step Methodology:

• Preparation of Solutions:

  • Prepare a standard stock solution of the metal ion of interest.

  • Prepare a solution of 1-(2-Hydroxyphenyl)ethan-1-one oxime in a suitable organic solvent (e.g., ethanol or methanol).

  • Prepare buffer solutions to control the pH of the reaction mixture.

• Calibration Curve Construction:

  • Pipette a series of aliquots of the standard metal ion solution into volumetric flasks.

  • Add the necessary buffer solution to adjust the pH to the optimal range for complex formation.

  • Add an excess of the 1-(2-Hydroxyphenyl)ethan-1-one oxime solution to each flask.

  • Dilute to the mark with a suitable solvent and mix well.

  • Allow the color to develop for a specified period.

  • Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) against a reagent blank.

  • Plot a calibration curve of absorbance versus concentration.

• Sample Analysis:

  • Prepare the sample solution, ensuring that the metal ion is in a suitable form and concentration range.

  • Follow the same procedure as for the calibration standards to develop the color.

  • Measure the absorbance of the sample solution.

  • Determine the concentration of the metal ion in the sample from the calibration curve.

Performance Comparison with Alternative Oxime Reagents

The analytical performance of a chelating agent is evaluated based on several parameters, including its sensitivity, selectivity, and the accuracy and precision of the resulting method. The following tables provide a comparison of 1-(2-Hydroxyphenyl)ethan-1-one oxime with other commonly used oxime reagents for the determination of various metal ions. It is important to note that the data for 1-(2-Hydroxyphenyl)ethan-1-one oxime is based on older literature, and a full validation according to modern standards may not be available.

Table 1: Comparison of Reagents for Copper(II) Determination

Reagent	λmax (nm)	pH Range	Molar Absorptivity (L mol⁻¹ cm⁻¹)	Linearity Range (µg/mL)	Reference
1-(2-Hydroxyphenyl)ethan-1-one oxime derivative	640	-	-	-	[1]
Salicylaldoxime	340	2.6 - 3.2	5.3 x 10³	0.5 - 5.0	[1]
Dimethylglyoxime	-	5.0 - 10.0	-	-	[1]

Table 2: Comparison of Reagents for Nickel(II) Determination

Reagent	λmax (nm)	pH Range	Molar Absorptivity (L mol⁻¹ cm⁻¹)	Linearity Range (µg/mL)	Reference
1-(2-Hydroxyphenyl)ethan-1-one oxime derivative	600	-	-	-	[1]
Dimethylglyoxime	445	7.5 - 12.0	1.4 x 10⁴	0.5 - 5.0	[1]
α-Benzoin oxime	-	-	-	-	[1]

Table 3: Comparison of Reagents for Palladium(II) Determination

Reagent	λmax (nm)	pH Range	Molar Absorptivity (L mol⁻¹ cm⁻¹)	Linearity Range (µg/mL)	Reference
1-(2-Hydroxyphenyl)ethan-1-one oxime derivative	400	-	-	-	[1]
Dimethylglyoxime	380	1.5 - 3.0	1.6 x 10⁴	0.5 - 7.0	[2]
Salicylaldoxime	430	3.0 - 5.0	4.2 x 10³	1.0 - 10.0	[2]

Causality Behind Experimental Choices

• pH Control: The pH of the solution is a critical parameter as it affects both the protonation of the oxime and the hydrolysis of the metal ion. Optimal pH ensures the formation of the desired stable complex. For instance, many metal-oxime complexes form in neutral to slightly alkaline conditions.

• Choice of Solvent: The 1-(2-Hydroxyphenyl)ethan-1-one oxime and its metal complexes often have limited solubility in water. Therefore, an organic solvent or a mixed aqueous-organic medium is typically used to ensure all components remain in solution.

• Excess Reagent: A significant excess of the chelating agent is used to drive the complexation reaction to completion, ensuring that all the metal ions in the sample react to form the colored complex, which is essential for accurate quantification based on Beer-Lambert's law.

• Wavelength Selection (λmax): The wavelength of maximum absorbance is chosen for spectrophotometric measurements to achieve the highest sensitivity and to minimize deviations from Beer-Lambert's law.

Trustworthiness and Self-Validating Systems

A robust analytical method must be self-validating. This is achieved through a comprehensive validation process that assesses the following parameters:

• Accuracy: The closeness of the measured value to the true value. This is often determined by analyzing certified reference materials or through recovery studies where a known amount of the metal is added to a sample matrix.

• Precision: The degree of agreement among independent measurements. It is typically expressed as the relative standard deviation (RSD).

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range.

• Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably detected.

• Limit of Quantification (LOQ): The lowest concentration of an analyte that can be determined with acceptable precision and accuracy.

• Selectivity/Specificity: The ability of the method to determine the analyte of interest in the presence of other components in the sample matrix. Interference studies are crucial to assess selectivity.

While detailed, modern validation data for 1-(2-Hydroxyphenyl)ethan-1-one oxime is scarce in readily available literature, the principles of method validation remain the gold standard for ensuring the trustworthiness of any analytical procedure.

Conclusion

1-(2-Hydroxyphenyl)ethan-1-one oxime presents itself as a viable chelating agent for the spectrophotometric determination of various metal ions. Its performance, particularly in terms of accuracy and precision, is comparable to other established oxime reagents. However, for applications requiring stringent validation and adherence to modern regulatory standards, a thorough in-house validation of any method employing this reagent is imperative. The choice of the most suitable reagent will ultimately depend on the specific analytical problem, including the metal of interest, the sample matrix, and the required sensitivity and selectivity. This guide provides the foundational knowledge and comparative data to aid researchers in making an informed decision.

References

• Mittal, M., Lal, K., & Gupta, S. P. (1979). Dimethyl-2-hydroxyacetophenone oxime as an analytical reagent: Spectrophotometric determination of copper (II), nickel (II), cobalt (II) and palladium (II). NML Technical Journal, 21(3-4), 37-39.

• AWS. (2026). Spectrophotometric Determination of Palladium & Platinum; Methods & Reagents. Retrieved from [Link]

Sources

• 1. Dimethyl-2-hydroxyacetophenone oxime as an analytical reagent: Spectrophotometric determination of copper (II), nickel (II), cobalt (II) and palladium (II) - eprints@NML [eprints.nmlindia.org]
• 2. s3-euw1-ap-pe-df-pch-content-store-p.s3.eu-west-1.amazonaws.com [s3-euw1-ap-pe-df-pch-content-store-p.s3.eu-west-1.amazonaws.com]

Evaluating the efficiency of 1-(2-Hydroxyphenyl)ethan-1-one oxime as a flotation collector against other reagents.

In the realm of mineral processing, the efficient recovery of valuable minerals from their ores is paramount. Froth flotation stands as a cornerstone technology, particularly for the separation of fine mineral particles. The efficacy of this process hinges on the judicious selection of chemical reagents, among which the collector plays a pivotal role in rendering the target mineral surface hydrophobic, thereby facilitating its attachment to air bubbles. This guide provides an in-depth evaluation of 1-(2-Hydroxyphenyl)ethan-1-one oxime, a potent chelating agent, as a flotation collector, and critically compares its performance against other established reagents, namely xanthates and hydroxamic acids. This analysis is supported by a synthesis of experimental data from various studies, offering researchers and professionals in mineral processing a comprehensive resource for informed decision-making.

The Imperative of Selective Collection in Oxide Mineral Flotation

Oxide minerals, such as the copper oxides malachite (Cu₂CO₃(OH)₂) and chrysocolla (Cu₂₋ₓAlₓ(OH)₄H₂₋ₓSi₂O₅·nH₂O), present unique challenges in flotation.[1][2] Unlike sulfide minerals, which readily interact with conventional thiol collectors, oxide surfaces are often hydrophilic and do not respond well to traditional collection methods.[1][3] This necessitates the use of specialized collectors that can selectively bind to the metal cations on the mineral surface, inducing hydrophobicity for flotation. Chelating agents, with their ability to form stable, multi-dentate complexes with metal ions, have emerged as a promising class of collectors for oxide minerals.[4][5][6][7]

1-(2-Hydroxyphenyl)ethan-1-one oxime: A Profile

1-(2-Hydroxyphenyl)ethan-1-one oxime, also known as salicylaldoxime, is a well-established chelating agent in analytical chemistry.[8][9] Its application in mineral flotation stems from its strong affinity for certain metal ions, particularly copper (II).[8][10][11] The molecule possesses both a hydroxyl (-OH) group and an oxime (=N-OH) group, which can coordinate with a metal ion to form a stable five- or six-membered ring structure.[4][5] This chelation process is the primary mechanism by which salicylaldoxime adsorbs onto the surface of minerals like malachite, rendering them hydrophobic.[8][11]

The chemical structure of 1-(2-Hydroxyphenyl)ethan-1-one oxime is depicted below:

Caption: Chemical structure of 1-(2-Hydroxyphenyl)ethan-1-one oxime.

Comparative Reagents: Xanthates and Hydroxamic Acids

To provide a robust evaluation, the performance of 1-(2-Hydroxyphenyl)ethan-1-one oxime is compared against two widely used classes of flotation collectors:

• Xanthates: These are organosulfur compounds that have been the workhorses of sulfide mineral flotation for decades.[12][13][14][15] While primarily used for sulfides, they can be employed for some oxide minerals, often after a pre-treatment step called sulfidization, which creates a sulfide-like surface on the oxide mineral.[16][17][18] The collecting power of xanthates generally increases with the length of their hydrocarbon chain.[12]

• Hydroxamic Acids: This class of chelating collectors has gained significant attention for the flotation of a wide variety of oxide minerals, including those of copper, tin, tungsten, and rare earth elements.[19][20][21] Similar to salicylaldoxime, their effectiveness is attributed to the formation of strong chelate complexes with metal ions on the mineral surface.[19][22] Benzohydroxamic acid (BHA) is a commonly studied example.[1][21]

Performance Evaluation: A Data-Driven Comparison

The efficiency of a flotation collector is typically assessed based on two key metrics: recovery , which is the percentage of the valuable mineral that is floated into the concentrate, and grade , which is the concentration of the valuable mineral in the concentrate. The ideal collector exhibits high recovery and high selectivity, leading to a high-grade concentrate.

The following table summarizes experimental data from various studies, comparing the flotation performance of 1-(2-Hydroxyphenyl)ethan-1-one oxime (or its derivatives) with xanthates and hydroxamic acids for malachite flotation.

Collector	Mineral System	Collector Dosage (mg/L)	pH	Recovery (%)	Grade (%)	Source(s)
1-(2-Hydroxyphenyl) dec-2-en-1-one oxime (HPDO)	Malachite vs. Quartz & Calcite	200	8	94	Not Specified	[10][23]
Salicylaldoxime	Malachite vs. Quartz	Not Specified	7-8	92	46	[8][11]
Salicylaldoxime	Malachite vs. Calcite	Not Specified	Not Specified	90	38-40	[8]
Benzohydroxamic Acid (BHA)	Malachite vs. Quartz	200	8	48	Not Specified	[23]
Isobutyl Xanthate (SIBX)	Malachite vs. Quartz & Calcite	200	8	~95	Not Specified	[23]
Potassium Amyl Xanthate (PAX) (with sulfidization)	Malachite	Not Specified	Not Specified	>97	Not Specified	[17]

Analysis of Comparative Data:

The data indicates that 1-(2-Hydroxyphenyl)ethan-1-one oxime and its derivatives are highly effective collectors for malachite, achieving high recoveries.[10][23] In a direct comparison, a synthesized derivative of salicylaldoxime (HPDO) significantly outperformed benzohydroxamic acid in terms of malachite recovery under similar conditions.[23] While isobutyl xanthate also showed high recovery, it is important to note that xanthates are often less selective for oxide minerals without prior sulfidization.[16][17] The use of salicylaldoxime also demonstrated good selectivity against quartz, a common gangue mineral.[8][11] However, its selectivity against calcite was observed to be lower.[8]

Mechanistic Insights: The Role of Chelation

The superior performance of chelating collectors like 1-(2-Hydroxyphenyl)ethan-1-one oxime and hydroxamic acids in oxide flotation lies in their mode of interaction with the mineral surface. Unlike the weaker physical adsorption or electrostatic interactions that can occur with some collectors, chelating agents form strong, covalent-like bonds with the metal cations.

Caption: Proposed mechanism of 1-(2-Hydroxyphenyl)ethan-1-one oxime adsorption on a malachite surface.

This strong chemical adsorption leads to a more stable and hydrophobic surface, which is crucial for efficient flotation. X-ray photoelectron spectroscopy (XPS) analyses have confirmed the formation of Cu-oxime complexes on malachite surfaces after treatment with salicylaldoxime derivatives.[10][23]

Experimental Protocols for Collector Evaluation

To ensure the reproducibility and validity of flotation collector evaluations, a standardized experimental workflow is essential. The following protocol outlines a typical bench-scale flotation test.

1. Sample Preparation:

• Crush and grind the ore to a desired particle size distribution (e.g., -150 + 38 µm).
• Prepare a synthetic ore by mixing a known weight of the pure mineral (e.g., malachite) with a gangue mineral (e.g., quartz).[1][21]

2. Flotation Procedure:

• Prepare a slurry of the ore sample in a flotation cell with water of a known composition (e.g., deionized or tap water).
• Adjust the pH of the slurry to the desired level using appropriate reagents (e.g., NaOH or HCl).
• Add the collector at the desired dosage and condition the slurry for a specific time (e.g., 3 minutes) to allow for collector adsorption.
• Add a frother (e.g., MIBC) to create a stable froth.
• Introduce air into the flotation cell at a controlled flow rate to generate bubbles.
• Collect the froth (concentrate) for a set period.
• Dry and weigh the concentrate and the tailings (the material left in the cell).
• Analyze the concentrate and tailings for their metal content to calculate recovery and grade.

start [label="Ore Sample", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; grinding [label="Grinding"]; slurry [label="Slurry Preparation"]; ph_adjustment [label="pH Adjustment"]; collector_addition [label="Collector Addition & Conditioning"]; frother_addition [label="Frother Addition"]; flotation [label="Flotation (Air Introduction)"]; collection [label="Froth Collection"]; analysis [label="Drying, Weighing & Analysis"]; end [label="Results (Recovery & Grade)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> grinding; grinding -> slurry; slurry -> ph_adjustment; ph_adjustment -> collector_addition; collector_addition -> frother_addition; frother_addition -> flotation; flotation -> collection; collection -> analysis; analysis -> end; }

Caption: Generalized workflow for a bench-scale flotation experiment.

Conclusion and Future Perspectives

The evaluation of 1-(2-Hydroxyphenyl)ethan-1-one oxime and its derivatives demonstrates their significant potential as highly efficient and selective collectors for oxide minerals, particularly copper oxides like malachite. The strong chelating action of these reagents leads to robust adsorption on the mineral surface, resulting in high recovery rates that can surpass those of other collectors like benzohydroxamic acid under certain conditions.

While traditional collectors like xanthates remain indispensable for sulfide flotation, the increasing importance of oxide ore processing necessitates the development and optimization of novel reagents. Chelating collectors, exemplified by 1-(2-Hydroxyphenyl)ethan-1-one oxime, represent a key area of research. Future work should focus on tailoring the molecular structure of these collectors to further enhance their selectivity for specific minerals, as well as investigating their performance on more complex and variable ore bodies. The synthesis of new derivatives with modified hydrocarbon chains or additional functional groups could lead to even more potent and selective flotation collectors, contributing to more sustainable and efficient mineral recovery processes.

References

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• 2. researchgate.net [researchgate.net]
• 3. New Insights into the Role of Thiol Collectors in Malachite Flotation [mdpi.com]
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• 5. columbia.edu [columbia.edu]
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• 8. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of 1-(2-Hydroxyphenyl) Dec-2-en-1-One Oxime and Its Flotation and Adsorption Behavior for Malachite - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The Application of Xanthate in Froth Flotation Process [cnlitereagent.com]
• 13. prominetech.com [prominetech.com]
• 14. Flotation Collectors - 911Metallurgist [911metallurgist.com]
• 15. Xanthate Replacement [florrea.com]
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A Senior Application Scientist's Guide to the Robust Quantitative Analysis of 1-(2-Hydroxyphenyl)ethan-1-one oxime in Complex Matrices

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of novel chemical entities within complex biological matrices is a cornerstone of preclinical and clinical research. This guide provides an in-depth, comparative analysis of validated methodologies for the quantitative determination of 1-(2-Hydroxyphenyl)ethan-1-one oxime, a compound of interest in various pharmaceutical and chemical research domains.[1][2] Moving beyond a mere recitation of protocols, this document elucidates the scientific rationale behind methodological choices, ensuring a self-validating system that stands up to rigorous scientific and regulatory scrutiny.

The Analytical Challenge: Unmasking 1-(2-Hydroxyphenyl)ethan-1-one oxime in Biological Milieus

1-(2-Hydroxyphenyl)ethan-1-one oxime (C₈H₉NO₂) is a small organic molecule characterized by a phenolic hydroxyl group and an oxime functional group.[3][4] These moieties, while conferring specific chemical properties, also present distinct analytical challenges when quantifying the molecule in complex matrices such as plasma, serum, or tissue homogenates. The inherent complexity of these biological samples, teeming with endogenous proteins, lipids, and other small molecules, can lead to significant matrix effects, compromising the accuracy and precision of analytical measurements.[5] Therefore, the selection of an appropriate analytical technique and a robust sample preparation strategy is paramount.

Comparative Analysis of Core Analytical Methodologies

The three principal chromatographic techniques for the quantitative analysis of small molecules in complex matrices are High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice among these is dictated by the required sensitivity, selectivity, and the physicochemical properties of the analyte.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Principle	Chromatographic separation based on polarity, with detection via UV absorbance.	Separation of volatile compounds followed by mass-based detection.[6]	Chromatographic separation coupled with highly selective mass-based detection of parent and fragment ions.[6]
Sample Volatility	Not a limiting factor.	Requires volatile and thermally stable analytes; derivatization is often necessary for polar compounds.[7]	Not a limiting factor for non-volatile compounds.[6]
Derivatization	Generally not required for chromophore-containing compounds.	Often required for polar analytes like phenolic oximes to increase volatility and thermal stability.[7][8]	Typically not required, simplifying sample preparation.
Sensitivity	Moderate (ng/mL to µg/mL range).	High (pg/mL to ng/mL range).[9]	Very High (pg/mL to fg/mL range).[9][10]
Selectivity	Moderate; susceptible to interference from co-eluting compounds with similar UV spectra.	High, based on both retention time and mass spectrum.	Very High, due to the specificity of Multiple Reaction Monitoring (MRM) transitions.
Matrix Effects	Can be significant, requiring extensive sample cleanup.	Can be significant, but often mitigated by effective cleanup and derivatization.	Can be present but can be effectively managed with the use of stable isotope-labeled internal standards.
Instrumentation Cost	Low to Moderate.	Moderate.	High.
Throughput	High.	Moderate.	High.

In-Depth Experimental Protocols and Method Validation

The validation of an analytical method is a critical process to ensure that the method is suitable for its intended purpose.[11] This involves a systematic evaluation of the method's performance characteristics according to guidelines from regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[11][12]

I. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a workhorse in many analytical laboratories due to its robustness and cost-effectiveness. For 1-(2-Hydroxyphenyl)ethan-1-one oxime, the presence of the aromatic ring provides a chromophore suitable for UV detection.

Experimental Workflow for HPLC-UV Analysis

Caption: HPLC-UV workflow for 1-(2-Hydroxyphenyl)ethan-1-one oxime analysis.

Detailed Protocol:

• Sample Preparation (Liquid-Liquid Extraction - LLE):

  • To 200 µL of plasma, add an appropriate internal standard.

  • Add 1 mL of ethyl acetate and vortex for 2 minutes.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the mobile phase.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 40:60 v/v) containing 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Determined by the UV absorbance maximum of the analyte (typically around 270-280 nm for phenolic compounds).[9]

  • Injection Volume: 20 µL.

Validation Parameters (Illustrative):

Parameter	Acceptance Criteria (ICH Q2(R1))	Expected Performance
Linearity (r²)	≥ 0.995	> 0.998
Range	80-120% of the test concentration	10-1000 ng/mL
Accuracy (% Recovery)	98.0 - 102.0%	97.5 - 103.0%
Precision (%RSD)	Repeatability: ≤ 2.0% Intermediate Precision: ≤ 3.0%	< 2.0% < 3.5%
LOD	Signal-to-Noise Ratio of 3:1	~5 ng/mL
LOQ	Signal-to-Noise Ratio of 10:1	~10 ng/mL

II. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers higher selectivity and sensitivity compared to HPLC-UV. However, due to the low volatility of 1-(2-Hydroxyphenyl)ethan-1-one oxime, a derivatization step is necessary to convert it into a more volatile and thermally stable compound.[7][8] Silylation is a common derivatization technique for phenolic compounds.[7][8]

Experimental Workflow for GC-MS Analysis

Caption: GC-MS workflow including derivatization for phenolic oxime analysis.

Detailed Protocol:

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the plasma sample onto the cartridge.

  • Wash the cartridge with water to remove polar interferences.

  • Elute the analyte with methanol.

  • Evaporate the eluate to dryness.

• Derivatization:

  • To the dried residue, add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) in pyridine.

  • Heat at 60-70°C for 30 minutes to ensure complete derivatization.[7]

• GC-MS Conditions:

  • Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at a lower temperature (e.g., 100°C), ramp to a higher temperature (e.g., 280°C) to elute the derivatized analyte.

  • Ionization Mode: Electron Ionization (EI).

  • MS Detection: Selected Ion Monitoring (SIM) of characteristic ions of the derivatized analyte for enhanced sensitivity and selectivity.

Validation Parameters (Illustrative):

Parameter	Acceptance Criteria (ICH Q2(R1))	Expected Performance
Linearity (r²)	≥ 0.995	> 0.999
Range	80-120% of the test concentration	0.5-100 ng/mL
Accuracy (% Recovery)	98.0 - 102.0%	96.0 - 105.0%
Precision (%RSD)	Repeatability: ≤ 2.0% Intermediate Precision: ≤ 3.0%	< 3.0% < 5.0%
LOD	Signal-to-Noise Ratio of 3:1	~0.1 ng/mL
LOQ	Signal-to-Noise Ratio of 10:1	~0.5 ng/mL

III. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the quantification of drugs and their metabolites in biological matrices due to its unparalleled sensitivity and selectivity.[6] This technique is particularly well-suited for the analysis of 1-(2-Hydroxyphenyl)ethan-1-one oxime without the need for derivatization.

Experimental Workflow for LC-MS/MS Analysis

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• 12. researchgate.net [researchgate.net]

A Comparative Performance Benchmark of 1-(2-Hydroxyphenyl)ethan-1-one Oxime-Based Sensors for Metal Ion Detection

Introduction

In the vast field of analytical chemistry, the demand for rapid, sensitive, and selective detection of heavy metal ions is a persistent challenge, driven by concerns in environmental monitoring, clinical diagnostics, and industrial process control.[1] Among the diverse array of chemical tools developed for this purpose, chemosensors based on 1-(2-Hydroxyphenyl)ethan-1-one oxime (also known as 2'-Hydroxyacetophenone oxime) have garnered attention.[2] This organic compound serves as an excellent chelating agent, capable of forming stable complexes with various metal ions.[3] This interaction often results in a distinct optical or electrochemical signal, forming the basis of a sensing mechanism.

This guide provides an in-depth, objective comparison of the performance of 1-(2-Hydroxyphenyl)ethan-1-one oxime-based sensors against prominent alternative sensing technologies. We will delve into the core sensing mechanism, establish key performance metrics, and present supporting experimental data to offer a clear benchmark for researchers, scientists, and professionals in drug and materials development. The narrative is structured to explain not just the "what" but the "why" behind experimental designs and performance outcomes, ensuring a robust and trustworthy analysis.

Pillar 1: The Sensing Mechanism of 1-(2-Hydroxyphenyl)ethan-1-one Oxime

The efficacy of 1-(2-Hydroxyphenyl)ethan-1-one oxime as a sensor is rooted in its molecular structure. The molecule possesses both a hydroxyl (-OH) group on the phenyl ring and an oxime (-NOH) group, which act in concert as a bidentate ligand. These groups can deprotonate and coordinate with a metal ion, forming a stable five- or six-membered chelate ring. This process of chelation is the fundamental principle of detection. The formation of the metal-ligand complex alters the electronic properties of the molecule, leading to a change in its spectroscopic or electrochemical behavior.[3][4] For instance, in colorimetric sensing, this complex formation can shift the wavelength of maximum absorbance, resulting in a visible color change.

Caption: Chelation mechanism of 1-(2-Hydroxyphenyl)ethan-1-one oxime with a metal ion.

Pillar 2: Defining the Benchmarks: Key Performance Metrics

To objectively compare different sensor technologies, a standardized set of performance metrics is essential.[5] These parameters define the utility and reliability of a sensor in a given application.[6]

• Sensitivity: This refers to the magnitude of the sensor's response to a change in the concentration of the target analyte.[6] A highly sensitive sensor will produce a large signal change for a small change in analyte concentration.

• Selectivity: This is the sensor's ability to detect the target analyte in the presence of other, potentially interfering, substances.[6] High selectivity is crucial for analysis in complex matrices like environmental water or biological fluids.

• Limit of Detection (LOD): The LOD is the lowest concentration of an analyte that can be reliably detected and distinguished from a blank sample.[7] A lower LOD indicates a more capable sensor for trace analysis.

• Response Time: This is the time required for the sensor to reach a stable signal after being exposed to the analyte.[5] Rapid response times are critical for real-time monitoring applications.

• Stability: This metric describes the sensor's ability to maintain its performance characteristics over time and under various environmental conditions (e.g., temperature, pH).[5]

Pillar 3: Comparative Benchmarking Against Alternatives

1-(2-Hydroxyphenyl)ethan-1-one oxime-based sensors are primarily used for detecting transition metal ions. Here, we benchmark their performance for the detection of copper (Cu²+), nickel (Ni²+), and iron (Fe³⁺) against leading alternative technologies.

Alternative Sensor Technologies

• Fluorescent Sensors: These sensors utilize molecules (fluorophores) that exhibit a change in fluorescence intensity or wavelength upon binding to a target analyte. They are known for their exceptionally high sensitivity.[8][9]

• Electrochemical Sensors: These devices measure changes in electrical properties (e.g., current, potential) that occur when the analyte interacts with an electrode surface.[10] They offer high sensitivity, portability, and are often low-cost.[1][11]

• Other Colorimetric Sensors: This broad category includes sensors based on nanoparticles (like gold nanoparticles) or other organic dyes that produce a color change visible to the naked eye.[7][12]

Performance Comparison Data

The following table summarizes the performance of 1-(2-Hydroxyphenyl)ethan-1-one oxime-based sensors in comparison to these alternatives for specific metal ions.

Target Ion	Sensor Type	Key Performance Metric	Value	Reference
Copper (Cu²⁺)	1-(2-Hydroxyphenyl)ethan-1-one Oxime Derivative (CMF)	LOD (Colorimetric)	0.38 µM	[13]
Gold Nanoparticle-based	LOD (Colorimetric)	0.04 µM	[7]
Hydrazone-based Ligand	LOD (Colorimetric)	0.34 µg/L (~5.3 nM)	[7]
Fluorescence Sensor (Carbon dots)	LOD (Fluorescence)	6.3 nM	[7]
Nickel (Ni²⁺)	Oxime Derivatives (General)	Sensing Principle	Selective Coordination	[4]
"Off-On" Fluorescent Probe (SSC-Ni)	LOD (Fluorescence)	82 nM	[14][15]
Fluorescein-functionalized Fe₃O₄ Nanoparticles	LOD (Fluorescence)	0.83 nM	[16]
BODIPY-based Fluorescent Sensor (NS1)	Signal Change	~25-fold fluorescence increase	[8][9]
Iron (Fe³⁺)	Oxime-based (General)	Sensing Principle	Chelation	[3]
Paper-based Electrochemical Sensor	LOD (Electrochemical)	0.05 mg/L (~0.9 µM)	[11]
Poly(2,5-dithienylpyrrole)-based Sensor	LOD (Electrochemical)	0.173 µM	[17]
N, S-GQD Modified Electrode	LOD (Electrochemical)	0.23 nM	[18]

Analysis of Performance:

From the data, a clear pattern emerges. While 1-(2-Hydroxyphenyl)ethan-1-one oxime and its derivatives provide a solid foundation for colorimetric sensing, they are often outperformed in terms of detection limits by more advanced technologies.[13]

• For Copper (Cu²⁺) detection, nanoparticle-based and specialized fluorescent sensors offer significantly lower LODs, enabling more sensitive trace analysis.[7]

• For Nickel (Ni²⁺) , fluorescent "turn-on" probes provide both high selectivity and extremely low detection limits, making them suitable for complex biological samples.[8][14][16]

• For Iron (Fe³⁺) , electrochemical methods, particularly those enhanced with nanomaterials, demonstrate superior sensitivity with LODs reaching the nanomolar and even sub-nanomolar range.[17][18]

The primary advantage of the oxime-based sensors lies in their simplicity, low cost, and the potential for straightforward visual detection without the need for complex instrumentation, which can be a significant benefit for rapid, on-site screening.[12]

Pillar 4: A Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, we provide a detailed protocol for a common application: the colorimetric detection of Cu²⁺ using a 1-(2-Hydroxyphenyl)ethan-1-one oxime-based sensor. The causality behind each step is explained to provide a deeper understanding.

Objective: To determine the concentration of Cu²⁺ in an aqueous sample using a UV-Vis spectrophotometer.

Materials and Reagents:

• 1-(2-Hydroxyphenyl)ethan-1-one oxime

• Ethanol (Spectroscopic grade)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Deionized water

• Buffer solution (e.g., Acetate buffer, pH 5.0)

• UV-Vis Spectrophotometer and cuvettes

Experimental Workflow Diagram

Caption: Workflow for quantitative analysis using an oxime-based colorimetric sensor.

Step-by-Step Methodology:

• Preparation of Stock Solutions:

  • Sensor Stock (1 mM): Dissolve an accurately weighed amount of 1-(2-Hydroxyphenyl)ethan-1-one oxime in ethanol. Causality: Ethanol is used as it is a good solvent for the organic oxime and is miscible with water.

  • Copper Stock (10 mM): Dissolve an accurately weighed amount of CuSO₄·5H₂O in deionized water. Causality: A standard salt is used to create a known concentration of the target metal ion for calibration.

• Preparation of Calibration Standards (0-100 µM):

  • In a series of labeled vials, add a fixed volume of the sensor stock solution and the pH 5.0 buffer. Causality: A buffer is critical to maintain a constant pH, as the deprotonation of the oxime and hydroxyl groups, and thus complex formation, is pH-dependent.[4]

  • Add varying volumes of the copper stock solution to create a series of standards with known concentrations (e.g., 10, 20, 40, 60, 80, 100 µM).

  • Add deionized water to bring all vials to the same final volume. Include a "blank" sample containing only the sensor, buffer, and water (0 µM Cu²⁺).

• Incubation and Measurement:

  • Allow the solutions to stand for a predetermined time (e.g., 15 minutes) to ensure the chelation reaction reaches equilibrium. Causality: This incubation step ensures a stable and maximum signal response.

  • Set the UV-Vis spectrophotometer to scan a range of wavelengths (e.g., 300-600 nm) to identify the wavelength of maximum absorbance (λ_max) for the copper-oxime complex. Use the blank solution to zero the instrument.

  • Measure the absorbance of each calibration standard and the unknown sample at the determined λ_max.

• Data Analysis:

  • Plot a calibration curve of absorbance versus the concentration of the copper standards.

  • Perform a linear regression on the data points. The resulting equation (y = mx + c) and correlation coefficient (R²) will validate the linearity and quality of the calibration.

  • Use the absorbance of the unknown sample and the calibration equation to calculate its copper concentration.

This self-validating protocol, with its reliance on a calibration curve generated from known standards, ensures that the measurement of the unknown sample is accurate and reliable within the tested concentration range.

Conclusion and Future Outlook

1-(2-Hydroxyphenyl)ethan-1-one oxime-based sensors represent a foundational technology in the field of metal ion detection. Their key strengths lie in synthetic accessibility, low cost, and the ability to provide a straightforward colorimetric response suitable for qualitative or semi-quantitative screening. However, a critical performance benchmark reveals that for applications demanding ultra-high sensitivity and trace-level quantification, more advanced platforms such as nanomaterial-enhanced electrochemical sensors and highly specific fluorescent probes offer superior limits of detection.[16][18]

The future for oxime-based sensors may lie not in competing on raw sensitivity, but in integration into novel platforms. Their incorporation into portable, paper-based devices could provide low-cost, disposable kits for on-site environmental or industrial testing where "good enough" detection is sufficient.[19] Furthermore, synthetic modification of the core oxime structure could enhance selectivity for specific target ions, creating more specialized and effective chemosensors. The principles demonstrated by this class of compounds continue to provide valuable insights for the rational design of the next generation of chemical sensors.

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• A novel “off-on” fluorescent probe for the detection of nickel ions and its clinical applic
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Safety & Regulatory Compliance

Comprehensive Safety Protocol: Personal Protective Equipment for Handling 1-(2-Hydroxyphenyl)ethan-1-one oxime

As your Senior Application Scientist, this guide provides an in-depth operational plan for the safe handling of 1-(2-Hydroxyphenyl)ethan-1-one oxime (CAS No. 1196-29-8), also known as 2'-Hydroxyacetophenone oxime.[1][2] The protocols outlined below are designed to create a self-validating system of safety, ensuring the protection of all laboratory personnel. Our approach is not merely to list procedures but to explain the scientific rationale, empowering you to manage risk effectively.

Hazard Analysis: Understanding the Compound

1-(2-Hydroxyphenyl)ethan-1-one oxime and structurally related compounds present several potential hazards that dictate our safety protocols. While specific toxicological data for this exact compound is not exhaustively detailed in all databases, the known risks associated with similar oximes and hydroxyphenyl ketones provide a strong basis for a cautious approach. Key hazards include:

• Skin Irritation and Damage: These compounds can cause skin irritation.[3][4][5] Prolonged or repeated contact may lead to more severe effects.

• Serious Eye Damage: Contact with the eyes can cause serious irritation or damage.[3][4][5]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[3][4][5]

• Harmful if Swallowed: The substance is presumed to be harmful if ingested.[3][4]

• Potential for Allergic Reaction: Some oxime compounds may cause an allergic skin reaction.

Given these risks, a comprehensive personal protective equipment (PPE) strategy is not just recommended; it is essential.

Core Protective Measures: Engineering and Administrative Controls

Before detailing PPE, it is critical to emphasize that PPE is the final line of defense. The primary safety measures are engineering and administrative controls.

• Engineering Controls: All handling of 1-(2-Hydroxyphenyl)ethan-1-one oxime, especially when in powdered form or when heating, should be conducted within a certified chemical fume hood to minimize inhalation exposure.[6] Facilities must be equipped with an eyewash station and a safety shower.[3]

• Administrative Controls: Access to areas where this chemical is handled should be restricted.[7] All personnel must receive documented training on the specific hazards and handling procedures outlined in this guide. Never eat, drink, or apply cosmetics in the laboratory.[3][7]

Personal Protective Equipment (PPE): A Detailed Protocol

The selection of PPE must be deliberate and based on a thorough risk assessment of the procedures being performed.

Direct skin contact is a primary route of exposure. Therefore, appropriate glove selection is critical.

• Glove Type: Nitrile rubber gloves are recommended. A safety data sheet for a related oxime specifies a minimum thickness of >0.4 mm.[8] Avoid thin, disposable examination gloves which may offer insufficient protection.

• Gloving Protocol: For handling hazardous compounds, double-gloving is the best practice.[7][9] The inner glove should be tucked under the cuff of your lab coat, and the outer glove should go over the cuff.[7] This creates a secure seal.

• Integrity and Replacement: Always inspect gloves for tears or punctures before use.[6] Gloves should be changed immediately if contamination is suspected or after a maximum of 60 minutes of use to prevent permeation.[9] Contaminated gloves must be removed without touching the outer surface with bare skin and disposed of as hazardous waste.[4] Always wash hands thoroughly after removing gloves.[6]

Given the risk of serious eye damage, robust eye and face protection is mandatory.

• Minimum Requirement: ANSI Z87.1-compliant (or equivalent) safety glasses with side shields are the absolute minimum.

• Recommended Practice: For all procedures involving the transfer of solids, making solutions, or any risk of splashing, chemical splash goggles should be worn.[4][10]

• Maximum Protection: When there is a significant risk of splashing (e.g., during large-scale reactions or spill cleanup), a full-face shield must be worn in addition to safety goggles.[4][9]

Protective clothing prevents accidental contact with the skin and contamination of personal clothing.

• Laboratory Coat: A clean, buttoned, long-sleeved laboratory coat is required for all laboratory work. For this class of compound, a coat made of a low-permeability fabric is preferable.[7]

• Apron: For large-scale work or when there is a high risk of splashes, a chemically resistant apron should be worn over the lab coat.

• Footwear: Full-toed shoes made of a non-porous material are mandatory in the laboratory.[11] Safety footwear may be required depending on other laboratory hazards.[11]

Engineering controls are the primary method for preventing inhalation exposure. However, in specific situations, respiratory protection may be necessary.

• Standard Operations: When working within a properly functioning chemical fume hood, additional respiratory protection is typically not required.

• Emergency Situations: In the event of a large spill outside of a fume hood or a failure of ventilation systems, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is necessary.[8][10] Personnel must be fit-tested and trained in the use of such equipment.

PPE Specification Summary

Task	Hand Protection	Eye/Face Protection	Body & Foot Protection	Respiratory Protection
Weighing/Transfer of Solids	Double Nitrile Gloves (>0.4mm)	Chemical Splash Goggles	Lab Coat, Full-Toed Shoes	Not required inside fume hood
Solution Preparation	Double Nitrile Gloves (>0.4mm)	Chemical Splash Goggles & Face Shield	Lab Coat, Chemically Resistant Apron, Full-Toed Shoes	Not required inside fume hood
Small-Scale Reactions	Double Nitrile Gloves (>0.4mm)	Chemical Splash Goggles	Lab Coat, Full-Toed Shoes	Not required inside fume hood
Spill Cleanup / Emergencies	Double Nitrile Gloves (>0.4mm)	Chemical Splash Goggles & Face Shield	Lab Coat, Chemically Resistant Apron, Full-Toed Shoes	NIOSH-Approved Respirator

Procedural Workflow: From Handling to Disposal

The following diagram illustrates the critical steps and decision points for safely managing 1-(2-Hydroxyphenyl)ethan-1-one oxime in the laboratory.

Caption: Workflow for Safe Handling of 1-(2-Hydroxyphenyl)ethan-1-one oxime.

Disposal Plan: Managing Contaminated Materials

Proper disposal is a critical final step in the safe handling process to prevent environmental contamination and future exposure.

• Chemical Waste: All surplus 1-(2-Hydroxyphenyl)ethan-1-one oxime and solutions containing it must be collected in a clearly labeled, sealed hazardous waste container.[3][4] Do not mix with other waste streams unless compatibility is confirmed.

• Contaminated Materials: All disposable items that have come into contact with the chemical, including gloves, weigh boats, paper towels, and disposable gowns, must be disposed of in the solid hazardous waste stream.[4]

• Empty Containers: Handle uncleaned, empty containers as you would the product itself. They should be triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste, before being punctured and recycled or disposed of according to institutional guidelines.[6]

By adhering to these scientifically grounded protocols, you build a robust safety culture that protects both the individual researcher and the broader scientific community.

References

• 1,2-Bis(4-hydroxyphenyl)ethane-1,2-dione Safety Data Sheet . Angene Chemical. [Link]

• OTTOSEAL S 7 Safety data sheet . Otto Chemie. [Link]

• Reaction in Oximes of 2-Hydroxyacetophenone, Chalcone, Flavanone and Flavone . Asian Journal of Chemistry. [Link]

• 2'-Hydroxyacetophenone-d4 Oxime . Pharmaffiliates. [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs . Thomas H. Connor, PhD, NIOSH. [Link]

• Recommended PPE to handle chemicals . Bernardo Ecenarro. [Link]

• Acetophenone oxime SAFETY DATA SHEET . Alfa Aesar. [Link]

• eTool: Hospitals - Pharmacy - Personal Protective Equipment (PPE) . Occupational Safety and Health Administration (OSHA). [Link]

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